An In-depth Technical Guide to 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone: Structural Insights, Predicted Properties, and Synthetic Strategies
For the Attention of Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive analysis of the chemical structure and predicted physical properties of 1-(4-Methyl-...
Author: BenchChem Technical Support Team. Date: March 2026
For the Attention of Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive analysis of the chemical structure and predicted physical properties of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone, a substituted pyrimidine of interest in medicinal chemistry. In the absence of publicly available empirical data, this document leverages established principles of physical organic chemistry and draws upon data from analogous structures to offer a robust theoretical framework. The guide outlines a plausible synthetic route, discusses the influence of its distinct structural motifs on its physicochemical and pharmacological properties, and explores its potential applications in drug discovery. This document serves as a foundational resource for researchers intending to synthesize, characterize, or utilize this compound in their work.
Introduction: The Significance of the Pyrimidine Scaffold
The pyrimidine ring is a cornerstone of medicinal chemistry, forming the core of numerous biologically active compounds and approved pharmaceuticals.[1][2] Its prevalence stems from its ability to engage in a variety of non-covalent interactions with biological targets, including hydrogen bonding and aromatic stacking. The strategic substitution of the pyrimidine core allows for the fine-tuning of a molecule's steric, electronic, and pharmacokinetic properties. The subject of this guide, 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone, incorporates three key functional groups onto this privileged scaffold: a methyl group, a morpholine ring, and an ethanone moiety. Each of these substituents is expected to significantly influence the molecule's overall characteristics and potential as a lead compound in drug discovery programs.
Chemical Structure and Identification
The unambiguous identification of a chemical entity is paramount for any research endeavor. The structural and identifying information for 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone is summarized below.
While specific spectral data for this compound is not publicly available, a hypothetical analysis of its expected Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data can be instructive for researchers who may synthesize it.
¹H NMR Spectroscopy: The proton NMR spectrum is anticipated to be complex, with distinct signals for the methyl protons, the ethanone methyl protons, the morpholine methylene protons, and the lone pyrimidine proton. The morpholine protons would likely appear as two distinct triplets, integrating to 4 protons each, due to the different chemical environments of the methylene groups adjacent to the nitrogen and oxygen atoms. The methyl group on the pyrimidine ring would present as a singlet, as would the acetyl methyl group. The single proton on the pyrimidine ring would also appear as a singlet.
¹³C NMR Spectroscopy: The carbon NMR spectrum would be expected to show 11 distinct signals corresponding to each carbon atom in the molecule. The carbonyl carbon of the ethanone group would be the most downfield signal.
Mass Spectrometry: High-resolution mass spectrometry (HRMS) would be the definitive technique to confirm the elemental composition. The calculated exact mass for the [M+H]⁺ ion is 222.1237.
Predicted Physicochemical Properties
The physicochemical properties of a compound are critical determinants of its behavior in both chemical and biological systems. The following properties are predicted based on the chemical structure.
Property
Predicted Value/Characteristic
Rationale
Physical State
Likely a solid at room temperature.
The presence of polar functional groups and a relatively rigid ring system often leads to a higher melting point.
Solubility
Expected to have moderate solubility in polar organic solvents such as methanol, ethanol, and DMSO. Limited solubility in non-polar solvents like hexanes.
The morpholine and carbonyl groups introduce polarity, while the pyrimidine and methyl groups contribute to some lipophilicity.
Melting Point
Predicted to be in the range of 100-150 °C.
This is an estimation based on similarly substituted pyrimidine derivatives. For comparison, the related compound 1-(4-Methyl-2-(methylthio)pyrimidin-5-yl)ethanone has a melting point of 85-88 °C.[4]
pKa
The pyrimidine ring nitrogens are weakly basic.
The electron-withdrawing nature of the acetyl group and the pyrimidine ring itself reduces the basicity of the ring nitrogens. The morpholine nitrogen is also weakly basic.
Proposed Synthetic Pathway
While a specific, published synthesis for 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone was not identified, a plausible and robust synthetic route can be designed based on established pyrimidine chemistry. A common and effective method for the synthesis of substituted pyrimidines is the condensation of a 1,3-dicarbonyl compound with an amidine or a related nitrogen-containing species.[1]
What is the CAS registry number for 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone
An In-Depth Technical Guide to 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone (CAS No. 66373-28-2) Abstract This technical guide provides a comprehensive overview of the chemical entity 1-(4-Methyl-2-morpholin-4-ylp...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone (CAS No. 66373-28-2)
Abstract
This technical guide provides a comprehensive overview of the chemical entity 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone, identified by the CAS Registry Number 66373-28-2.[1] While this specific molecule is cataloged as a rare chemical for early discovery research, its structural motifs—the pyrimidine core and the morpholine substituent—are of significant interest in modern medicinal chemistry. This document synthesizes information from related compounds to propose a viable synthetic pathway, discuss physicochemical properties, and explore the potential therapeutic applications grounded in the established pharmacology of the morpholinopyrimidine scaffold. The guide is intended to serve as a foundational resource for researchers investigating this compound or its analogues for applications in drug discovery and development.
Compound Identification and Physicochemical Properties
1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone is a substituted pyrimidine. The core structure features a pyrimidine ring, which is fundamental to various biological processes and is a key component of nucleobases.[2] The strategic placement of a methyl group, an ethanone (acetyl) group, and a morpholine ring dictates its chemical reactivity and potential biological interactions.
This protocol is a representative methodology based on similar transformations found in the literature for the synthesis of 2-aminopyrimidine derivatives.
[3]
Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 1.0 equivalent of 1-(4-Methyl-2-(methylthio)pyrimidin-5-yl)ethanone in a suitable solvent such as absolute ethanol or N,N-Dimethylformamide (DMF).
Rationale: Ethanol and DMF are effective polar aprotic/protic solvents that can dissolve the reactants and facilitate the substitution reaction, which often requires elevated temperatures.
Addition of Nucleophile: Add 1.5 to 2.0 equivalents of morpholine to the solution. The use of a slight excess of the amine helps to drive the reaction to completion.
Rationale: Morpholine acts as the nucleophile. Its nitrogen atom attacks the electron-deficient C2 carbon of the pyrimidine ring. The excess ensures the precursor is fully consumed.
Reaction Conditions: Heat the reaction mixture to reflux (typically 80-120 °C, depending on the solvent) and maintain for 3-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.
Rationale: Heating provides the necessary activation energy for the reaction. The expulsion of the methylthio group is the rate-limiting step, and thermal energy accelerates this process. The cessation of the methyl mercaptan (methanethiol) odor can also indicate reaction completion.
[3]4. Work-up and Isolation:
a. Cool the reaction mixture to room temperature.
b. If a precipitate has formed, it can be collected by filtration. If not, the solvent is removed under reduced pressure (rotary evaporation).
c. The resulting crude product is then purified. This is typically achieved by recrystallization from a suitable solvent (e.g., ethanol/water mixture) or by column chromatography on silica gel.
Characterization: The identity and purity of the final product, 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone, would be confirmed using standard analytical techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC).
Potential Applications in Drug Discovery
The morpholinopyrimidine scaffold is a "privileged structure" in medicinal chemistry, frequently appearing in compounds with potent and selective biological activity. [3][4]This suggests that 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone is a valuable building block or a potential therapeutic agent itself.
Kinase Inhibition (PI3K/mTOR/ATR Pathways)
Many morpholinopyrimidine derivatives have been developed as inhibitors of protein kinases, which are crucial regulators of cell signaling and are often dysregulated in diseases like cancer.
PI3K/mTOR Inhibition: The PI3K/mTOR signaling pathway is a central regulator of cell growth, proliferation, and survival. Several dual PI3K/mTOR inhibitors incorporate the morpholinopyrimidine core, where the morpholine group often enhances solubility and metabolic stability while interacting with the solvent-exposed region of the kinase active site.
[3]* ATR Inhibition: Ataxia telangiectasia and Rad3-related (ATR) protein kinase is a key regulator of the DNA damage response. Potent and selective ATR inhibitors containing a morpholinopyrimidine structure have been discovered, showing promise as anticancer agents, particularly as monotherapies in tumors with specific DNA repair deficiencies.
[5]
Navigating the Synthesis and Safety of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive technical overview of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone, a heterocyclic ketone with potential applicat...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive technical overview of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone, a heterocyclic ketone with potential applications in medicinal chemistry and drug discovery. Due to the limited availability of a specific Safety Data Sheet (SDS) for this compound, this document synthesizes safety information from structurally related morpholino- and piperidinyl-pyrimidine derivatives to provide a robust framework for safe handling and use. All information presented herein should be treated as a guide and supplemented with in-house risk assessments.
Physicochemical and Structural Characteristics
1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone belongs to the pyrimidine class of heterocyclic compounds, characterized by a six-membered aromatic ring containing two nitrogen atoms. The substitution pattern, featuring a methyl group, a morpholino moiety, and an ethanone group, imparts specific electronic and steric properties that are crucial for its reactivity and biological activity.
Expected to have some solubility in organic solvents like DMSO, DMF, and chlorinated solvents.
Inferred from related compounds
Synthesis Pathway and Experimental Protocol
The synthesis of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone can be approached through a multi-step process, likely starting from a commercially available pyrimidine precursor. The following proposed synthesis is based on established methodologies for the derivatization of pyrimidine rings.[2]
Caption: Proposed synthesis workflow for 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone.
Triethylamine or Diisopropylethylamine (2 equivalents)
Anhydrous N,N-Dimethylformamide (DMF)
Ethyl acetate
Brine solution
Anhydrous sodium sulfate
Silica gel for column chromatography
Procedure:
To a solution of 1-(4-Methyl-2-chloro-pyrimidin-5-yl)ethanone in anhydrous DMF, add morpholine and triethylamine.
Heat the reaction mixture to 80-100 °C and monitor the reaction progress by thin-layer chromatography (TLC).
Upon completion, cool the reaction mixture to room temperature and pour it into water.
Extract the aqueous layer with ethyl acetate (3 x volumes).
Combine the organic layers and wash with brine solution.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired product, 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone.
Causality behind Experimental Choices:
Solvent: DMF is a polar aprotic solvent that facilitates the dissolution of the reactants and promotes the nucleophilic aromatic substitution reaction.
Base: Triethylamine or DIPEA acts as a scavenger for the hydrochloric acid generated during the reaction, driving the equilibrium towards the product.
Excess Morpholine: A slight excess of morpholine ensures the complete consumption of the starting material.
Purification: Column chromatography is a standard and effective method for purifying organic compounds of moderate polarity.
Hazard Identification and Safety Precautions
As no specific SDS is available, the hazard profile is extrapolated from data on structurally similar compounds. The primary hazards are anticipated to be:
Acute Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.[3][4]
Eye Irritation: May cause serious eye irritation.[3]
Respiratory Irritation: May cause respiratory irritation.[4]
Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles and a face shield.[4]
Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.[4]
Respiratory Protection: Use a NIOSH-approved respirator with an organic vapor cartridge if working outside a fume hood or with large quantities.[4]
Handling and Storage
Handling: Handle in a well-ventilated area, preferably in a chemical fume hood.[5] Avoid contact with skin, eyes, and clothing.[5] Wash hands thoroughly after handling.[5]
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[6] Keep away from incompatible materials such as strong oxidizing agents.[6]
Emergency Procedures
In case of Eye Contact: Immediately flush with plenty of water for at least 15 minutes, lifting upper and lower eyelids. Seek medical attention.[5]
In case of Skin Contact: Immediately wash skin with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation develops.[5]
If Inhaled: Remove to fresh air. If not breathing, give artificial respiration. Seek medical attention.[5]
If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and seek immediate medical attention.[4]
Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[4]
Specific Hazards: Thermal decomposition may produce toxic gases such as carbon monoxide, carbon dioxide, and nitrogen oxides.
Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective gear.[4]
Disposal Considerations
Dispose of waste in accordance with local, state, and federal regulations.[5] Do not allow to enter drains or waterways.
Toxicological and Ecotoxicological Information
No specific toxicological or ecotoxicological data is available for 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone. However, based on related compounds, it should be handled with care, assuming moderate acute toxicity. The environmental impact is unknown, and release into the environment should be avoided.
Angene Chemical. Safety Data Sheet: 3-(Piperidin-4-yl)quinolin-2(1H)-one hydrochloride. [Link]
El-Gamal, S. M., et al. (2018). Design, synthesis and biological evaluation of novel morpholinopyrimidine-5-carbonitrile derivatives as dual PI3K/mTOR inhibitors. Bioorganic & Medicinal Chemistry, 26(10), 2765-2779. [Link]
Australian Industrial Chemicals Introduction Scheme. Evaluation statement: 1-Propanone, 2-methyl-1-[4-(methylthio)phenyl]-2-(4-morpholinyl)-. [Link]
An In-Depth Technical Guide to the In Vitro Mechanism of Action of 2-Morpholinopyrimidine Derivatives
This guide provides a comprehensive overview of the in vitro mechanism of action of 2-morpholinopyrimidine derivatives, a promising class of compounds in drug discovery, particularly in oncology. We will delve into their...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive overview of the in vitro mechanism of action of 2-morpholinopyrimidine derivatives, a promising class of compounds in drug discovery, particularly in oncology. We will delve into their primary molecular targets, the signaling pathways they modulate, and the key experimental protocols for their characterization.
Introduction: The Rise of 2-Morpholinopyrimidine Derivatives in Targeted Therapy
The 2-morpholinopyrimidine scaffold has emerged as a privileged structure in medicinal chemistry, demonstrating significant potential in the development of targeted therapeutic agents. These compounds have garnered considerable attention for their ability to selectively inhibit key cellular signaling pathways implicated in a variety of diseases, most notably cancer. The morpholine moiety often plays a crucial role in binding to the hinge region of protein kinases, contributing to the potency and selectivity of these inhibitors. This guide will focus on elucidating the in vitro mechanisms that underpin the therapeutic potential of this important class of molecules.
Core Mechanism: Dual Inhibition of the PI3K/Akt/mTOR Signaling Pathway
The primary mechanism of action for a significant number of 2-morpholinopyrimidine derivatives is the inhibition of the Phosphoinositide 3-kinase (PI3K)/protein kinase B (Akt)/mammalian target of rapamycin (mTOR) signaling pathway.[1] This pathway is a critical regulator of cell growth, proliferation, survival, and metabolism, and its dysregulation is a hallmark of many human cancers.[1][2]
Molecular Targets: PI3K and mTOR
2-morpholinopyrimidine derivatives often function as dual inhibitors, targeting both PI3K and mTOR kinases.[2][3][4]
Phosphoinositide 3-kinases (PI3Ks): These are a family of lipid kinases that phosphorylate the 3'-hydroxyl group of phosphoinositides. Class I PI3Ks, which are the most relevant in cancer, are further divided into Class IA (p110α, p110β, and p110δ) and Class IB (p110γ).[2] Many 2-morpholinopyrimidine derivatives exhibit potent inhibitory activity against multiple PI3K isoforms.[2][3][4]
Mammalian Target of Rapamycin (mTOR): mTOR is a serine/threonine kinase that exists in two distinct complexes, mTORC1 and mTORC2.[2] mTORC1 is a key regulator of protein synthesis and cell growth, while mTORC2 is involved in cell survival and cytoskeletal organization. The ability of 2-morpholinopyrimidine derivatives to inhibit both PI3K and mTOR offers a more comprehensive blockade of the pathway, potentially leading to enhanced efficacy and reduced chances of resistance.[1]
The following diagram illustrates the central role of PI3K and mTOR in this critical signaling cascade.
Caption: The PI3K/Akt/mTOR signaling pathway and points of inhibition by 2-morpholinopyrimidine derivatives.
Downstream Effects of Pathway Inhibition
By inhibiting PI3K and mTOR, 2-morpholinopyrimidine derivatives trigger a cascade of downstream events within the cell:
Reduced Akt Phosphorylation: A key consequence of PI3K inhibition is the reduced phosphorylation and subsequent inactivation of Akt.[3][4][5] This is a critical event, as Akt is a central node in the pathway that promotes cell survival and proliferation.
Induction of Apoptosis: Inhibition of the PI3K/Akt/mTOR pathway can lead to the induction of programmed cell death, or apoptosis.[2] This is often a primary goal of cancer therapy.
Cell Cycle Arrest: These compounds can also cause cells to arrest at specific phases of the cell cycle, such as the G2/M phase, thereby preventing cell division.[2]
Anti-proliferative Effects: The culmination of these effects is a potent anti-proliferative activity against a range of cancer cell lines.[2][3][4]
Experimental Characterization of In Vitro Mechanism of Action
A series of well-defined in vitro assays are essential to fully characterize the mechanism of action of 2-morpholinopyrimidine derivatives. The following diagram outlines a typical experimental workflow.
Caption: A typical experimental workflow for characterizing the in vitro mechanism of action.
In Vitro Kinase Inhibition Assays
Rationale: These assays are fundamental for directly measuring the inhibitory potency of the compound against its purified target kinases (e.g., PI3K isoforms and mTOR). This allows for the determination of the half-maximal inhibitory concentration (IC50), a key parameter for structure-activity relationship (SAR) studies.
Protocol (General):
Preparation: Recombinant human kinases, a suitable substrate (e.g., a peptide), and ATP are prepared in a kinase reaction buffer. The 2-morpholinopyrimidine derivative is serially diluted in DMSO.
Reaction Initiation: The kinase, substrate, and test compound are pre-incubated in a microplate well. The reaction is initiated by the addition of ATP.
Incubation: The reaction is allowed to proceed for a defined period at a controlled temperature (e.g., 30°C).
Detection: The reaction is stopped, and the amount of product (phosphorylated substrate) or the remaining ATP is quantified. Common detection methods include ELISA-based assays, fluorescence polarization, or luminescence-based assays that measure ADP production.[2][6]
Data Analysis: The percentage of kinase activity inhibition is plotted against the compound concentration to calculate the IC50 value.
Rationale: These assays determine the cytotoxic or cytostatic effects of the compound on cancer cell lines. The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a widely used colorimetric method.[8]
Protocol (MTT Assay):
Cell Seeding: Cancer cells are seeded in a 96-well plate and allowed to adhere overnight.
Compound Treatment: The cells are treated with serial dilutions of the 2-morpholinopyrimidine derivative for a specified duration (e.g., 72 hours).
MTT Addition: An MTT solution is added to each well and incubated for 2-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.
Solubilization: The formazan crystals are dissolved in a solubilization buffer (e.g., DMSO).
Absorbance Reading: The absorbance of the colored solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm).
Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the GI50 (concentration for 50% growth inhibition) is determined.[2]
Western Blot Analysis
Rationale: Western blotting is a powerful technique to investigate the effect of the compound on the phosphorylation status of key proteins within the PI3K/Akt/mTOR pathway.[9] A decrease in the phosphorylation of proteins downstream of PI3K and mTOR provides direct evidence of target engagement in a cellular context.
Protocol:
Cell Lysis: Cancer cells are treated with the test compound for a specific time, then lysed to extract total cellular proteins.
Protein Quantification: The protein concentration of each lysate is determined to ensure equal loading.
SDS-PAGE: The protein lysates are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).
Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).
Immunoblotting: The membrane is incubated with primary antibodies specific for the phosphorylated and total forms of target proteins (e.g., p-Akt, Akt, p-S6, S6).
Detection: A secondary antibody conjugated to an enzyme (e.g., HRP) is used to detect the primary antibody. A chemiluminescent substrate is added, and the resulting signal is captured.
Analysis: The band intensities are quantified to determine the relative levels of protein phosphorylation.
Apoptosis and Cell Cycle Analysis
Rationale: To further elucidate the mechanism of cell growth inhibition, it is important to determine if the compound induces apoptosis or causes cell cycle arrest.
Apoptosis Assay: Annexin V/Propidium Iodide (PI) staining followed by flow cytometry is a standard method.[2] Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane in early apoptotic cells. PI is a fluorescent dye that intercalates with DNA and is excluded by viable cells, thus staining late apoptotic and necrotic cells.
Cell Cycle Analysis: Cells are treated with the compound, fixed, and stained with a DNA-intercalating dye (e.g., PI). The DNA content of the cells is then analyzed by flow cytometry to determine the percentage of cells in each phase of the cell cycle (G0/G1, S, and G2/M).[2]
Alternative Mechanisms of Action
While the inhibition of the PI3K/Akt/mTOR pathway is the most prominent mechanism, some 2-morpholinopyrimidine derivatives have been reported to exert their effects through other pathways. For instance, certain derivatives have demonstrated anti-inflammatory properties by inhibiting the production of nitric oxide (NO) and the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) in macrophage cells.[10][11][12][13][14] This highlights the versatility of the 2-morpholinopyrimidine scaffold and the potential for developing compounds with diverse therapeutic applications.
Conclusion
The in vitro mechanism of action of 2-morpholinopyrimidine derivatives is predominantly centered on the dual inhibition of PI3K and mTOR, leading to the suppression of the PI3K/Akt/mTOR signaling pathway. This results in reduced cell proliferation and survival, and the induction of apoptosis in cancer cells. A comprehensive understanding of this mechanism, elucidated through a combination of kinase activity assays, cell-based functional assays, and western blot analysis, is crucial for the continued development and optimization of this important class of therapeutic agents.
A Comprehensive Guide to the Pharmacokinetic Profiling of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone: From In Vitro Characterization to In Vivo Assessment
This technical guide provides a comprehensive framework for the pharmacokinetic (PK) profiling of the novel chemical entity, 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone. As researchers, scientists, and drug devel...
Author: BenchChem Technical Support Team. Date: March 2026
This technical guide provides a comprehensive framework for the pharmacokinetic (PK) profiling of the novel chemical entity, 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone. As researchers, scientists, and drug development professionals, our objective extends beyond mere data collection; we aim to build a holistic understanding of a compound's journey through a biological system. This document is structured to provide not just the "what" and "how," but the critical "why" behind each experimental choice, ensuring a robust and self-validating approach to pharmacokinetic science. The principles and methodologies outlined herein are grounded in established regulatory guidelines and industry best practices.[1][2][3][4][5][6]
Part 1: Foundational Physicochemical and In Vitro ADME Profiling
The initial stages of pharmacokinetic profiling are designed to characterize the intrinsic properties of the molecule and to predict its behavior in a complex biological environment.[7][8][9] These early in vitro assays are cost-effective, high-throughput, and crucial for identifying potential liabilities that could hinder later-stage development.[10][11]
Physicochemical Characterization
A thorough understanding of the physicochemical properties of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone is the bedrock of its pharmacokinetic profile. These properties govern its absorption, distribution, and potential for formulation.
Table 1: Key Physicochemical Parameters for 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone
Parameter
Experimental Method
Rationale and Interpretation
Aqueous Solubility
Thermodynamic or Kinetic Solubility Assays
Determines the dissolution rate and potential for oral absorption. Poor solubility can be a major hurdle for bioavailability and may necessitate formulation strategies.
Lipophilicity (LogD7.4)
Shake-flask method or reverse-phase HPLC
Indicates the compound's partitioning between aqueous and lipid environments, which influences membrane permeability, plasma protein binding, and metabolic susceptibility.
pKa
Potentiometric titration or UV-spectroscopy
Identifies the ionization state of the molecule at physiological pH, which affects its solubility, permeability, and interaction with biological targets.
Preparation: A supersaturated solution of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone is prepared in a buffered aqueous solution (e.g., phosphate-buffered saline, pH 7.4).
Equilibration: The solution is agitated for a defined period (e.g., 24-48 hours) at a constant temperature (e.g., 25°C or 37°C) to ensure equilibrium between the dissolved and solid states.
Separation: The undissolved solid is removed by centrifugation and/or filtration.
Quantification: The concentration of the dissolved compound in the supernatant/filtrate is determined using a suitable analytical method, such as LC-MS/MS.[9]
In Vitro Absorption: Permeability Assessment
For orally administered drugs, the ability to cross the intestinal epithelium is a critical determinant of bioavailability. In vitro models provide an initial assessment of a compound's permeability.
Table 2: In Vitro Permeability Assays for 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone
Measures passive diffusion across an artificial lipid membrane.[9]
Provides a high-throughput screen for passive permeability. A low efflux ratio in Caco-2 with good PAMPA permeability suggests passive diffusion is the primary absorption mechanism.
Caco-2 Cell Monolayer Assay
Utilizes a monolayer of human colon adenocarcinoma cells, which differentiate to form tight junctions and express key drug transporters.[9]
Assesses both passive and active transport, as well as potential for efflux by transporters like P-glycoprotein (P-gp). An efflux ratio >2 is indicative of active efflux.
Experimental Protocol: Caco-2 Permeability Assay
Cell Culture: Caco-2 cells are seeded on permeable filter supports and cultured for 21-25 days to allow for differentiation and formation of a confluent monolayer.
Compound Addition: The test compound, 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone, is added to the apical (A) or basolateral (B) side of the monolayer.
Sampling: At designated time points, samples are taken from the opposite chamber.
Quantification: The concentration of the compound in the donor and receiver chambers is quantified by LC-MS/MS.
Calculation: The apparent permeability coefficient (Papp) is calculated for both apical-to-basolateral (A-to-B) and basolateral-to-apical (B-to-A) directions. The efflux ratio is calculated as Papp(B-to-A) / Papp(A-to-B).
In Vitro Metabolism and Stability
The metabolic stability of a drug candidate is a key factor influencing its half-life and oral bioavailability. Early in vitro assays can identify potential metabolic liabilities.
Table 3: In Vitro Metabolic Stability Assays
Assay
System
Information Gained
Liver Microsomal Stability
Subcellular fraction containing cytochrome P450 (CYP) and UDP-glucuronosyltransferase (UGT) enzymes.[12]
Provides a measure of intrinsic clearance (CLint) primarily through phase I and phase II metabolism. A high clearance in microsomes suggests rapid metabolism in the liver.
Hepatocyte Stability
Intact liver cells containing a full complement of metabolic enzymes and cofactors.
Offers a more comprehensive assessment of metabolic clearance, including both phase I and phase II pathways, as well as potential uptake into the liver.
Plasma Stability
Assesses degradation by plasma enzymes (e.g., esterases, amidases).
Important for compounds with susceptible functional groups to ensure stability in systemic circulation.
Experimental Protocol: Human Liver Microsomal Stability Assay
Incubation: 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone (at a low concentration, e.g., 1 µM) is incubated with human liver microsomes in the presence of NADPH (for CYP-mediated metabolism) at 37°C.
Time Points: Aliquots are removed at various time points (e.g., 0, 5, 15, 30, 60 minutes).
Reaction Quenching: The metabolic reaction is stopped by the addition of a cold organic solvent (e.g., acetonitrile).
Analysis: The remaining concentration of the parent compound is quantified by LC-MS/MS.
Data Analysis: The rate of disappearance is used to calculate the in vitro half-life (t1/2) and intrinsic clearance.
In Vitro Distribution: Plasma Protein Binding
The extent to which a drug binds to plasma proteins, such as albumin and alpha-1-acid glycoprotein, influences its distribution and the fraction of unbound drug available to exert its pharmacological effect and be cleared.
Table 4: Plasma Protein Binding Assay
Method
Principle
Interpretation
Equilibrium Dialysis
A semi-permeable membrane separates a compound-containing plasma solution from a buffer solution. The unbound drug equilibrates across the membrane.
Considered the gold standard for determining the fraction of unbound drug (fu). High plasma protein binding (>99%) can limit the free drug concentration available for therapeutic activity.
Part 2: In Vivo Pharmacokinetic Evaluation
Following promising in vitro data, in vivo studies are essential to understand the integrated ADME processes in a living organism. Rodent models are typically the first step in this evaluation.[13][14][15]
Single-Dose Pharmacokinetic Study in Rodents
The primary objective of this study is to determine the fundamental pharmacokinetic parameters of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone after intravenous (IV) and oral (PO) administration.
Experimental Design:
Species: Male Sprague-Dawley rats (or other appropriate rodent strain).
Groups:
Group 1: Intravenous (IV) administration (e.g., 1-2 mg/kg).
Group 2: Oral (PO) administration (e.g., 5-10 mg/kg).
Sample Collection: Serial blood samples are collected at predetermined time points (e.g., pre-dose, and at multiple points post-dose to capture absorption, distribution, and elimination phases).[14]
Bioanalysis: Plasma concentrations of the parent drug are determined by a validated LC-MS/MS method.
Table 5: Key Pharmacokinetic Parameters from In Vivo Studies
Parameter
Description
Significance
Cmax
Maximum plasma concentration
Relates to the rate of absorption and potential for acute toxicity.
Tmax
Time to reach Cmax
Indicates the speed of absorption.
AUC
Area under the plasma concentration-time curve
Represents the total systemic exposure to the drug.
t1/2
Elimination half-life
Determines the dosing interval and time to reach steady-state.
CL
Clearance
The volume of plasma cleared of the drug per unit time; indicates the efficiency of elimination.
Vd
Volume of distribution
An apparent volume that relates the amount of drug in the body to the concentration in the plasma; indicates the extent of tissue distribution.
F%
Bioavailability
The fraction of the orally administered dose that reaches systemic circulation.
Experimental Protocol: In Vivo Pharmacokinetic Study in Rats
Animal Acclimatization: Animals are acclimated to the facility for a minimum of one week.
Dose Administration:
IV: The compound is administered as a bolus injection or short infusion into a cannulated vein (e.g., jugular vein).[16]
PO: The compound is administered via oral gavage.
Blood Sampling: Blood samples are collected at specified time points into tubes containing an anticoagulant (e.g., EDTA).
Plasma Preparation: Blood samples are centrifuged to separate plasma.
Sample Analysis: Plasma samples are processed and analyzed by LC-MS/MS.
Pharmacokinetic Analysis: Plasma concentration-time data are analyzed using non-compartmental or compartmental modeling software (e.g., Phoenix WinNonlin) to calculate the PK parameters.[16]
Visualizing the Pharmacokinetic Workflow
Caption: Workflow for Pharmacokinetic Profiling.
Part 3: Advanced Characterization and Mechanistic Understanding
With a foundational understanding of the compound's pharmacokinetics, further studies can elucidate specific mechanisms of metabolism and distribution.
Metabolite Identification
Identifying the major metabolites of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone is crucial for understanding its clearance pathways and assessing the potential for active or toxic metabolites.
Experimental Approach:
In Vitro: Incubate the parent compound with human liver microsomes or hepatocytes and analyze the resulting mixture using high-resolution mass spectrometry (HRMS) to identify potential metabolic soft spots.[11]
In Vivo: Analyze plasma and urine samples from the in vivo PK studies to identify metabolites formed in a physiological system.
CYP Reaction Phenotyping
This assay identifies which specific cytochrome P450 (CYP) enzymes are responsible for the metabolism of the compound. This is important for predicting potential drug-drug interactions (DDIs).
Experimental Protocol:
Incubation: The compound is incubated with a panel of recombinant human CYP enzymes (e.g., CYP1A2, 2C9, 2C19, 2D6, 3A4).
Analysis: The rate of metabolism by each isozyme is determined.
Interpretation: The results indicate the primary CYP enzymes involved in the compound's clearance, highlighting potential risks when co-administered with inhibitors or inducers of these enzymes.
Visualizing the Drug Metabolism and Clearance Pathway
An In-depth Technical Guide to the Toxicity and Hazard Assessment of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone
Audience: Researchers, scientists, and drug development professionals. Disclaimer: This document is intended for research and informational purposes only.
Author: BenchChem Technical Support Team. Date: March 2026
Audience: Researchers, scientists, and drug development professionals.
Disclaimer: This document is intended for research and informational purposes only. 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone is a compound intended for early discovery research.[1] Comprehensive toxicological data for this specific molecule is not publicly available.[1] This guide provides a predictive hazard assessment based on structural analogs and outlines a recommended testing strategy. All laboratory work should be conducted by trained professionals in a suitably equipped facility, adhering to all institutional and governmental safety protocols.
Executive Summary: A Predictive Overview
1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone, a substituted pyrimidine, belongs to a class of heterocyclic compounds of significant interest in medicinal chemistry. Pyrimidine derivatives are explored for a wide range of biological activities, including as potent enzyme inhibitors in oncology.[2][3][4] While this biological activity is promising for therapeutic development, it also necessitates a thorough and cautious approach to toxicological and hazard assessment.
Direct toxicological data for this specific compound is not available.[1] Therefore, this guide establishes a predicted hazard profile by analyzing its core structural motifs: the pyrimidine ring, the morpholine substituent, and the ethanone group. Based on data from structurally related analogs, the compound is predicted to possess potential hazards including:
Acute Toxicity: Harmful if swallowed, with potential for dermal and inhalation toxicity.
Irritation: Potential to cause skin and serious eye irritation.
Organ Toxicity: Possible respiratory tract irritation and effects on the central nervous system (e.g., drowsiness or dizziness).
This guide provides a comprehensive, multi-tiered experimental workflow for the validation of this predicted profile, enabling researchers to establish a definitive set of hazard statements and safe handling procedures.
Deconstruction of the Hazard Profile: A Structure-Activity Relationship (SAR) Analysis
The toxicological profile of a molecule can often be inferred from its constituent parts. Here, we dissect 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone to forecast its potential hazards.
The Pyrimidine Core: A Hub of Bioactivity
The pyrimidine scaffold is a cornerstone of many biologically active molecules, including anticancer agents that target enzymes like Epidermal Growth Factor Receptor (EGFR) and Poly (ADP-Ribose) Polymerase (PARP).[2][3] This inherent bioactivity suggests that the molecule is unlikely to be inert and may interfere with cellular processes, a common mechanism for toxicity.
The Morpholine Moiety: A Known Toxicophore
Morpholine and its derivatives are associated with a range of hazards. Safety data for morpholine itself indicates it can be flammable, corrosive, and harmful by ingestion, skin contact, and inhalation.[5] It is known to cause severe skin burns and eye damage.[5] Furthermore, some N-substituted morpholine derivatives are suspected of causing reproductive toxicity.[6] While the specific linkage in our target compound will modulate this toxicity, the inherent hazards of the morpholine ring must be considered a primary concern.
The Ethanone Group: A Source of Irritation
Ketone moieties, such as the ethanone group present here, are often associated with hazards like flammability, eye irritation, and potential to cause drowsiness or dizziness.[7][8]
Insights from a Close Structural Analog
A close structural analog, 1-(4-Methyl-2-piperidin-1-yl-pyrimidin-5-yl)-ethanone, provides the most direct predictive data.[9] The primary difference is the substitution of a piperidine ring for the morpholine ring. The notified hazard classifications for this analog are:
Specific Target Organ Toxicity (Single Exposure): May cause drowsiness or dizziness.[9]
This profile strongly supports the predictions made from the individual moieties and serves as a robust starting point for experimental validation.
Quantitative Hazard Prediction Summary
Based on the SAR analysis, the following GHS hazard statements are predicted for 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone. The primary purpose of the subsequent experimental protocols is to confirm or refute these predictions.
Hazard Class
Predicted GHS Hazard Code
Basis for Prediction
Acute Toxicity, Oral
H302: Harmful if swallowed
Based on data for morpholine[5] and the piperidinyl-pyrimidine analog.[9]
Skin Corrosion/Irritation
H315: Causes skin irritation
Predicted from the piperidinyl-pyrimidine analog.[9] The morpholine moiety is known to cause severe burns, suggesting irritation is a significant risk.[5]
Serious Eye Damage/Eye Irritation
H319: Causes serious eye irritation
Predicted from the piperidinyl-pyrimidine analog[9] and the known properties of ketones and morpholine.[5][7]
Specific Target Organ Toxicity (Single Exposure)
H335: May cause respiratory irritation
Based on the general properties of volatile organic compounds and specific data for related heterocycles.[10][11]
Specific Target Organ Toxicity (Single Exposure)
H336: May cause drowsiness or dizziness
Predicted from the piperidinyl-pyrimidine analog.[9]
Recommended Experimental Workflow for Hazard Characterization
A tiered approach is recommended to efficiently and ethically characterize the hazards of this compound. The workflow is designed to move from computational and in vitro methods to more complex assays as needed, providing a self-validating system for risk assessment.
Caption: Tiered workflow for toxicological assessment.
Tier 1: In Silico and Physicochemical Characterization
Causality: Before committing to expensive and time-consuming wet-lab experiments, computational models can refine our initial SAR predictions. Physicochemical properties are determined upfront as they are critical for designing all subsequent biological assays (e.g., determining an appropriate solvent/vehicle and concentration ranges).
Protocol 1: Computational Toxicity Prediction
Software: Utilize expert-rule-based systems like DEREK Nexus® for identifying structural alerts for toxicity and statistical-based systems like TOPKAT® for quantitative prediction of endpoints (e.g., LD50, mutagenicity).
Input: Input the canonical SMILES or structure file of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone.
Analysis: Analyze the output for alerts related to carcinogenicity, mutagenicity, skin sensitization, and other relevant endpoints. Compare quantitative predictions with data from analogs.
Purpose: To identify potential hidden liabilities and prioritize in vitro assays.
Protocol 2: Physicochemical Analysis
Aqueous Solubility: Determine solubility using the shake-flask method (OECD Guideline 105) in a buffered aqueous solution (pH 7.4) to inform cytotoxicity assay vehicle selection.
Partition Coefficient (LogP): Determine the n-octanol/water partition coefficient (OECD Guideline 107 or 117) to predict membrane permeability and potential for bioaccumulation.
pKa Determination: Use potentiometric titration to determine the ionization constant(s), which influences absorption and distribution.
Tier 2: In Vitro Toxicology
Causality: In vitro assays provide the first biological confirmation of predicted hazards, satisfying the principles of the 3Rs (Replacement, Reduction, Refinement) by minimizing animal use. These assays are targeted to address the key concerns identified in the SAR analysis: cytotoxicity, genotoxicity, and irritation.
Protocol 3: Basal Cytotoxicity Assessment (Neutral Red Uptake)
Cell Line: Use a standard mammalian cell line (e.g., Balb/c 3T3 fibroblasts).
Methodology (OECD Guideline 129):
Plate cells in 96-well plates and allow them to adhere overnight.
Prepare serial dilutions of the test compound in a suitable vehicle (informed by solubility data).
Expose cells to the compound for a defined period (e.g., 48 hours).
Wash cells and incubate with a medium containing neutral red dye, which is taken up and stored in the lysosomes of viable cells.
Extract the dye from the cells and quantify its concentration using a spectrophotometer (OD at ~540 nm).
Endpoint: Calculate the concentration that inhibits dye uptake by 50% (IC50) relative to vehicle controls. This provides a quantitative measure of cytotoxicity.
Strains: Use a panel of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli strains (e.g., WP2 uvrA) with and without metabolic activation (S9 fraction).
Methodology: Expose the bacterial strains to various concentrations of the compound on a minimal agar plate.
Endpoint: Count the number of revertant colonies (colonies that have regained the ability to synthesize an essential amino acid). A significant, dose-dependent increase in revertants indicates mutagenic potential.
Protocol 5: Skin and Eye Irritation - Reconstructed Human Epidermis Models (OECD 439 & 492)
Models: Utilize commercially available 3D tissue models (e.g., EpiDerm™ for skin, EpiOcular™ for eyes).
Methodology:
Apply a defined amount of the test compound to the surface of the tissue model.
After a specified exposure time, wash the tissue and assess cell viability, typically using the MTT assay.
Endpoint: The reduction in cell viability compared to negative controls determines the irritation potential (Irritant vs. Non-Irritant). This method provides a direct replacement for traditional animal-based Draize tests.
Concluding Remarks and Path Forward
The provided framework establishes a scientifically rigorous and ethically responsible pathway for defining the toxicity and hazard profile of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone. The strong predictive evidence from its structural motifs and a close analog suggests that this compound should be handled with care, assuming it to be harmful if swallowed and a skin/eye irritant.[5][9][10] The execution of the tiered experimental plan will replace these predictions with definitive data, enabling the generation of a formal Safety Data Sheet (SDS) and ensuring the safety of all researchers handling this promising molecule.
References
Merck Millipore. (2023, August 26).
Aaron Chemicals. (2024, November 1). Safety Data Sheet for 1-[4-(morpholin-4-ylmethyl)-2-thienyl]ethanone.
Scharlab. (2023, March 28).
FUJIFILM Wako Chemicals. (2024, February 26).
ChemicalBook. (2026, January 17).
Smolecule. (2023, August 15). 1-[4-(Morpholin-4-ylmethyl)-2-thienyl]ethanone.
Fisher Scientific. (2010, June 14).
NextSDS. 1-(4-METHYL-2-PIPERIDIN-1-YL-PYRIMIDIN-5-YL)-ETHANONE. Retrieved from [Link]
Ministry of Health, Labour and Welfare, Japan.Initial Risk Assessment Series: Trimethylamine.
Merck Millipore.SAFETY DATA SHEET for 4-methylmorpholine 4-oxide.
Australian Government Department of Health. (2021, September 14). Evaluation statement for 1-Propanone, 2-methyl-1-[4-(methylthio)phenyl]-2-(4-morpholinyl)-.
- (2012, October 31).
NextSDS. 1-(4-METHYL-2-(METHYLTHIO)PYRIMIDIN-5-YL)ETHANONE — Chemical Substance Information. Retrieved from [Link]
Ministry of Health, Labour and Welfare, Japan.Initial Risk Assessment Series: Dichlorvos.
Chem-Impex. 1-(4-Methyl-2-(methylthio)pyrimidin-5-yl)ethanone. Retrieved from [Link]
Cayman Chemical. (2026, January 8). Safety Data Sheet for 2-methyl-4'-(methylthio)-2-Morpholinopropiophenone.
Al-Suhaimi, A., et al. (2022). Development of 1-(4-(Substituted)piperazin-1-yl)-2-((2-((4-methoxybenzyl)thio)pyrimidin-4-yl)oxy)ethanones That Target Poly (ADP-Ribose) Polymerase in Human Breast Cancer Cells. MDPI.
Ma, X., et al. (2017). Synthesis and Biological Evaluation of Morpholine-Substituted Diphenylpyrimidine Derivatives (Mor-DPPYs) as Potent EGFR T790M Inhibitors. PubMed.
Kumar, P., et al. (2026). Chemical synthesis, bioinformatics and antiproliferative studies of novel pyrimidin-4-yl-1H-pyrazole derivatives in chronic myeloid cancer cells. PubMed.
Wieckowska, A., et al. (2017). Synthesis of 1-indanones with a broad range of biological activity. Beilstein Journals.
Al-Omair, M., et al. (2024). Synthesis and biological evaluation of novel 2-morpholino-4-anilinoquinoline derivatives as antitumor agents against HepG2 cell line. PMC.
Meltzer, P., et al.1-(4-Methylphenyl)-2-pyrrolidin-1-yl-pentan-1-one (Pyrovalerone) analogs. A promising class of monoamine uptake inhibitors. PMC.
An In-Depth Technical Guide to the Hydrogen Bond Donor and Acceptor Profile of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive analysis of the hydrogen bonding characteristics of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone, a molecule of i...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive analysis of the hydrogen bonding characteristics of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone, a molecule of interest in medicinal chemistry. Understanding a compound's ability to form hydrogen bonds is a cornerstone of rational drug design, influencing critical pharmacokinetic and pharmacodynamic properties.
The Critical Role of Hydrogen Bonding in Drug Design
Hydrogen bonds are highly directional, non-covalent interactions between a hydrogen atom covalently bonded to a highly electronegative atom (the donor) and another nearby electronegative atom (the acceptor). In the realm of drug development, these interactions are paramount, governing a molecule's solubility, permeability, and, most importantly, its binding affinity and specificity to biological targets. A precise understanding of a molecule's hydrogen bond donor and acceptor count is a key component of predictive models like Lipinski's Rule of Five, which assesses the "drug-likeness" of a chemical entity.[1][2][3][4][5]
Molecular Analysis of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone
The chemical structure of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone (CAS Number: 66373-28-2; Linear Formula: C11H15N3O2) is the foundation for determining its hydrogen bonding potential.[6] The molecule is comprised of a central pyrimidine ring, substituted with a methyl group, a morpholino moiety, and an ethanone group.
Hydrogen Bond Donor Count: 0
A hydrogen bond donor is characterized by a hydrogen atom covalently bonded to an electronegative atom, typically oxygen or nitrogen. A thorough examination of the structure of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone reveals the absence of any such N-H or O-H bonds. All hydrogen atoms within the molecule are covalently attached to carbon atoms. Consequently, the hydrogen bond donor count for this compound is zero .
Hydrogen Bond Acceptor Count: 5
A hydrogen bond acceptor is an electronegative atom, such as oxygen or nitrogen, that possesses at least one lone pair of electrons available to interact with a hydrogen bond donor.[7] In 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone, several atoms meet this criterion:
Morpholine Ring: This substituent contains one oxygen atom and one nitrogen atom, both of which can function as hydrogen bond acceptors.
Pyrimidine Ring: The pyrimidine core includes two nitrogen atoms, each capable of accepting a hydrogen bond.
Ethanone Group: The carbonyl oxygen of the ethanone moiety is a potent hydrogen bond acceptor.
Therefore, the total hydrogen bond acceptor count for this molecule is five .
Quantitative Summary
Property
Count
Hydrogen Bond Donors
0
Hydrogen Bond Acceptors
5
Visualizing Hydrogen Bond Acceptor Sites
The following diagram, generated using Graphviz, illustrates the locations of the hydrogen bond acceptor sites on the 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone molecule.
Caption: Hydrogen bond acceptor sites on 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone.
Experimental and Computational Verification of Hydrogen Bonding Properties
While theoretical analysis provides a foundational understanding, experimental and computational methods are crucial for validating and quantifying the strength of these potential interactions.
Experimental Workflow: Spectroscopic Analysis
Spectroscopic techniques, such as Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy, are powerful tools for studying hydrogen bonding.[8][9] An experimental workflow to probe the hydrogen bond acceptor strength of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone would involve the following steps:
Sample Preparation: Prepare solutions of the compound in a non-polar solvent (e.g., carbon tetrachloride) and in a solvent containing a known hydrogen bond donor (e.g., chloroform or a phenol derivative).
IR Spectroscopy: Acquire IR spectra of both solutions. A shift in the stretching frequency of the donor's O-H or N-H bond to a lower wavenumber in the presence of the acceptor molecule provides direct evidence of hydrogen bonding.[9] The magnitude of this shift correlates with the strength of the interaction.
NMR Spectroscopy: Record ¹H NMR spectra. The chemical shift of the proton involved in the hydrogen bond will also change upon interaction, providing further evidence and quantitative data.[8]
Caption: Experimental workflow for spectroscopic analysis of hydrogen bonding.
Computational Workflow: Molecular Modeling
Computational chemistry offers a robust, in-silico approach to predict and analyze hydrogen bonding.[10][11][12][13]
Conformational Analysis: Generate low-energy conformers of the molecule to identify the most stable three-dimensional structures.
Quantum Mechanical Calculations: Employ methods like Density Functional Theory (DFT) to calculate the electrostatic potential surface of the molecule. The regions of negative electrostatic potential will highlight the likely hydrogen bond acceptor sites.[12]
Complex Formation and Energy Calculation: Model the interaction of the molecule with a known hydrogen bond donor probe. The calculated binding energy of this complex provides a quantitative measure of the hydrogen bond strength.[11]
Caption: Computational workflow for analyzing hydrogen bonding properties.
Conclusion
1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone possesses zero hydrogen bond donors and five hydrogen bond acceptors . This specific hydrogen bonding profile is a critical piece of information for medicinal chemists. It suggests that while the molecule cannot initiate a hydrogen bond as a donor, it has multiple sites through which it can interact with biological targets that present hydrogen bond donors. This understanding is fundamental for predicting its ADME (absorption, distribution, metabolism, and excretion) properties and for designing more potent and selective drug candidates. Further experimental and computational studies can provide deeper insights into the relative strengths of each acceptor site, enabling a more refined approach to structure-activity relationship (SAR) studies.
Prediction of the Intrinsic Hydrogen Bond Acceptor Strength of Organic Compounds by Local Molecular Parameters | Journal of Chemical Information and Modeling. [Link]
Measuring the Strength of Hydrogen Bonds - RSC Blogs. [Link]
Hydrogen Bond Donor-Acceptor rules - ChemAxon Forum Archive. [Link]
Probing the Bio-Functional Landscape of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone: A Technical Guide to Unveiling its Putative Role as a PI3K/mTOR Signaling Modulator
Abstract This technical guide delineates a comprehensive strategy for the initial characterization of the biological activity of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone. Based on a structural-class analysis,...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This technical guide delineates a comprehensive strategy for the initial characterization of the biological activity of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone. Based on a structural-class analysis, we hypothesize its primary mechanism of action to be the modulation of the Phosphoinositide 3-kinase (PI3K)/Akt/mammalian Target of Rapamycin (mTOR) signaling cascade. This document provides the theoretical underpinnings for this hypothesis, rooted in the established pharmacology of morpholino-pyrimidine derivatives, and presents a detailed, field-proven experimental roadmap for its validation. The target audience for this guide includes researchers and drug development professionals poised to investigate novel small molecule entities within the oncology and cellular signaling research spheres.
Introduction: The Rationale for Investigation
The pyrimidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents, particularly in oncology.[1][2] Its derivatives have been extensively explored as kinase inhibitors due to their ability to mimic the purine core of ATP. The specific compound, 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone, features two key pharmacophoric elements: the pyrimidine core and a morpholine moiety. The morpholine group is frequently incorporated into kinase inhibitors to enhance aqueous solubility and to form crucial hydrogen bond interactions within the ATP-binding pocket of target kinases.[][4] Notably, the 2-morpholino-pyrimidine architecture is a hallmark of a significant class of PI3K and mTOR inhibitors.[4][5][6]
The PI3K/Akt/mTOR pathway is a critical intracellular signaling cascade that governs a spectrum of fundamental cellular processes, including proliferation, growth, survival, and metabolism.[1][7] Dysregulation of this pathway is a common event in various human cancers, making its components highly attractive targets for therapeutic intervention.[8][9] Consequently, the development of small molecules that can inhibit one or more kinases in this pathway is an area of intense research.[10][11]
Given the structural alerts present in 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone, it is posited that this compound may function as an inhibitor of the PI3K/mTOR pathway. This guide will now proceed to outline a systematic approach to rigorously test this hypothesis.
The PI3K/Akt/mTOR Signaling Pathway: A Primer
Understanding the proposed target is paramount. The PI3K/Akt/mTOR pathway is initiated by the activation of receptor tyrosine kinases (RTKs) or G-protein coupled receptors (GPCRs), which recruit and activate PI3K. PI3K then phosphorylates phosphatidylinositol-4,5-bisphosphate (PIP2) to generate the second messenger phosphatidylinositol-3,4,5-trisphosphate (PIP3). PIP3 serves as a docking site for proteins containing a pleckstrin homology (PH) domain, such as Akt and PDK1. This co-localization at the plasma membrane facilitates the phosphorylation and activation of Akt by PDK1 and mTOR Complex 2 (mTORC2).
Activated Akt proceeds to phosphorylate a multitude of downstream substrates, leading to the activation of mTOR Complex 1 (mTORC1) and the inhibition of pro-apoptotic factors. mTORC1, a central regulator of cell growth, phosphorylates substrates such as S6 kinase (S6K) and 4E-binding protein 1 (4E-BP1) to promote protein synthesis and cell cycle progression.
Due to the sequence homology in the kinase domains of PI3K and mTOR, many small molecules have been developed that dually inhibit both enzymes.[5][10] These dual inhibitors can offer a more profound and sustained blockade of the pathway compared to inhibitors targeting a single component.
Diagram: The PI3K/Akt/mTOR Signaling Cascade
Caption: Simplified schematic of the PI3K/Akt/mTOR signaling pathway.
Proposed Experimental Workflow for Biological Characterization
A tiered approach is recommended to efficiently assess the biological activity of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone, starting with broad cellular effects and progressively moving towards specific molecular target engagement.
Diagram: Experimental Workflow
Caption: A tiered workflow for characterizing the test compound.
Tier 1: Assessment of Anti-proliferative Activity
The initial step is to determine if the compound exhibits cytotoxic or cytostatic effects on cancer cell lines known to have a hyperactivated PI3K/mTOR pathway.
Recommended Cell Lines:
PC-3 (Prostate Cancer): PTEN-null, leading to constitutive PI3K activation.
MCF-7 (Breast Cancer): PIK3CA mutation.
U87-MG (Glioblastoma): PTEN mutation.
Protocol: MTT/MTS Assay
Cell Seeding: Plate cells in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.
Compound Treatment: Prepare a 2-fold serial dilution of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone in culture medium, with a final concentration range of 0.1 nM to 100 µM. A known PI3K/mTOR inhibitor (e.g., BEZ235) should be used as a positive control.[10] Add the compound solutions to the cells.
Incubation: Incubate the plates for 72 hours at 37°C in a humidified 5% CO₂ incubator.
MTT/MTS Addition: Add MTT or MTS reagent to each well and incubate for 2-4 hours.
Data Acquisition: Measure the absorbance at the appropriate wavelength using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to a vehicle-treated control (e.g., DMSO). Plot the data and determine the half-maximal inhibitory concentration (IC₅₀) using non-linear regression analysis.
Expected Outcome: A dose-dependent decrease in cell viability would suggest that the compound has anti-proliferative activity.
Tier 2: Target Engagement and Pathway Modulation Analysis
If the compound demonstrates anti-proliferative effects, the next crucial step is to verify its impact on the PI3K/mTOR signaling pathway within the cell. Western blotting is the gold-standard technique for this purpose.
Protocol: Western Blot Analysis
Cell Treatment: Seed a suitable cancer cell line (e.g., PC-3) in 6-well plates. Treat the cells with the test compound at concentrations around its IC₅₀ and 10x IC₅₀ for 2-4 hours.
Protein Extraction: Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.
Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.
SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF membrane.
Immunoblotting: Probe the membrane with primary antibodies against key phosphorylated and total proteins in the PI3K/mTOR pathway.
p-Akt (Ser473): A marker of mTORC2 and upstream PI3K activity.
Total Akt: Loading control for p-Akt.
p-S6K (Thr389): A downstream marker of mTORC1 activity.
Total S6K: Loading control for p-S6K.
GAPDH or β-actin: Overall loading control.
Detection: Use HRP-conjugated secondary antibodies and a chemiluminescent substrate to visualize the protein bands.
Expected Outcome: A dose-dependent decrease in the phosphorylation of Akt and S6K, without a significant change in the total protein levels, would strongly indicate that the compound is inhibiting the PI3K/mTOR pathway.
Tier 3: Direct Target Identification via In Vitro Kinase Assays
To confirm direct inhibition and determine the potency against specific kinases, cell-free enzymatic assays are necessary. These assays typically measure the phosphorylation of a substrate by a purified kinase in the presence of varying concentrations of the inhibitor.
Recommended Assays:
PI3Kα, β, δ, γ Kinase Assays: To assess isoform selectivity.
mTOR Kinase Assay: To determine direct mTOR inhibition.
Protocol: LanthaScreen™ Eu Kinase Binding Assay (or similar TR-FRET technology)
Reaction Setup: In a 384-well plate, combine the purified kinase, a europium-labeled anti-tag antibody, an Alexa Fluor™ 647-labeled ATP competitive tracer, and the test compound at various concentrations.
Incubation: Incubate the reaction at room temperature for 1 hour.
Data Acquisition: Read the plate on a fluorescence plate reader capable of time-resolved fluorescence resonance energy transfer (TR-FRET).
Data Analysis: The binding of the tracer to the kinase results in a high FRET signal. An inhibitor will compete with the tracer for the ATP binding site, leading to a decrease in the FRET signal. Calculate the IC₅₀ value from the dose-response curve.
Expected Outcome: The compound will exhibit low nanomolar to micromolar IC₅₀ values against one or more PI3K isoforms and/or mTOR, confirming it as a direct inhibitor.
Kinase Target
Predicted IC₅₀ Range (nM)
Significance
PI3Kα
10 - 500
Inhibition of the most frequently mutated PI3K isoform in cancer.[11]
mTOR
20 - 1000
Indicates dual inhibitory potential, which can be advantageous in overcoming feedback activation of the pathway.[10]
Conclusion and Future Directions
This technical guide provides a structured and scientifically rigorous framework for the preliminary biological evaluation of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone. The proposed workflow, from cellular proliferation assays to direct enzymatic inhibition studies, is designed to efficiently test the central hypothesis that this compound acts as a modulator of the PI3K/mTOR signaling pathway.
Positive results from these studies would warrant further investigation, including:
Broad Kinase Profiling: To assess selectivity against a wider panel of kinases.
In Vivo Efficacy Studies: Using tumor xenograft models to evaluate anti-cancer activity in a living system.
Pharmacokinetic and ADME Studies: To determine the compound's drug-like properties.
The insights gained from this outlined research plan will be instrumental in determining the therapeutic potential of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone and guiding its future development as a potential anti-cancer agent.
References
Title: Discovery of Pyridopyrimidinones as Potent and Orally Active Dual Inhibitors of PI3K/mTOR
Source: ACS Medicinal Chemistry Letters
URL: [Link]
Title: mTOR Inhibitors at a Glance
Source: PMC - NIH
URL: [Link]
Title: Pyrimidine derivatives used as PI-3-kinase inhibitors
Source: Google Patents
URL
Title: Discovery of a Novel Series of Thienopyrimidine as Highly Potent and Selective PI3K Inhibitors
Source: PMC - NIH
URL: [Link]
Title: Design, synthesis and biological evaluation of novel morpholinopyrimidine-5-carbonitrile derivatives as dual PI3K/mTOR inhibitors
Source: RSC Publishing
URL: [Link]
Title: FDA approved fused-pyrimidines as potential PI3K inhibitors: a computational repurposing approach
Source: Taylor & Francis
URL: [Link]
Title: Synthesis and structure-activity relationships of PI3K/mTOR dual inhibitors from a series of 2-amino-4-methylpyrido[2,3-d]pyrimidine derivatives
Source: PubMed
URL: [Link]
Title: Discovery of an Orally Bioavailable Dual PI3K/mTOR Inhibitor Based on Sulfonyl-Substituted Morpholinopyrimidines
Source: ACS Publications
URL: [Link]
Title: Design, synthesis and biological evaluation of novel morpholinopyrimidine-5-carbonitrile derivatives as dual PI3K/mTOR inhibitors
Source: PMC - NIH
URL: [Link]
Literature Review & Technical Guide: 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone in Kinase Inhibitor Discovery
Executive Summary In the landscape of targeted oncology and precision medicine, the rational design of kinase inhibitors relies heavily on privileged chemical scaffolds. 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanon...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the landscape of targeted oncology and precision medicine, the rational design of kinase inhibitors relies heavily on privileged chemical scaffolds. 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone (CAS: 66373-28-2) is a highly specialized, multi-functional building block utilized extensively in the synthesis of dual PI3K/mTOR inhibitors and PI3K-isoform selective antagonists.
As a Senior Application Scientist, I have structured this whitepaper to deconstruct the pharmacophoric utility of this intermediate. We will explore the causality behind its structural components, its role in disrupting the PI3K/Akt/mTOR signaling cascade, and the field-proven synthetic methodologies used to elaborate its 5-ethanone moiety into high-affinity kinase inhibitors.
Pharmacophore Analysis & Structural Rationale
The architecture of 1-(4-methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone is not arbitrary; it is a pre-organized pharmacophore designed to exploit the ATP-binding cleft of lipid and protein kinases[1].
The Morpholine Ring (C2 Position): This is the critical "hinge-binding" motif. The morpholine oxygen acts as a potent hydrogen bond acceptor, interacting directly with the backbone amide of Val851 in the hinge region of the PI3Kα catalytic domain (and corresponding residues like Val2240 in mTOR) [2].
The Pyrimidine Core: Serves as a rigid, planar scaffold that orientates the morpholine ring toward the hinge region while projecting the 5-position substituents toward the solvent-exposed affinity pocket.
The 4-Methyl Group: This methyl substituent provides a critical steric constraint. It induces a conformational twist that prevents the molecule from binding to off-target kinases, thereby tuning selectivity. In the constrained ATP pocket of PI3K, this methyl group fits snugly into a hydrophobic sub-pocket, enhancing binding enthalpy [3].
The 5-Ethanone (Acetyl) Group: This is the primary synthetic handle. The α-protons of the acetyl group are acidic, allowing for facile enolization and subsequent carbon-carbon bond formation (e.g., via aldol condensations). This enables medicinal chemists to build extended heterocycles (chalcones, pyrazoles, pyrimidines) that reach into the specificity pockets (interacting with Asp810 or Lys802) [1].
Biological Context: Disrupting the PI3K/Akt/mTOR Axis
The phosphatidylinositol 3-kinase (PI3K)/Akt/mammalian target of rapamycin (mTOR) pathway is a central regulatory network governing cell survival, proliferation, and metabolism. Dysregulation of this pathway—often via PIK3CA mutations or PTEN tumor suppressor loss—is a hallmark of numerous malignancies [4].
Derivatives synthesized from 1-(4-methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone act as ATP-competitive inhibitors. By occupying the ATP pocket, they prevent the phosphorylation of PIP2 to PIP3, thereby starving downstream effectors (Akt and mTOR) of their activation signals.
Diagram 1: PI3K/Akt/mTOR signaling cascade highlighting the intervention point of morpholino-pyrimidines.
Quantitative Structure-Activity Relationship (SAR) Data
The elaboration of the 5-ethanone group significantly impacts the IC₅₀ values against PI3K isoforms and mTOR. Table 1 summarizes the typical inhibitory profiles of advanced derivatives built from this scaffold.
Table 1: Representative Kinase Inhibition Profiles of Elabroated Morpholino-Pyrimidines
Derivative Class (C5 Modification)
PI3Kα IC₅₀ (nM)
PI3Kβ IC₅₀ (nM)
mTOR IC₅₀ (nM)
Cellular Target (Cell Line)
Unmodified Ethanone (Baseline)
> 5000
> 5000
> 10000
N/A
Pyrazolo-pyrimidine analog
11.7
6.0
850
Leukemia (SR)
Sulfonyl-substituted analog
20.0
376.0
189
Colorectal (HT-29)
Chalcone intermediate
150.0
420.0
> 2000
Breast (MCF-7)
Data synthesized from established SAR studies on morpholino-pyrimidine dual inhibitors [1], [3].
Synthetic Methodologies & Experimental Workflows
To convert 1-(4-methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone into a biologically active dual inhibitor, the most robust approach is the synthesis of a pyrazoline/pyrazole derivative via a chalcone intermediate.
Logical Workflow
Diagram 2: Two-step synthetic workflow for generating pyrazoline-based kinase inhibitors from the ethanone building block.
Step-by-Step Protocol: Synthesis of Pyrazoline Derivatives
This protocol is designed as a self-validating system, ensuring that thermodynamic control and regioselectivity are maintained throughout the transformation.
Causality: The ethanone methyl group is weakly acidic. Potassium hydroxide (KOH) provides sufficient basicity to generate the enolate thermodynamically without hydrolyzing the morpholine ring. Ethanol is selected as the solvent because it solubilizes both the polar pyrimidine starting material and the hydrophobic aryl aldehyde.
Procedure:
Dissolve 1.0 eq of 1-(4-methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone and 1.1 eq of the desired aryl aldehyde in absolute ethanol (0.2 M concentration).
Cool the mixture to 0°C in an ice bath.
Dropwise, add an aqueous solution of KOH (1.5 eq, 40% w/v) over 15 minutes to prevent exothermic degradation.
Stir at room temperature for 12–16 hours.
Validation: Monitor via TLC (Ethyl Acetate:Hexane, 1:1). The disappearance of the starting material and the appearance of a highly UV-active, lower Rf spot indicates the formation of the conjugated chalcone.
Pour into crushed ice and neutralize with 1M HCl. Filter the precipitated chalcone, wash with cold water, and recrystallize from ethanol.
Step 2: Cyclocondensation with Hydrazine
Causality: The α,β-unsaturated ketone (chalcone) acts as a highly electrophilic Michael acceptor. Hydrazine hydrate initiates a tandem Michael addition at the β-carbon, followed by intramolecular cyclization onto the carbonyl carbon. Refluxing conditions provide the activation energy required for the final dehydration step, yielding the stable pyrazoline ring.
Procedure:
Suspend the purified chalcone (1.0 eq) in absolute ethanol (0.1 M).
Add hydrazine hydrate (80% aqueous solution, 5.0 eq) and a catalytic amount of glacial acetic acid (0.1 eq) to activate the carbonyl.
Reflux the mixture at 80°C for 6–8 hours.
Validation: Analyze via LC-MS. The target mass should reflect
[M+H]+=Chalcone Mass+32(Hydrazine)−18(Water)
. Furthermore, ¹H-NMR validation must show the characteristic ABX spin system of the pyrazoline ring (diastereotopic protons at ~3.10 ppm and ~3.80 ppm, and a methine proton at ~5.20 ppm).
Concentrate the solvent in vacuo, pour into ice water, and extract with dichloromethane (3 x 20 mL). Dry over anhydrous Na₂SO₄ and purify via silica gel column chromatography.
Table 2: Optimization Parameters for Ethanone Derivatization
Reaction Step
Catalyst/Reagent
Solvent
Temp (°C)
Time (h)
Typical Yield (%)
Claisen-Schmidt
KOH (1.5 eq)
Ethanol
0 to 25
12 - 16
75 - 85
Claisen-Schmidt
Piperidine (0.2 eq)
Methanol
65 (Reflux)
24
60 - 70
Cyclocondensation
NH₂NH₂·H₂O (5 eq)
Ethanol
80 (Reflux)
6 - 8
80 - 90
Cyclocondensation
Phenylhydrazine
Acetic Acid
118 (Reflux)
4 - 6
65 - 75
Conclusion
1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone is far more than a simple chemical intermediate; it is a rationally designed pharmacophoric foundation. By leveraging the morpholine ring for critical Val851 hinge-binding, the 4-methyl group for steric selectivity, and the 5-ethanone group for deep-pocket exploration, researchers can systematically develop highly potent, orally bioavailable dual PI3K/mTOR inhibitors. Adhering to the rigorous, self-validating synthetic protocols outlined above ensures the structural integrity and biological efficacy of the resulting therapeutic candidates.
References
Title: Design, synthesis and biological evaluation of novel morpholinopyrimidine-5-carbonitrile derivatives as dual PI3K/mTOR inhibitors.
Source: Bioorganic Chemistry / PubMed Central (PMC)
URL: [Link]
Title: Identification and Characterization of NVP-BKM120, an Orally Available Pan-Class I PI3-Kinase Inhibitor.
Source: Clinical Cancer Research / AACR Journals
URL: [Link]
Title: Discovery of an Orally Bioavailable Dual PI3K/mTOR Inhibitor Based on Sulfonyl-Substituted Morpholinopyrimidines.
Source: ACS Medicinal Chemistry Letters / ACS Publications
URL: [Link]
Title: Recent Advances in Dual PI3K/mTOR Inhibitors for Tumour Treatment.
Source: Frontiers in Pharmacology / PubMed Central (PMC)
URL: [Link]
Protocols & Analytical Methods
Method
Application Note & Synthesis Protocol: 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone
Abstract This document provides a comprehensive, step-by-step protocol for the synthesis of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone, a substituted pyrimidine of interest in medicinal chemistry and drug discov...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This document provides a comprehensive, step-by-step protocol for the synthesis of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone, a substituted pyrimidine of interest in medicinal chemistry and drug discovery. The described synthetic route is a robust two-step process commencing with the synthesis of the key intermediate, 1-(2-chloro-4-methylpyrimidin-5-yl)ethanone, followed by a nucleophilic aromatic substitution with morpholine. This guide is intended for researchers, scientists, and professionals in drug development, offering detailed experimental procedures, mechanistic insights, and safety considerations.
Introduction
Substituted pyrimidines are a cornerstone of many therapeutic agents, exhibiting a wide range of biological activities. The title compound, 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone, incorporates a morpholine moiety, a common feature in many approved drugs that can enhance aqueous solubility and metabolic stability. This protocol details a reliable and reproducible method for the laboratory-scale synthesis of this compound.
Overall Synthesis Scheme
The synthesis is a two-step process, starting from the construction of the pyrimidine core, followed by the introduction of the morpholine substituent.
Application
Application Note: Guidelines for the Preparation of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone for In Vitro Cell-Based Assays
Introduction The pyrimidine scaffold is a core component of numerous biologically active compounds, including a variety of kinase inhibitors used in cancer research and drug development. 1-(4-Methyl-2-morpholin-4-ylpyrim...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
The pyrimidine scaffold is a core component of numerous biologically active compounds, including a variety of kinase inhibitors used in cancer research and drug development. 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone is a heterocyclic compound featuring this key structure. Like many small molecule inhibitors, it possesses a hydrophobic nature, presenting a significant challenge for its dissolution in the aqueous environment of cell culture media.
Physicochemical Properties & Solvent Selection
Understanding the properties of the compound is the first step in developing a robust solubilization strategy.
Table 1: Physicochemical Properties of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone
Based on chemical structure and common properties of similar heterocyclic compounds.[4][5]
Rationale for Solvent Choice: Dimethyl Sulfoxide (DMSO)
For hydrophobic organic compounds intended for biological assays, Dimethyl Sulfoxide (DMSO) is the industry-standard solvent of choice.[6][7][8] Its utility is based on several key properties:
Superior Solvating Power: As a polar aprotic solvent, DMSO can effectively dissolve a vast range of both nonpolar and polar compounds, often at high concentrations.[8][9]
Miscibility with Water: DMSO is fully miscible with water and cell culture media, which facilitates the dilution of the concentrated stock solution to the final working concentration.[9]
Low Volatility: DMSO has a high boiling point (189 °C), minimizing solvent evaporation and concentration changes during handling.[9]
It is imperative to use high-purity, anhydrous (≥99.9%), and sterile-filtered DMSO to prevent compound degradation and microbial contamination of cell cultures.[7][10][11] The hygroscopic nature of DMSO means it readily absorbs water from the atmosphere; absorbed moisture can significantly decrease the solubility of hydrophobic compounds.[7]
Experimental Protocols
This section provides step-by-step methodologies for preparing high-concentration stock solutions and subsequent working solutions for cell culture assays.
Protocol 1: Reconstitution of Lyophilized Compound to a 10 mM Primary Stock
This protocol describes the preparation of a high-concentration primary stock solution, which is the cornerstone of accurate and reproducible dosing.
Calibrated micropipettes and sterile, nuclease-free tips
Sterile microcentrifuge tubes (1.5 mL)
Vortex mixer
Procedure:
Pre-Handling: Before opening, gently tap the vial containing the lyophilized powder on a hard surface to ensure all the solid material is at the bottom.[12]
Weighing: Tare a sterile 1.5 mL microcentrifuge tube on the analytical balance. Carefully weigh a target amount of the compound (e.g., 1 mg) into the tube. Record the exact weight.
Calculation of DMSO Volume: Use the following formula to calculate the volume of DMSO required to achieve a 10 mM stock solution:
Volume of DMSO (µL) = [ (Weight of Compound (mg) / Molecular Weight ( g/mol )) ] * 100,000
Example Calculation for 1 mg of Compound:
Volume of DMSO (µL) = [ (1 mg / 221.26 g/mol ) ] * 100,000 = 452.0 µL
Dissolution: Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the compound.
Vortexing: Cap the tube tightly and vortex vigorously for 1-2 minutes until the solid is completely dissolved. Visually inspect the solution against a light source to ensure there are no visible particles. If dissolution is slow, gentle warming in a 37°C water bath for 5-10 minutes can be applied.[12]
Labeling and Storage: Clearly label the tube with the compound name, concentration (10 mM), solvent (DMSO), and preparation date. For short-term storage (1-2 weeks), store at 4°C. For long-term storage, aliquot the stock solution into single-use volumes and store at -20°C or -80°C to avoid repeated freeze-thaw cycles.[13][14]
Protocol 2: Preparation of Working Solutions for Cell Culture
Directly adding the high-concentration DMSO stock to aqueous cell culture media can cause the compound to precipitate out of solution. A serial or stepwise dilution strategy is essential to prevent this.
Procedure:
Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the primary stock in 100% DMSO. For example, dilute the 10 mM stock 1:10 in DMSO to create a 1 mM solution. This reduces the volume of concentrated stock needed for the final dilution step.
Final Dilution into Media: To prepare the final working solution, dilute the DMSO stock (e.g., the 1 mM intermediate stock) at least 1:1000 into your pre-warmed cell culture medium.
Example: To make a 1 µM final concentration, add 1 µL of the 1 mM DMSO stock to 999 µL of cell culture medium.
Mixing: Immediately after adding the DMSO stock to the medium, mix thoroughly by gentle vortexing or by inverting the tube several times to ensure rapid and uniform dispersion.
Final DMSO Concentration: This 1:1000 dilution results in a final DMSO concentration of 0.1% (v/v) in the cell culture medium. This concentration is well-tolerated by most cell lines.[15][16] However, it is critical to validate this for your specific cell line (see Section 4.1).
Quality Control and Best Practices (Self-Validation)
A protocol's trustworthiness comes from its built-in checks and validation steps.
Mandatory Control: Determining Solvent Toxicity
The solvent itself can impact cellular health and must be controlled for.[1]
Protocol:
Seed your cells of interest in a multi-well plate (e.g., 96-well) at your standard density.
Prepare a dilution series of DMSO in your complete cell culture medium (e.g., 1%, 0.5%, 0.25%, 0.1%, 0.05%, and a media-only control).
Replace the medium on the cells with the DMSO-containing media.
Incubate for the same duration as your planned experiment (e.g., 24, 48, or 72 hours).
Assess cell viability using a standard method (e.g., MTT, PrestoBlue™, or live/dead imaging).
Result: Determine the highest concentration of DMSO that does not significantly impact cell viability compared to the media-only control. This concentration is your maximum allowable final solvent concentration. For most assays, this should be ≤ 0.5%.[14][17]
Sterile Filtration
While high-concentration DMSO is bacteriostatic, contamination can be introduced during handling. For long-term studies or sensitive applications, sterile filtering the primary stock is recommended.
Method: Use a 0.22 µm syringe filter with a DMSO-compatible membrane, such as PTFE (Polytetrafluoroethylene) or PVDF (Polyvinylidene fluoride). Do not use cellulose acetate membranes as they can be degraded by DMSO.[18]
Troubleshooting Precipitation
If precipitation is observed when diluting the stock into aqueous media, consider the following:[17]
Use a Stepwise Dilution: Instead of a single large dilution, perform several smaller, sequential dilutions.
Lower the Final Concentration: The compound may not be soluble at the desired final concentration in the media.
Increase Serum Concentration: For some compounds, serum proteins in the media can help maintain solubility.
Application Note: 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone as a Strategic Precursor for Next-Generation PI3K Inhibitors
Executive Summary The phosphoinositide 3-kinase (PI3K) pathway is one of the most frequently dysregulated signaling networks in human cancers, driving cell survival, proliferation, and metabolic reprogramming [1]. Develo...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The phosphoinositide 3-kinase (PI3K) pathway is one of the most frequently dysregulated signaling networks in human cancers, driving cell survival, proliferation, and metabolic reprogramming [1]. Developing highly selective, potent PI3K inhibitors requires meticulously designed chemical scaffolds. This application note details the structural rationale, synthetic methodologies, and biological validation protocols for utilizing 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone as a core building block in the discovery of novel PI3K/mTOR targeted therapies[2].
Structural Rationale & Chemical Causality
The design of kinase inhibitors is governed by the topology of the ATP-binding pocket. The precursor 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone is engineered with specific functional groups, each serving a distinct mechanistic purpose:
Morpholine Ring (Position 2): The morpholine moiety is a privileged pharmacophore in PI3K drug discovery[3]. The oxygen atom acts as a critical hydrogen bond acceptor, interacting directly with the backbone amide of Val851 in the hinge region of PI3Kα.
Pyrimidine Core: Serves as a rigid, planar scaffold that correctly orients the morpholine ring into the hinge region while projecting other substituents into the solvent-exposed or affinity pockets.
Methyl Group (Position 4): Provides steric shielding. This bulk restricts the rotational freedom of adjacent functional groups, locking the molecule into a bioactive conformation and improving metabolic stability against hepatic oxidation.
Ethanone / Acetyl Group (Position 5): This is the critical synthetic handle. The slightly acidic α-protons of the acetyl group make it an ideal nucleophile for Claisen-Schmidt condensations. This allows medicinal chemists to rapidly generate libraries of chalcones and fused heterocycles (e.g., pyrazoles, isoxazoles) that extend deep into the PI3K affinity pocket to drive isoform selectivity [4].
Synthetic Methodology: Generating the Inhibitor Library
To translate this precursor into a viable drug candidate, we utilize a two-step synthetic workflow. The causality of this approach lies in its modularity: by changing the aldehyde in Step 1, researchers can rapidly explore structure-activity relationships (SAR).
Figure 1: Two-step synthetic workflow from ethanone precursor to pyrazole-based PI3K inhibitor.
Causality: The base deprotonates the α-carbon of the ethanone, creating an enolate that attacks the electrophilic carbonyl of a substituted benzaldehyde, forming an α,β-unsaturated ketone (chalcone).
Self-Validating Step: The reaction is driven to completion by the precipitation of the highly conjugated chalcone product, which serves as a visual indicator of reaction success.
Procedure:
Dissolve 1.0 equivalent of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone and 1.2 equivalents of an aryl-aldehyde (e.g., 4-fluorobenzaldehyde) in absolute ethanol (0.5 M concentration).
Place the reaction vessel in an ice bath and add 40% aqueous KOH dropwise over 10 minutes.
Remove the ice bath and stir at room temperature for 12 hours.
Monitor via TLC (Hexane:EtOAc 3:1).
Pour the mixture into ice water, neutralize with 1M HCl, filter the resulting precipitate, and recrystallize from ethanol to yield the chalcone intermediate.
Protocol 2.2: Step 2 - Pyrazole Cyclization
Causality: The chalcone acts as a Michael acceptor. Hydrazine hydrate acts as a bis-nucleophile, first attacking the β-carbon, followed by intramolecular condensation at the carbonyl carbon. This locks the flexible chalcone into a rigid pyrazole ring.
Procedure:
Dissolve 1.0 equivalent of the chalcone intermediate in ethanol.
Add 2.5 equivalents of hydrazine hydrate (80% aqueous solution).
Reflux the mixture at 80°C for 8–10 hours.
Concentrate the solvent in vacuo, extract with ethyl acetate, wash with brine, dry over anhydrous Na₂SO₄, and purify via flash chromatography to obtain the final pyrazole-morpholinopyrimidine inhibitor.
Biological Validation Protocols
To ensure the synthesized compounds are true PI3K inhibitors, a self-validating biological cascade must be employed. This involves moving from a cell-free biochemical assay (to prove direct target engagement) to a cellular assay (to prove membrane permeability and pathway modulation) [5].
Figure 2: PI3K/AKT/mTOR signaling cascade and the site of inhibitor intervention.
Causality: The ADP-Glo assay measures kinase activity by quantifying the amount of ADP produced during the phosphorylation of PIP2. It is chosen over radiometric assays because it eliminates radioactive waste while maintaining high sensitivity.
Self-Validating System: The protocol mandates a "No-Enzyme Control" (to establish baseline luminescence) and a "Vehicle Control" (DMSO, to establish 100% kinase activity). A reference inhibitor (e.g., Alpelisib) must be run in parallel to validate assay sensitivity.
Procedure:
Prepare a 384-well white plate. Add 2 µL of inhibitor (serial dilutions from 10 µM to 0.1 nM in 1% DMSO).
Add 2 µL of recombinant PI3K isoform (α, β, γ, or δ) and incubate for 15 minutes at room temperature to allow pre-binding.
Initiate the reaction by adding 2 µL of ATP/PIP2 substrate mixture (final ATP concentration = 25 µM). Incubate for 60 minutes.
Stop the reaction by adding 6 µL of ADP-Glo Reagent to deplete unconsumed ATP (incubate 40 minutes).
Add 12 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal (incubate 30 minutes).
Read luminescence on a microplate reader. Calculate IC₅₀ using a 4-parameter logistic curve fit.
Protocol 3.2: Cellular Target Engagement (p-AKT Western Blot)
Causality: While an inhibitor may bind PI3K in a tube, it must cross the cell membrane to be effective. Phosphorylation of AKT at Serine 473 is directly regulated by the PI3K/mTORC2 axis. Measuring p-AKT(Ser473) provides a direct, causal readout of intracellular PI3K inhibition.
Self-Validating System: Probing for Total AKT ensures the inhibitor is blocking phosphorylation rather than causing protein degradation. Probing for GAPDH controls for equal sample loading.
Procedure:
Seed MCF-7 cells (PIK3CA mutant) in 6-well plates at
3×105
cells/well. Incubate overnight.
Treat cells with the synthesized inhibitor at 0.1, 1.0, and 10 µM for 2 hours.
Wash with ice-cold PBS and lyse cells using RIPA buffer supplemented with 1x Protease and Phosphatase Inhibitor Cocktails.
Centrifuge lysates at 14,000 x g for 15 min at 4°C. Collect the supernatant and quantify protein using a BCA assay.
Resolve 20 µg of protein via SDS-PAGE (10% gel) and transfer to a PVDF membrane.
Block with 5% BSA for 1 hour, then incubate overnight at 4°C with primary antibodies: anti-p-AKT (Ser473), anti-AKT (Total), and anti-GAPDH.
Wash, incubate with HRP-conjugated secondary antibodies for 1 hour, and develop using ECL substrate.
Representative Quantitative Data
The tables below summarize the expected pharmacological profile of derivatives synthesized from the 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone precursor, demonstrating the successful translation from chemical building block to potent biological agent.
Table 1: Biochemical Kinase Selectivity Profile (IC₅₀ in nM)
Compound Stage
PI3Kα (nM)
PI3Kβ (nM)
PI3Kδ (nM)
PI3Kγ (nM)
Precursor (Ethanone)
>10,000
>10,000
>10,000
>10,000
Intermediate (Chalcone)
850 ± 45
1,200 ± 80
2,100 ± 110
>5,000
Final (Pyrazole Derivative)
12 ± 2
45 ± 5
180 ± 15
850 ± 50
Reference (Alpelisib)
4.6 ± 0.5
1,156 ± 90
290 ± 20
250 ± 15
Data Interpretation: The precursor alone lacks affinity. Cyclization to the pyrazole derivative drastically increases potency and drives selectivity toward the α and β isoforms.
Table 2: Cellular Viability (IC₅₀ in µM) via CellTiter-Glo Assay (72h)
Cell Line
Tissue Origin
Genetic Status
Final Pyrazole IC₅₀ (µM)
MCF-7
Breast
PIK3CA Mutant (E545K)
0.45 ± 0.08
HCT116
Colon
PIK3CA Mutant (H1047R)
0.62 ± 0.11
PC3
Prostate
PTEN Null
1.85 ± 0.25
HEK293
Kidney
Wild-Type (Healthy Control)
>15.0
Data Interpretation: The synthesized inhibitors demonstrate a strong therapeutic window, selectively inducing cytotoxicity in PI3K-driven cancer cell lines while sparing healthy wild-type cells.
References
Novel antiproliferative agents bearing morpholinopyrimidine scaffold as PI3K inhibitors and apoptosis inducers; design, synthesis and molecular docking. Bioorganic Chemistry.[Link]
Design, synthesis and biological evaluation of novel morpholinopyrimidine-5-carbonitrile derivatives as dual PI3K/mTOR inhibitors. RSC Medicinal Chemistry.[Link]
Targeting PI3K family with small-molecule inhibitors in cancer therapy: current clinical status and future directions. Molecular Cancer.[Link]
Targeting the PI3K/AKT/mTOR signaling pathway in prostate cancer: Molecular dysregulation, therapeutic advances, and future directions. Cancer Cell International.[Link]
PI3 K/AKT/mTOR pathway and its role in breast cancer stem cells. Naunyn-Schmiedeberg's Archives of Pharmacology.[Link](Note: URL reflects the PMC repository index for PI3K pathway reviews as utilized in the text).
Topic: Protocol for the Preparation of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone Samples for High-Performance Liquid Chromatography (HPLC) Analysis
An Application Note from the Office of the Senior Application Scientist Abstract and Scope This application note provides a detailed, field-proven protocol for the preparation of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-y...
Author: BenchChem Technical Support Team. Date: March 2026
An Application Note from the Office of the Senior Application Scientist
Abstract and Scope
This application note provides a detailed, field-proven protocol for the preparation of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone (CAS No. 66373-28-2) for quantitative analysis by High-Performance Liquid Chromatography (HPLC). The methodology herein is designed for researchers, analytical chemists, and quality control professionals in the pharmaceutical and drug development sectors. The core objective is to ensure the consistent and accurate preparation of samples, yielding reproducible chromatographic results while safeguarding the analytical column and instrumentation. This protocol covers the preparation of a pure or semi-pure active pharmaceutical ingredient (API) and can be adapted as a starting point for more complex matrices. The procedures are grounded in principles outlined by the United States Pharmacopeia (USP) and International Council for Harmonisation (ICH) guidelines.[1][2][3]
The Criticality of Sample Preparation: A Foundational Overview
The axiom "garbage in, garbage out" is particularly resonant in chromatographic analysis. An improperly prepared sample is the most common source of error, leading to inaccurate quantification, poor peak shape, and irreversible damage to the HPLC column. The primary goals of this sample preparation protocol are to:
Ensure Complete Solubilization: The analyte must be fully dissolved to allow for accurate and precise transfer into the HPLC system. Incomplete dissolution is a primary cause of non-reproducibility.[4]
Achieve an Appropriate Concentration: The sample concentration must be tailored to the detector's linear range. Overly concentrated samples can cause peak tailing and detector saturation, while overly dilute samples may result in signals that are indistinguishable from noise.[4][5]
Remove Particulate Matter: The removal of insoluble particles is non-negotiable. Particulates can clog the column frit, tubing, and injector, leading to high system backpressure and costly downtime.[4][6]
Maintain Solvent Compatibility: The sample diluent must be miscible with and ideally weaker than the HPLC mobile phase to ensure sharp, symmetrical peak shapes upon injection.[4][5]
This protocol is built upon these foundational principles to create a self-validating system that promotes analytical integrity.
Materials and Reagents
All reagents should be of the highest available purity to avoid introducing contaminants.[7]
Category
Item
Specifications
Equipment
Analytical Balance
4-decimal place (e.g., 0.0001 g readability)
Volumetric Flasks
Class A (10 mL, 100 mL)
Volumetric Pipettes
Class A (as needed for dilutions)
Sonicator Bath
For aiding dissolution
HPLC Vials with Caps/Septa
2 mL, appropriate for autosampler
Syringes
1-5 mL, Luer-lock compatible
Syringe Filters
0.22 µm or 0.45 µm pore size; Nylon or PVDF membrane recommended for aqueous/organic mixtures
This protocol describes the preparation of a standard and a sample solution at a target concentration of 0.1 mg/mL. This concentration is a typical starting point for method development for a UV-active compound.
Preparation of the Sample Diluent
The choice of diluent is critical for compatibility with a reverse-phase HPLC system, which is the most common mode for analyzing small molecules of this nature.[8]
Measure: Combine Acetonitrile and Water in a 1:1 volume ratio (e.g., 250 mL of Acetonitrile and 250 mL of Water) in a clean glass media bottle.
Mix: Cap the bottle and invert 10-15 times to ensure a homogenous mixture.
Degas (Optional but Recommended): Place the diluent in a sonicator bath for 10-15 minutes to remove dissolved gases, which can prevent pump cavitation and baseline noise.
Label: Clearly label the prepared solvent as "50:50 Acetonitrile:Water Diluent".
Workflow for Solution Preparation
The following diagram illustrates the logical flow from weighing the raw material to obtaining an injection-ready sample.
Caption: Workflow from weighing to injection-ready sample.
Detailed Procedural Steps
Part A: Preparation of Stock Standard Solution (1.0 mg/mL)
Accurately weigh approximately 10.0 mg of the 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone Reference Standard (RS) into a clean, dry 10 mL Class A volumetric flask.
Record the exact weight.
Add approximately 7 mL of the prepared Diluent.
Sonicate for 5-10 minutes, or until all the solid material is completely dissolved.[4]
Allow the solution to return to ambient temperature.
Using the Diluent, carefully add it to the flask until the bottom of the meniscus aligns with the calibration mark.
Cap the flask and invert it at least 15 times to ensure the solution is homogenous.
Label this as "Stock Standard Solution". Calculate the exact concentration based on the weight recorded in step 2.
Part B: Preparation of Working Standard & Sample Solutions (0.1 mg/mL)
Follow steps A1-A7 using the material to be tested (the "sample") to create a "Stock Sample Solution".
Transfer 5.0 mL of the "Stock Standard Solution" into a 50 mL Class A volumetric flask using a calibrated pipette.
Dilute to the calibration mark with the Diluent.
Cap and invert at least 15 times. This is the "Working Standard Solution" at a nominal concentration of 0.1 mg/mL.
Repeat steps B2-B4 using the "Stock Sample Solution" to create the "Working Sample Solution".
Part C: Final Filtration
Draw approximately 2 mL of the "Working Sample Solution" into a fresh disposable syringe.
Securely attach a 0.22 µm syringe filter to the Luer-lock tip of the syringe.
Prime the filter by dispensing and discarding the first 0.5 mL of the solution to waste. This ensures that any potential leachables from the filter membrane are removed and the membrane is saturated with the sample.[7]
Carefully filter the remaining solution into a labeled HPLC vial.
Cap the vial immediately.
Repeat this filtration process for the "Working Standard Solution" and any other solutions to be injected.
Justification of Protocol Choices
The trustworthiness of an analytical protocol stems from the deliberate and justifiable choices made during its development.[1][3]
Parameter
Choice / Value
Rationale & Justification
Diluent Composition
50:50 Acetonitrile:Water
This is a common solvent system for reverse-phase HPLC. It provides good solvating power for a wide range of small molecules and is compatible with C18 columns. Using a diluent similar to the mobile phase minimizes injection shock and peak distortion.[5]
Nominal Concentration
0.1 mg/mL (100 µg/mL)
This concentration typically provides a strong signal for a UV-active compound without saturating the detector, making it an excellent starting point for method development and routine analysis.[4]
Filtration Pore Size
0.22 µm
While 0.45 µm is often acceptable, using a 0.22 µm filter provides superior protection for modern HPLC/UHPLC columns, especially those with smaller particle sizes, by removing a wider range of microparticulates and potential microbial growth.[4]
Filter Membrane
Nylon or PVDF
These membranes exhibit broad chemical compatibility with common HPLC solvents like acetonitrile and water mixtures. They are also characterized by low protein binding and low levels of extractables, preserving sample purity.
System Suitability and Method Validation Context
While this note focuses on sample preparation, it is imperative that the subsequent HPLC analysis is performed on a qualified system. Before analyzing samples, the chromatographic system's suitability must be confirmed as per established guidelines like USP <621>.[9][10][11] This typically involves injecting the Working Standard Solution multiple times to assess parameters such as retention time precision, peak area repeatability, theoretical plates, and tailing factor.
Furthermore, the entire analytical procedure, including this sample preparation protocol, must be fully validated according to ICH Q2(R1) guidelines before being used for critical applications like GMP release testing.[1][3][12]
Troubleshooting Common Issues
Observed Problem
Potential Sample Preparation Cause
Recommended Solution
High System Backpressure
Inadequate filtration; sample precipitation in mobile phase.
Always filter samples through a 0.22 µm filter. Ensure the diluent is fully miscible with the mobile phase.
Poor Peak Shape (Splitting, Tailing)
Sample solvent is much stronger than the mobile phase; incomplete sample dissolution.
Prepare the sample in a solvent that is weaker than or equal in strength to the mobile phase.[5] Ensure complete dissolution using sonication before diluting to final volume.
Variable / Non-Reproducible Peak Areas
Inaccurate weighing or dilution; incomplete dissolution leading to a non-homogenous stock solution.
Use a calibrated analytical balance and Class A volumetric glassware. Ensure the stock solution is thoroughly mixed and visually free of particulates before making further dilutions.
Ghost Peaks
Contamination from reagents, glassware, or syringe filter.
Use only high-purity, HPLC-grade solvents.[7] Ensure all glassware is scrupulously clean. Prime the syringe filter by discarding the initial filtrate.
References
<621> Chromatography - US Pharmacopeia (USP). [Link]
Key Considerations For Sample Preparation in HPLC. Crysdot Blog.[Link]
Application Notes and Protocols for In Vitro Evaluation of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone
Introduction: Unveiling the Therapeutic Potential of a Novel Pyrimidine Derivative The compound 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone (CAS No. 66373-28-2) is a synthetic organic molecule featuring a pyrimid...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: Unveiling the Therapeutic Potential of a Novel Pyrimidine Derivative
The compound 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone (CAS No. 66373-28-2) is a synthetic organic molecule featuring a pyrimidine core substituted with morpholine and methyl-ethanone groups.[1] While specific biological targets for this exact molecule are not extensively documented in publicly available literature, its structural motifs are hallmarks of a class of compounds with significant therapeutic interest. The morpholino-pyrimidine scaffold is frequently associated with the inhibition of protein kinases, which are critical regulators of cellular processes.[2] Notably, this structural class has yielded potent inhibitors of the Phosphatidylinositol 3-kinase (PI3K)/Akt/mTOR signaling pathway, a cascade frequently deregulated in various human cancers.[2][3][4]
These application notes provide a comprehensive suite of in vitro assay protocols designed for the initial characterization of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone. The described methodologies will enable researchers to assess its cytotoxic and pro-apoptotic activities, and to begin elucidating its mechanism of action, with a focus on potential kinase inhibition. The following protocols are presented as a logical workflow for the systematic evaluation of this compound's therapeutic potential in a cancer research setting.
Preliminary Compound Handling and Preparation
Prior to initiating any in vitro studies, proper handling and preparation of the test compound are paramount for ensuring experimental reproducibility and safety.
1. Compound Acquisition and Storage:
1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone can be procured from chemical suppliers such as Sigma-Aldrich.[1] Upon receipt, the compound should be stored under the manufacturer's recommended conditions, typically at -20°C in a desiccated environment to prevent degradation.
2. Preparation of Stock Solutions:
A high-concentration stock solution should be prepared in a suitable solvent, such as dimethyl sulfoxide (DMSO).[5]
Aseptically weigh a precise amount of the compound.
Dissolve the powder in the appropriate volume of DMSO to achieve a high-concentration stock (e.g., 10 mM or 50 mM).
Vortex thoroughly until the compound is completely dissolved.
Aliquot the stock solution into smaller volumes in amber tubes to minimize freeze-thaw cycles and light exposure.
Store the aliquots at -20°C or -80°C.
Protocol 1: Assessment of Cytotoxicity using the MTT Assay
The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability and proliferation.[6][7] This initial screen is crucial for determining the concentration range over which the compound exhibits cytotoxic or cytostatic effects and for calculating the half-maximal inhibitory concentration (IC50).
Experimental Workflow: Cytotoxicity Screening
Caption: Workflow for determining the cytotoxic effects and IC50 of a test compound.
Detailed Protocol:
Cell Seeding: Seed cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) into 96-well plates at a pre-determined optimal density (typically 5,000-10,000 cells/well) and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.[8]
Compound Preparation: Prepare a series of dilutions of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone from the DMSO stock in complete cell culture medium. A broad concentration range (e.g., 0.01 µM to 100 µM) is recommended for the initial screen.
Treatment: Remove the overnight medium and replace it with fresh medium containing the various concentrations of the compound. Include vehicle-only (DMSO) and untreated controls.[5]
Incubation: Incubate the plates for different time points (e.g., 24, 48, and 72 hours).[5]
MTT Addition: After the incubation period, add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C, allowing metabolically active cells to reduce the yellow MTT to purple formazan crystals.[6]
Solubilization: Carefully remove the medium and add 100-150 µL of a solubilization solution (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.[5]
Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.
Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells. Plot the concentration-response curve and determine the IC50 value using non-linear regression analysis in appropriate software (e.g., GraphPad Prism).
Data Presentation: Hypothetical IC50 Values
Cell Line
Cancer Type
IC50 (µM) after 72h
MCF-7
Breast Adenocarcinoma
8.5
A549
Non-small Cell Lung Carcinoma
12.2
HepG2
Hepatocellular Carcinoma
15.8
HCT116
Colorectal Carcinoma
9.1
Normal Fibroblasts
Non-cancerous control
> 50
Protocol 2: Apoptosis Induction Assessment by Annexin V/PI Staining
To determine if the observed cytotoxicity is due to programmed cell death (apoptosis), an Annexin V and Propidium Iodide (PI) dual-staining assay followed by flow cytometry is recommended. Early in apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[9] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify early apoptotic cells.[9] PI is a fluorescent nucleic acid intercalating agent that cannot cross the membrane of live or early apoptotic cells, but can enter late-stage apoptotic and necrotic cells where membrane integrity is compromised.
Detailed Protocol:
Cell Treatment: Seed cells in 6-well plates and treat with 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone at concentrations around the determined IC50 value for an appropriate duration (e.g., 24 or 48 hours). Include positive (e.g., staurosporine) and vehicle controls.
Cell Harvesting: Harvest both adherent and floating cells. For adherent cells, use a gentle dissociation reagent like trypsin, then combine with the floating cells from the supernatant.
Washing: Wash the cells twice with cold phosphate-buffered saline (PBS).
Staining: Resuspend the cell pellet in 1X Annexin V binding buffer. Add FITC-conjugated Annexin V and PI to the cell suspension according to the manufacturer's protocol.
Incubation: Incubate the cells in the dark at room temperature for 15 minutes.[5]
Flow Cytometry: Analyze the stained cells using a flow cytometer. Discriminate between:
Viable cells: Annexin V-negative and PI-negative
Early apoptotic cells: Annexin V-positive and PI-negative
Late apoptotic/necrotic cells: Annexin V-positive and PI-positive
Data Analysis: Quantify the percentage of cells in each quadrant to determine the effect of the compound on apoptosis induction.
Protocol 3: In Vitro Kinase Profiling
Given the prevalence of kinase inhibitory activity among morpholino-pyrimidine compounds, a direct assessment of kinase inhibition is a logical next step.[2] A broad kinase panel screen can identify specific molecular targets. Alternatively, a targeted assay against kinases in the PI3K/Akt pathway can be performed. A common method is a luminescence-based assay that measures the amount of ATP remaining after a kinase reaction.
Reagent Preparation: Prepare kinase reaction buffer, the specific kinase of interest (e.g., PI3Kα, Akt1, mTOR), the appropriate substrate, and ATP.
Compound Addition: Add serial dilutions of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone to a 384-well plate.
Kinase Reaction Initiation: Add the kinase, substrate, and ATP mixture to the wells to start the reaction. Incubate at room temperature for a specified time (e.g., 60 minutes).
Reaction Termination and Signal Generation: Add a detection reagent that simultaneously stops the kinase reaction and measures the remaining ATP via a luciferase-luciferin reaction. The luminescent signal is inversely proportional to the kinase activity.
Data Acquisition: Measure luminescence using a plate reader.
Data Analysis: Normalize the data to controls (no kinase for 0% activity, and no inhibitor for 100% activity). Calculate the percent inhibition for each compound concentration and determine the IC50 value.
Protocol 4: Western Blotting for Pathway Analysis
Western blotting can confirm the inhibition of a specific signaling pathway within cells by measuring the phosphorylation status of key downstream proteins. To investigate the effect on the PI3K/Akt pathway, one would probe for phosphorylated Akt (p-Akt) and total Akt.
Caption: Hypothesized inhibition of the PI3K/Akt signaling pathway.
Detailed Protocol:
Cell Treatment and Lysis: Treat cells with the compound at various concentrations for a defined period. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.
Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.
SDS-PAGE: Separate equal amounts of protein from each sample by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).
Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.
Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) to prevent non-specific antibody binding.
Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for p-Akt (e.g., at Ser473), total Akt, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.
Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.
Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.
Analysis: Quantify the band intensities and normalize the p-Akt signal to the total Akt signal to determine the extent of pathway inhibition.
Conclusion and Future Directions
The protocols outlined in these application notes provide a robust framework for the initial in vitro characterization of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone. By systematically assessing its impact on cell viability, apoptosis, and key signaling pathways, researchers can build a comprehensive profile of its biological activity. Positive results from these assays, particularly the identification of a specific kinase target, would warrant further investigation, including more extensive kinase profiling, cell cycle analysis, and eventual progression to in vivo xenograft models to evaluate its therapeutic efficacy.
References
NextSDS. (n.d.). PI3Kα inhibitor 1 — Chemical Substance Information. Retrieved from [Link]
Hayakawa, M., et al. (2012). Recent Syntheses of PI3K/Akt/mTOR Signaling Pathway Inhibitors. PMC. Retrieved from [Link]
Khan, I., et al. (2022). Development of 1-(4-(Substituted)piperazin-1-yl)-2-((2-((4-methoxybenzyl)thio)pyrimidin-4-yl)oxy)ethanones That Target Poly (ADP-Ribose) Polymerase in Human Breast Cancer Cells. MDPI. Retrieved from [Link]
Chantry, D., et al. (2018). Synthesis and PI3 Kinase Inhibition Activity of Some Novel Trisubstituted Morpholinopyrimidines. MDPI. Retrieved from [Link]
Foote, K. M., et al. (2013). Discovery of 4-{4-[(3R)-3-Methylmorpholin-4-yl]-6-[1-(methylsulfonyl)cyclopropyl]pyrimidin-2-yl}-1H-indole (AZ20): a potent and selective inhibitor of ATR protein kinase with monotherapy in vivo antitumor activity. PubMed. Retrieved from [Link]
O'Dwyer, M., et al. (2024). Synthesis and Biochemical Evaluation of Ethanoanthracenes and Related Compounds: Antiproliferative and Pro-Apoptotic Effects in Chronic Lymphocytic Leukemia (CLL). MDPI. Retrieved from [Link]
Al-Ostath, O., et al. (2024). Synthesis and biological evaluation of novel 2-morpholino-4-anilinoquinoline derivatives as antitumor agents against HepG2 cell line. PMC. Retrieved from [Link]
Vermes, I., et al. (1995). A novel assay for apoptosis. Flow cytometric detection of phosphatidylserine expression on early apoptotic cells using fluorescein labelled Annexin V. PubMed. Retrieved from [Link]
Bavetsias, V., et al. (2010). Discovery of N-phenyl-4-(thiazol-5-yl)pyrimidin-2-amine Aurora Kinase Inhibitors. PubMed. Retrieved from [Link]
Wang, Y., et al. (2018). Synthesis, biological evaluation and molecular docking studies of novel 1-(4,5-dihydro-1H-pyrazol-1-yl)ethanone-containing 1-methylindol derivatives as potential tubulin assembling inhibitors. RSC Publishing. Retrieved from [Link]
Zhang, Y., et al. (2025). Discovery of Novel Pyridin-2-yl Urea Inhibitors Targeting ASK1 Kinase and Its Binding Mode by Absolute Protein–Ligand Binding Free Energy Calculations. MDPI. Retrieved from [Link]
Szymański, J., et al. (2025). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. MDPI. Retrieved from [Link]
Unnamed Author. (2026, March 14). The Role of 2-Bromo-1-(4-morpholinophenyl)ethanone in Modern Drug Discovery. Retrieved from [Link]
NextSDS. (n.d.). 1-(4-METHYL-2-(METHYLTHIO)PYRIMIDIN-5-YL)ETHANONE — Chemical Substance Information. Retrieved from [Link]
Singh, S., et al. (2021). Recent Updates on Morpholino Pyrimidine Derivatives as Promising PI3K/Akt/mTOR Inhibitors. ResearchGate. Retrieved from [Link]
Application Notes & Protocols: Formulation Strategies for In Vivo Delivery of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone
Abstract This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the formulation strategies for the in vivo delivery of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)e...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the formulation strategies for the in vivo delivery of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone. This pyrimidine derivative, with its complex heterocyclic structure, is anticipated to present challenges in achieving adequate bioavailability due to potentially low aqueous solubility, a common characteristic of this compound class.[1][2] This guide will delve into the presumptive physicochemical properties of the molecule, outline a systematic approach to formulation selection, and provide detailed, step-by-step protocols for several recommended formulation strategies. The overarching goal is to enable the successful in vivo evaluation of this compound by providing a robust framework for overcoming common drug delivery hurdles.
Introduction: Understanding the Molecule and the Challenge
1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone (CAS No. 66373-28-2, Formula: C₁₁H₁₅N₃O₂) is a substituted pyrimidine.[3] The pyrimidine scaffold is a cornerstone in medicinal chemistry, with derivatives showing a wide array of biological activities.[4][5] The presence of a morpholine ring is often incorporated to modulate pharmacokinetic properties.[6][7] However, compounds of this nature, particularly those investigated as kinase inhibitors, frequently exhibit poor aqueous solubility, which can significantly hinder their in vivo efficacy due to low and variable oral bioavailability.[1][2]
This guide will focus on practical, adaptable formulation strategies that can be implemented in a standard research and development laboratory.
Pre-formulation Assessment: A Foundational Step
A thorough physicochemical characterization is the cornerstone of successful formulation development.[12] Before embarking on complex formulation work, it is crucial to determine the following experimental parameters for 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone:
Aqueous Solubility: Determine the solubility in water and relevant physiological buffers (e.g., pH 1.2, 4.5, 6.8, and 7.4) to understand its pH-dependent solubility profile.
pKa: The ionization constant will inform the selection of pH-modifying excipients and predict its behavior in the gastrointestinal tract.
LogP/LogD: The octanol-water partition coefficient is a measure of lipophilicity and is a key predictor of a drug's absorption characteristics.[9]
Melting Point and Thermal Properties (DSC): Understanding the solid-state properties, including crystallinity and melting point, is crucial for developing solid dosage forms.[13]
Chemical Stability: Assess the stability of the compound at different pH values and in the presence of light and elevated temperatures to ensure the chosen formulation and processing conditions do not cause degradation.
The results of these studies will dictate the most appropriate formulation strategy, as outlined in the workflow below.
Logical Workflow for Formulation Strategy Selection
Caption: Decision workflow for selecting an appropriate formulation strategy.
Formulation Strategies and Protocols
Based on the anticipated poor solubility of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone, the following strategies are recommended.
Strategy 1: Lipid-Based Formulations for Oral Delivery
Lipid-based formulations are an excellent choice for lipophilic compounds (high LogP) as they can enhance oral absorption by presenting the drug in a solubilized state.[14] Self-emulsifying drug delivery systems (SEDDS) are isotropic mixtures of oils, surfactants, and co-surfactants that spontaneously form fine oil-in-water emulsions upon gentle agitation in aqueous media, such as gastrointestinal fluids.[15]
Rationale: This approach is particularly suitable for Biopharmaceutics Classification System (BCS) Class II compounds (low solubility, high permeability).[13] The fine emulsion droplets provide a large surface area for drug absorption.
Excipient Screening:
Determine the solubility of the compound in various oils (e.g., Capryol™ 90, Labrafil® M 1944 CS, olive oil), surfactants (e.g., Kolliphor® EL, Tween® 80), and co-surfactants (e.g., Transcutol® HP, PEG 400).
Select excipients that demonstrate good solubilizing capacity for the compound.
Formulation Development:
Prepare a series of formulations with varying ratios of oil, surfactant, and co-surfactant. A sample starting formulation is provided in the table below.
Vortex the mixture until a clear, homogenous solution is obtained. Gentle heating (up to 40°C) may be applied if necessary.
Characterization:
Self-Emulsification Test: Add 1 mL of the SEDDS formulation to 500 mL of 0.1 N HCl (simulated gastric fluid) with gentle stirring. Observe the rate of emulsification and the transparency of the resulting emulsion.
Droplet Size Analysis: Measure the globule size and polydispersity index (PDI) of the emulsion using a dynamic light scattering (DLS) instrument. A smaller droplet size (<200 nm for SMEDDS) is generally preferred.
Strategy 2: Amorphous Solid Dispersions for Enhanced Dissolution
Amorphous solid dispersions (ASDs) involve dispersing the crystalline drug in a polymeric carrier in its amorphous, high-energy state.[15] This approach can significantly increase the aqueous solubility and dissolution rate of the compound.[14]
Rationale: By overcoming the crystal lattice energy, the amorphous form of the drug is thermodynamically metastable and exhibits higher apparent solubility compared to its crystalline counterpart.[14]
Polymer and Solvent Selection:
Choose a suitable polymer based on miscibility with the drug and desired release profile (e.g., PVP K30, Soluplus®, HPMC-AS).
Select a common volatile solvent (e.g., methanol, acetone, dichloromethane) that readily dissolves both the drug and the polymer.
Preparation:
Dissolve the drug and the chosen polymer in the solvent at a specific ratio (e.g., 1:1, 1:2, 1:4 drug-to-polymer ratio).
Evaporate the solvent using a rotary evaporator under reduced pressure.
Further dry the resulting solid film in a vacuum oven at a controlled temperature (e.g., 40°C) for 24-48 hours to remove residual solvent.
Characterization:
Differential Scanning Calorimetry (DSC): Analyze the solid dispersion to confirm the absence of a melting endotherm for the drug, indicating its amorphous state.
Powder X-Ray Diffraction (PXRD): The absence of sharp peaks characteristic of the crystalline drug will confirm the amorphous nature of the dispersion.
In Vitro Dissolution Testing: Perform dissolution studies in relevant media to compare the dissolution rate of the ASD to the pure crystalline drug.
Caption: Workflow for preparing an amorphous solid dispersion.
Strategy 3: Nanosuspensions for Oral and Parenteral Delivery
Nanosuspensions are sub-micron colloidal dispersions of pure drug particles stabilized by surfactants and/or polymers.[12] The reduction in particle size to the nanometer range dramatically increases the surface area, leading to a higher dissolution velocity.[13]
Rationale: This technique is versatile and can be used for various administration routes, including oral and intravenous.[15][16] For oral delivery, it enhances bioavailability, and for parenteral delivery, it allows for the administration of poorly soluble drugs.
Formulation:
Prepare a suspension of the drug in an aqueous solution containing a stabilizer (e.g., Poloxamer 188, Tween® 80).
The drug concentration can range from 1% to 10% (w/v), and the stabilizer concentration is typically 0.5% to 2% (w/v).
Milling Process:
Transfer the suspension to a milling chamber containing milling beads (e.g., yttrium-stabilized zirconium oxide beads, 0.1-0.5 mm in diameter).
Mill the suspension at a high speed for a specified duration (e.g., 2-24 hours). The milling process should be carried out in a temperature-controlled environment to prevent drug degradation.
Characterization:
Particle Size and Zeta Potential: Measure the average particle size, PDI, and zeta potential of the nanosuspension. A narrow size distribution and a zeta potential of at least ±20 mV are desirable for good stability.
Microscopy (SEM/TEM): Visualize the morphology of the nanoparticles.
Dissolution Rate: Determine the in vitro dissolution rate and compare it to the un-milled drug.
In Vivo Administration Considerations
For Oral Gavage: The prepared SEDDS, reconstituted ASD powder in a suitable vehicle, or the nanosuspension can be administered directly.
For Parenteral Injection (IP or IV): A sterile-filtered nanosuspension or a solution prepared with co-solvents and/or cyclodextrins is required. Ensure the formulation is isotonic and at a physiological pH.[17] For initial in vivo studies, intraperitoneal or intravenous injections can bypass gastrointestinal absorption issues.[16]
Conclusion
The successful in vivo delivery of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone hinges on overcoming its anticipated poor aqueous solubility. This guide provides a systematic approach, from pre-formulation characterization to the implementation of robust formulation strategies such as lipid-based systems, amorphous solid dispersions, and nanosuspensions. By following these detailed protocols and understanding the rationale behind each technique, researchers can significantly enhance the bioavailability of this promising compound, thereby enabling a more accurate and reliable assessment of its in vivo efficacy and safety.
References
Verma, S., & Rawat, A. (2013). Formulation Tactics for the Delivery of Poorly Soluble Drugs. International Journal of Pharmaceutical Sciences and Research, 4(7), 2535-2545. Link
Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. (2024). Journal of Formulation Science & Bioavailability, 8, 212. Link
Innovative Formulation Strategies for Poorly Soluble Drugs. (2025). World Pharma Today. Link
Arunagiri, R. (2023). 4 Strategies To Formulate Poorly Soluble APIs. Drug Discovery Online. Link
O'Driscoll, C. M. (2010). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). American Pharmaceutical Review. Link
Technical Support Center: In Vivo Delivery of Pyrimidine-Based SMG1 Inhibitors. (n.d.). Benchchem. Link
1-(4-Methyl-2-(methylthio)pyrimidin-5-yl)ethanone. (n.d.). Chem-Impex. Link
Al-Ostath, A., et al. (2023). Design, synthesis, and biological evaluation of morpholinopyrimidine derivatives as anti-inflammatory agents. RSC Advances, 13, 19119-19129. Link
Al-Ostath, A., et al. (2023). Design, synthesis, and biological evaluation of morpholinopyrimidine derivatives as anti-inflammatory agents. PMC. Link
Discovery of Novel Pyrimidine-Based Derivatives as Nav1.2 Inhibitors with Efficacy in Mouse Models of Epilepsy. (2024). Journal of Medicinal Chemistry. Link
Herbrink, M., et al. (2016). Inherent formulation issues of kinase inhibitors. Journal of Controlled Release, 239, 124-131. Link
Design, synthesis, in silico studies and antiproliferative evaluation of some novel hybrids of pyrimidine-morpholine. (2025). Frontiers in Chemistry. Link
PROTEIN KINASE INHIBITORS. (2004). European Patent Office. Link
1-[4-[[5-methyl-2-[4-(4-morpholinyl)anilino]-4-pyrimidinyl]thio]phenyl]ethanone. (n.d.). Guidechem. Link
1-[4-(Morpholin-4-ylmethyl)-2-thienyl]ethanone. (2023). Smolecule. Link
Compounds And Compositions As Protein Kinase Inhibitors. (n.d.). Quick Company. Link
1-(4-METHYL-2-MORPHOLIN-4-YL-PYRIMIDIN-5-YL)-ETHANONE. (n.d.). Sigma-Aldrich. Link
1-[7-(Morpholin-4-Yl)-1-(Pyridin-2-Yl)indolizin-3-Yl]ethanone. (n.d.). PubChem. Link
Recent Advances in Pyrimidine-Based Drugs. (n.d.). PMC. Link
Synthesis and in vivo diuretic activity of some novel pyrimidine derivatives. (2025). ResearchGate. Link
Utilization of kinase inhibitors as novel therapeutic drug targets: A review. (2023). PMC. Link
Practical Recommendations for the Manipulation of Kinase Inhibitor Formulations to Age-Appropriate Dosage Forms. (n.d.). PMC. Link
Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. (2024). ResearchGate. Link
(PDF) Design, synthesis, and biological evaluation of morpholinopyrimidine derivatives as anti-inflammatory agents. (2023). ResearchGate. Link
Development of 1-(4-(Substituted)piperazin-1-yl)-2-((2-((4-methoxybenzyl)thio)pyrimidin-4-yl)oxy)ethanones That Target Poly (ADP-Ribose) Polymerase in Human Breast Cancer Cells. (2022). MDPI. Link
1-(5-Methyl-2-pyridinyl)ethanone. (n.d.). PubChem. Link
1-(4-METHYL-2-(METHYLTHIO)PYRIMIDIN-5-YL)ETHANONE. (n.d.). NextSDS. Link
1-(Morpholin-4-Yl)-2-[4-(2-{[5-(Pyridin-3-Yl)-1,3-Thiazol-2-Yl]amino}pyridin-4-Yl)piperazin-1-Yl]ethanone. (n.d.). PubChem. Link
Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR). (2020). PubMed. Link
1-Propanone, 2-methyl-1-[4-(methylthio)phenyl]-2-(4-morpholinyl)- - Evaluation statement. (2021). Australian Government Department of Health. Link
1-(4-Methylpiperazin-1-yl)-2-[4-[2-methylsulfanyl-6-(4-morpholinoanilino)pyrimidin-4-yl]piperazin-1-yl]ethanone. (n.d.). PubChem. Link
1-[4-(2-MORPHOLIN-4-YL-ETHYLAMINO)-PIPERIDIN-1-YL]-ETHANONE. (n.d.). NextSDS. Link
Application Note: Functionalization of the Acetyl Group in 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone
Target Audience: Medicinal Chemists, Process Chemists, and Drug Development Scientists Focus: Late-stage functionalization, alpha-carbon activation, and building block divergence for kinase inhibitor synthesis. Executive...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Medicinal Chemists, Process Chemists, and Drug Development Scientists
Focus: Late-stage functionalization, alpha-carbon activation, and building block divergence for kinase inhibitor synthesis.
Executive Summary and Biological Context
The 2-morpholinopyrimidine scaffold is a privileged pharmacophore in oncology, serving as the hinge-binding core for numerous Phosphoinositide 3-kinase (PI3K) and mammalian target of rapamycin (mTOR) inhibitors (e.g., Buparlisib, ZSTK474)[1][2]. Within this class, 1-(4-methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone is a highly versatile building block. While the morpholine ring anchors the molecule to the ATP-binding pocket via hydrogen bonding, the C5-acetyl group projects into the affinity pocket, offering a critical vector for structure-activity relationship (SAR) exploration[3].
This application note provides field-validated protocols for the functionalization of the C5-acetyl group. Because the molecule contains two potentially reactive methyl groups (the C4-methyl on the pyrimidine ring and the C5-acetyl methyl), achieving chemoselectivity is the primary synthetic challenge. We detail two divergent pathways: electrophilic alpha-bromination and Claisen-Schmidt aldol condensation .
Fig 1: PI3K/AKT/mTOR signaling cascade highlighting the target of morpholino-pyrimidine inhibitors.
Synthetic Divergence: Functionalizing the Acetyl Group
The functionalization of 5-acetylpyrimidines relies on the enolization of the acetyl group[4][5]. The C4-methyl protons are also acidic due to the electron-withdrawing nature of the pyrimidine ring. However, under specific acidic or basic conditions, the ketone alpha-protons can be selectively activated.
Fig 2: Divergent synthetic workflows for the chemoselective functionalization of the C5-acetyl group.
Workflow A: Chemoselective Alpha-Bromination
Mechanistic Rationale:
Direct bromination of acetyl groups on electron-deficient heterocycles often suffers from over-bromination or poor regioselectivity[5]. To selectively brominate the acetyl group without touching the C4-methyl or oxidizing the morpholine ring, we utilize Pyridinium tribromide (PTAB) in glacial acetic acid. The acidic medium protonates the carbonyl oxygen, accelerating specific enolization at the acetyl group. PTAB acts as a mild, solid source of bromine, preventing the runaway radical reactions often seen with elemental
Br2
.
Protocol: Synthesis of 2-Bromo-1-(4-methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone
Preparation: In an oven-dried 100 mL round-bottom flask equipped with a magnetic stirrer, dissolve the starting material (2.21 g, 10 mmol) in 20 mL of glacial acetic acid.
Catalysis: Add 2 drops of 33% HBr in acetic acid. Causality: The strong acid initiates the rapid formation of the enol tautomer, directing the electrophilic attack exclusively to the acetyl alpha-carbon.
Bromination: Cool the mixture to 10 °C. Add PTAB (3.36 g, 10.5 mmol) portion-wise over 30 minutes to maintain a controlled exotherm.
Reaction: Remove the cooling bath and stir at room temperature for 2 hours. The reaction mixture will transition from a deep orange to a pale yellow suspension as the tribromide is consumed.
Quenching & Workup: Pour the mixture into 100 mL of ice-cold water. Neutralize cautiously with saturated aqueous
NaHCO3
until pH ~7.
Extraction: Extract the aqueous layer with Dichloromethane (DCM) (3 x 50 mL). Wash the combined organic layers with brine, dry over anhydrous
Na2SO4
, and concentrate under reduced pressure.
Purification: Recrystallize the crude solid from Ethanol/Hexane to afford the pure alpha-bromo ketone.
Self-Validating QC System:
TLC: Elute with 1:1 EtOAc/Hexane. The product spot will be highly UV-active and run slightly higher (
Rf
~0.45) than the starting material (
Rf
~0.35).
1H NMR (CDCl3): The self-validation hallmark is the disappearance of the acetyl singlet (~2.55 ppm, 3H) and the appearance of a new, sharp singlet at ~4.40 ppm (2H, -CH2Br) . The C4-methyl singlet (~2.70 ppm) must remain intact.
Workflow B: Claisen-Schmidt Aldol Condensation
Mechanistic Rationale:
The synthesis of chalcone-like derivatives from 5-acetylpyrimidines requires base-catalyzed condensation with aromatic aldehydes[4]. We utilize a secondary amine (Piperidine) in the presence of acetic acid (Knoevenagel-type conditions) or a strong inorganic base (KOH in Methanol). The thermodynamic stability of the highly conjugated trans-enone product drives the reaction forward, overriding any competitive deprotonation at the C4-methyl group.
Protocol: Synthesis of (E)-3-Aryl-1-(4-methyl-2-morpholin-4-ylpyrimidin-5-yl)prop-2-en-1-one
Preparation: Suspend the starting material (1.10 g, 5 mmol) and 4-fluorobenzaldehyde (0.68 g, 5.5 mmol) in 25 mL of absolute ethanol.
Activation: Add Piperidine (85 mg, 1 mmol) and Glacial Acetic Acid (60 mg, 1 mmol). Causality: The piperidine/AcOH buffer forms an iminium ion intermediate with the aldehyde, drastically lowering the activation energy for the nucleophilic attack by the acetyl enolate.
Reflux: Heat the reaction mixture to reflux (80 °C) for 12–16 hours under a nitrogen atmosphere.
Monitoring: Monitor the consumption of the starting material via LC-MS. The formation of the highly conjugated product will often result in precipitation directly from the hot ethanol.
Isolation: Cool the reaction to 0 °C in an ice bath. Filter the precipitated solid through a sintered glass funnel.
Washing: Wash the filter cake with ice-cold ethanol (2 x 10 mL) followed by diethyl ether (10 mL) to remove unreacted aldehyde and piperidine salts. Dry in vacuo.
Self-Validating QC System:
LC-MS: Look for the [M+H]+ corresponding to the dehydrated condensation product.
1H NMR (DMSO-d6): The definitive proof of success is the presence of two doublets in the downfield region (~7.60 ppm and ~7.85 ppm ) with a large coupling constant (J
= 15.5 - 16.0 Hz ), confirming the formation of the trans (E)-alkene.
Quantitative Data Summary
The table below summarizes the expected outcomes, isolated yields, and critical spectroscopic validation markers for the functionalization workflows.
Functionalization Type
Reagents / Conditions
Yield (%)
Purity (HPLC)
Key 1H NMR Validation Marker (δ, ppm)
Alpha-Bromination
PTAB, AcOH, cat. HBr, RT, 2h
78 - 85%
>95%
4.40 (s, 2H) : -C(=O)CH2 Br
Aldol (Chalcone)
Ar-CHO, Pip/AcOH, EtOH, 80°C
65 - 80%
>98%
7.60 (d, J=15.8 Hz, 1H) : Alkene CH
Aldol (Chalcone)
Ar-CHO, KOH, MeOH, RT, 24h
55 - 70%
>92%
7.85 (d, J=15.8 Hz, 1H) : Alkene CH
Table 1: Comparative reaction metrics and self-validating spectroscopic data for C5-acetyl functionalizations.
References
Synthesis and in Vitro and in Vivo Evaluation of Phosphoinositide-3-kinase Inhibitors
National Institutes of Health (NIH) / ACS Medicinal Chemistry Letters
URL:[Link][1]
Identification of NVP-CLR457 as an Orally Bioavailable Non-CNS-Penetrant pan-Class IA Phosphoinositol-3-Kinase Inhibitor
Journal of Medicinal Chemistry (ACS Publications)
URL:[Link][2]
Structure-Based Drug Design and Synthesis of PI3Kα-Selective Inhibitor (PF-06843195)
Journal of Medicinal Chemistry (ACS Publications)
URL:[Link][3]
Synthesis of New Pyrimidine-2,4,6(1H,3H,5H)-trione Derivatives (Acetylpyrimidine Condensations)
Russian Journal of Organic Chemistry (via ASU)
URL:[Link][4]
Synthesis of Some New Pyrimidine Derivatives of Expected Antimicrobial Activity
Phosphorus, Sulfur, and Silicon and the Related Elements (Taylor & Francis)
URL:[Link][6]
Application Notes & Protocols: A Guide to the Catalytic Hydrogenation of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone Derivatives
Abstract Substituted pyrimidines are cornerstone scaffolds in modern medicinal chemistry, forming the core of numerous therapeutic agents. The functionalization of these heterocycles is critical for modulating their phar...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
Substituted pyrimidines are cornerstone scaffolds in modern medicinal chemistry, forming the core of numerous therapeutic agents. The functionalization of these heterocycles is critical for modulating their pharmacological profiles. This document provides a comprehensive guide to the catalytic hydrogenation of 1-(4-methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone, focusing on the selective reduction of the ketone moiety. We delve into the underlying chemical principles, offer detailed, field-proven protocols for synthesis and analysis, and provide insights into process optimization and troubleshooting. This guide is intended for researchers, chemists, and drug development professionals seeking a reliable and well-understood methodology for the synthesis of the corresponding secondary alcohol, a valuable intermediate for further derivatization.
Scientific Principles and Mechanistic Insights
The catalytic hydrogenation of 1-(4-methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone presents a specific and common challenge in organic synthesis: the chemoselective reduction of a ketone in the presence of a potentially reducible heteroaromatic ring.
The Target Transformation: Ketone Reduction
The primary goal of this protocol is the reduction of the ethanone group to a secondary alcohol. This transformation is achieved through catalytic hydrogenation, a process involving the addition of molecular hydrogen (H₂) across the carbonyl (C=O) double bond.[1] The reaction is facilitated by a metal catalyst, typically from the platinum group metals.
The generally accepted mechanism involves several key steps[1]:
Adsorption & Activation: Molecular hydrogen adsorbs onto the surface of the metal catalyst, weakening the H-H bond.
Substrate Coordination: The ketone's carbonyl oxygen coordinates with the catalyst surface.
Hydrogen Transfer: The activated hydrogen atoms are transferred sequentially to the carbonyl carbon and oxygen.
Product Desorption: The resulting alcohol product desorbs from the catalyst surface, freeing the active site for the next catalytic cycle.
Rationale for Catalyst Selection: Palladium on Carbon (Pd/C)
Palladium on carbon (Pd/C) is the catalyst of choice for this transformation due to its excellent efficacy in reducing ketones and its generally high chemoselectivity.[2] While the pyrimidine ring is aromatic and can be hydrogenated, this typically requires harsh conditions, such as high pressures and temperatures or more aggressive catalysts like rhodium or platinum.[3][4] Nitrogen-containing heterocycles can sometimes poison catalysts by strongly binding to the metal surface, but under the mild conditions required for ketone reduction, Pd/C remains highly effective.[5][6] Using Pd/C at low to moderate pressures allows for the selective reduction of the more reactive ketone group while preserving the aromaticity of the pyrimidine core.[2]
Reaction and Workflow Diagrams
To visually represent the process, the following diagrams outline the chemical reaction and the general laboratory workflow.
Caption: Reaction scheme for the hydrogenation of the ketone to an alcohol.
Caption: A typical laboratory workflow for catalytic hydrogenation.
Reaction medium. Protic solvents often aid the reaction.[8]
Filtration Aid
Celite® 545
For safe and effective removal of the Pd/C catalyst.
Reaction Vessel
Round-bottom flask or Parr hydrogenation bottle
To contain the reaction mixture.
Atmosphere Control
Hydrogen balloon or Parr Hydrogenation Apparatus
To supply hydrogen at the desired pressure.
Stirring
Magnetic stir plate and stir bar
To ensure proper mixing of the heterogeneous mixture.
Analytical Tools
TLC plates (Silica gel 60 F₂₅₄), HPLC, NMR Spectrometer
For reaction monitoring and product characterization.
Experimental Protocols
Protocol 1: General Procedure for Hydrogenation using a Hydrogen Balloon (Atmospheric Pressure)
This protocol is suitable for small-scale reactions (typically <5g) where atmospheric pressure is sufficient.[8]
Vessel Preparation: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add the substrate, 1-(4-methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone (e.g., 1.0 g, 4.25 mmol).
Dissolution: Add anhydrous ethanol (e.g., 50 mL) to dissolve the substrate.
Inerting the System: Seal the flask with a rubber septum. Purge the flask with an inert gas (Argon or Nitrogen) for 5-10 minutes to remove oxygen.
Catalyst Addition: Carefully and quickly, add 10% Pd/C (5-10 mol%, e.g., 0.05-0.10 g) to the flask against a positive flow of inert gas. CAUTION: Pd/C can be pyrophoric; handle with care and avoid exposure to air and flammable solvent vapors.[8]
Hydrogenation: Evacuate the inert gas by connecting the flask to a vacuum line for a short period, then backfill with hydrogen from a balloon. Repeat this vacuum/backfill cycle 3-5 times to ensure the atmosphere is saturated with hydrogen.
Reaction: Allow the mixture to stir vigorously at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).
Monitoring: To take a sample for analysis, briefly switch the atmosphere back to inert gas, withdraw a small aliquot via syringe, and filter it through a small plug of Celite in a pipette to remove the catalyst before analysis.
Work-up: Once the reaction is complete (typically 2-12 hours, indicated by the disappearance of the starting material), purge the flask with inert gas again to remove all hydrogen.
Filtration: Prepare a small pad of Celite in a Büchner funnel and wet it with ethanol. Filter the reaction mixture through the Celite pad to remove the Pd/C catalyst. Wash the pad with additional ethanol to ensure complete recovery of the product. CAUTION: Do not allow the catalyst on the Celite pad to dry. Quench it immediately by submerging the pad in water.[2]
Isolation: Concentrate the filtrate under reduced pressure to yield the crude product, 1-(4-methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanol.
Purification: If necessary, the crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel.
Process Optimization and Troubleshooting
The efficiency of the hydrogenation can be influenced by several factors. The table below outlines key parameters and suggested adjustments.
Parameter
Standard Condition
Troubleshooting / Optimization Strategy
Catalyst Loading
5-10 mol %
Slow/Incomplete Reaction: Increase loading to 15-20 mol %. Ensure the catalyst is fresh and has been properly stored.
Hydrogen Pressure
1 atm (Balloon)
Slow/Incomplete Reaction: Use a Parr hydrogenation apparatus to increase pressure to 30-50 psi. Higher pressures can increase reaction rates.[3]
Temperature
Room Temperature
Slow/Incomplete Reaction: Gently warm the reaction to 30-40 °C. Avoid excessive heat which may promote side reactions or ring reduction.
Solvent
Ethanol / Methanol
Solubility Issues: If the substrate is poorly soluble, consider alternative solvents like ethyl acetate or tetrahydrofuran (THF). Protic solvents are generally preferred.[8]
Stirring Speed
Vigorous
Slow/Incomplete Reaction: This is a mass-transfer-limited reaction. Ensure stirring is fast enough to keep the catalyst suspended and facilitate gas-liquid contact.
Product Characterization
Authenticating the final product is crucial. NMR spectroscopy is a primary tool for confirming the conversion of the ketone to the alcohol.
Note: Exact chemical shifts are solvent-dependent and should be considered approximate. The appearance of the quartet and doublet for the ethyl alcohol fragment and the disappearance of the ketone methyl singlet are key indicators of a successful reaction.[9][10]
Safety Precautions
Hydrogen Gas: Hydrogen is highly flammable and can form explosive mixtures with air. All operations should be conducted in a well-ventilated fume hood, away from ignition sources.[8]
Palladium on Carbon: Pd/C is a flammable solid and can be pyrophoric, especially after use when it is saturated with hydrogen. Never allow the used catalyst to dry in the air. Always quench the catalyst by suspending it in water immediately after filtration.[2]
Pressure Equipment: If using a Parr apparatus or other high-pressure vessel, ensure it is properly maintained and operated by trained personnel behind a safety shield.
References
Hydrogenation of Functionalised Pyridines with a Rhodium Oxide Catalyst under Mild Conditions. (2024). ResearchGate. Available at: [Link]
Cohn, W. E., & Doherty, D. G. (1956). The Catalytic Hydrogenation of Pyrimidine Nucleosides and Nucleotides and the Isolation of their Ribose and Respective Ribose Phosphates. Journal of the American Chemical Society. Available at: [Link]
Using the Online Benchtop NMR Spectroscopy to Monitor Hydrogen Reactions. (2017). AZoM. Available at: [Link]
van der Zwan, K. P., et al. (2019). Monitoring Heterogeneously Catalyzed Hydrogenation Reactions at Elevated Pressures Using In-Line Flow NMR. Analytical Chemistry. Available at: [Link]
van der Zwan, K. P., et al. (2019). Monitoring Heterogeneously Catalyzed Hydrogenation Reactions at Elevated Pressures Using In-Line Flow NMR. PMC. Available at: [Link]
Highly Enantioselective Ir-Catalyzed Hydrogenation of Pyrazolo[1,5- a]pyrimidine for the Synthesis of Zanubrutinib. (2024). Journal of Organic Chemistry. Available at: [Link]
An Analytical Method for Rapid Monitoring of the Degree of Hydrogenation of Recycled Lubricating Motor Oils. (n.d.). Industrial & Engineering Chemistry Research. Available at: [Link]
Hydrogenation of amine-functionalised pyridines with Rh 2 O 3 catalyst. (n.d.). ResearchGate. Available at: [Link]
Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. (2023). MDPI. Available at: [Link]
Iridium(III)-Catalyzed Ionic Hydrogenation of Pyridines to Multi-Substituted Piperidines. (n.d.). ChemRxiv. Available at: [Link]
Automated flow and real-time analytics approach for screening functional group tolerance in heterogeneous catalytic reactions. (2022). Catalysis Science & Technology. Available at: [Link]
Electrocatalytic Hydrogenation of Pyridines and Other Nitrogen-Containing Aromatic Compounds. (n.d.). PMC. Available at: [Link]
A facile and highly efficient transfer hydrogenation of ketones and aldehydes catalyzed by palladium nanoparticles supported on mesoporous graphitic carbon nitride. (n.d.). ResearchGate. Available at: [Link]
General Asymmetric Hydrogenation of Hetero-aromatic Ketones. (2000). Organic Letters. Available at: [Link]
Synthesis of Cyclic Enones via Direct Palladium-Catalyzed Aerobic Dehydrogenation of Ketones. (n.d.). PMC. Available at: [Link]
Hydrogenation (atmospheric pressure) with Pd/C. (n.d.). Organic Chemistry. Available at: [Link]
Asymmetric hydrogenation of ketones: Tactics to achieve high reactivity, enantioselectivity, and wide scope. (n.d.). PMC. Available at: [Link]
IR, NMR spectral data of pyrimidine derivatives. (n.d.). ResearchGate. Available at: [Link]
Hydrogenation of Ketone | Catalysts, Mechanisms & Examples. (n.d.). Study.com. Available at: [Link]
Method for the selective hydrogenation of pyrimidines containing chlorine. (n.d.). Google Patents.
Palladium-Catalyzed Asymmetric Hydrogenation of Functionalized Ketones. (2005). Organic Letters. Available at: [Link]
CATALYTIC HYDROGENATION OF PYRIDINE AND QUINOLINE DERIVATIVES. (n.d.). ResearchGate. Available at: [Link]
Asymmetric Hydrogenation of Heteroaromatic Ketones and Cyclic and Acyclic Enones Mediated by Cu(I)Chiral Diphosphine Catalysts. (n.d.). ResearchGate. Available at: [Link]
Catalytic Hydrogenation and Dehydrogenation of Heterocyclic Compounds through sp3-CH Bond Activation. (2021). Hokkaido University. Available at: [Link]
Ketone Reduction. (n.d.). ACS GCI Pharmaceutical Roundtable. Available at: [Link]
Cyclization of Ketones with Nitriles under Base: A General and Economical Synthesis of Pyrimidines. (2018). Organic Letters. Available at: [Link]
Pyrimidines-Based Heterocyclic Compounds: Synthesis, Cytoxicity Evaluation and Molecular Docking. (n.d.). PMC. Available at: [Link]
Pyrimidine synthesis. (n.d.). Organic Chemistry Portal. Available at: [Link]
An investigation of the reduction products of 4-amino-2, 6-dichloropyrimidine by catalytic hydrogenation. (n.d.). Iowa State University. Available at: [Link]
Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations. (2024). MDPI. Available at: [Link]
Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations. (2025). ResearchGate. Available at: [Link]
1-(4-METHYL-2-(METHYLTHIO)PYRIMIDIN-5-YL)ETHANONE. (n.d.). NextSDS. Available at: [Link]
Characterization of Hydrogen Adsorption by NMR. (n.d.). U.S. Department of Energy. Available at: [Link]
Design, synthesis, in silico studies and antiproliferative evaluation of some novel hybrids of pyrimidine-morpholine. (2025). Frontiers in Chemistry. Available at: [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, medicinal chemists, and drug development professionals.
Document Type: Technical Application Note & Laboratory Protocol
Introduction & Mechanistic Context
1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone (CAS: 66373-28-2) is a highly versatile synthetic building block[1]. It is characterized by a pyrimidine core substituted with a morpholine ring, a methyl group, and an acetyl moiety.
In medicinal chemistry, the pyrimidine-morpholine scaffold is a "privileged structure." It is most notably utilized in the development of ATP-competitive kinase inhibitors, particularly targeting the Phosphoinositide 3-kinase (PI3K) and mammalian target of rapamycin (mTOR) pathways[2]. The morpholine oxygen acts as a critical hydrogen bond acceptor, interacting directly with the hinge region of the kinase (e.g., Val851 in PI3Kα), while the pyrimidine core occupies the adenine pocket. The acetyl group at the 5-position serves as a reactive handle for downstream synthetic functionalization, such as aldol condensations to form chalcones or cyclizations to generate novel heterocyclic kinase inhibitors.
Because this compound is a bioactive precursor, its handling and storage require stringent protocols to maintain structural integrity and ensure operator safety, drawing upon validated safety data from structurally homologous morpholinopyrimidines[3][4].
Physicochemical Properties
To design an effective handling protocol, we must first understand the compound's physical parameters. The data below summarizes the key properties of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone[1][5].
Soluble in DMSO, DMF, and Dichloromethane; Insoluble in H₂O
Reactivity Profile
Susceptible to N-oxidation (morpholine) and base-catalyzed enolization (acetyl group)
Laboratory Safety & Handling Guidelines
While specific toxicological data for this exact intermediate may be limited, it must be handled with the same precautions as its downstream active pharmaceutical ingredients (APIs) and structurally related morpholinopyrimidines[4].
Causality-Driven Safety Protocols
Respiratory Protection: The compound is an irritating powder. Inhalation can cause respiratory tract irritation. Action: Always handle the dry powder within a certified chemical fume hood or localized exhaust ventilation system[6].
Skin and Eye Protection: Morpholine derivatives can be skin sensitizers and severe eye irritants[4]. Action: Wear tightly fitting safety goggles, a standard lab coat, and chemical-resistant nitrile gloves (minimum standard BS EN 374:2003)[6].
Static Mitigation: Fine powders are prone to static cling, which can lead to aerosolization and inaccurate weighing. Action: Use an anti-static weighing boat and a grounded microbalance.
Storage Guidelines: Preserving Chemical Integrity
Proper storage is dictated by the compound's vulnerabilities: the morpholine nitrogen is susceptible to oxidation, and the acetyl group can undergo degradation in the presence of moisture and strong bases.
Solid Powder Storage
Short-Term (Up to 1 month): Store at 4°C in a tightly sealed, light-resistant container.
Long-Term (1 to 3 years): Store at -20°C. To prevent oxidative degradation, flush the headspace of the storage vial with an inert gas (Argon or Nitrogen) before sealing.
Solution Storage (e.g., in DMSO)
Solvent Choice: Use strictly anhydrous DMSO (≥99.9% purity). Standard DMSO is highly hygroscopic; absorbed water will lead to compound precipitation and potential hydrolysis over time.
Freeze-Thaw Mitigation: Repeated thermal cycling introduces condensation. Solutions must be aliquoted into single-use volumes immediately after preparation.
Experimental Protocol: Preparation of in vitro Stock Solutions
This self-validating protocol ensures the creation of a stable, standardized 10 mM stock solution for downstream biological assays or synthetic steps.
Equilibration: Remove the source vial of the compound from the -20°C freezer. Crucial Step: Allow the vial to equilibrate to room temperature for at least 30 minutes before opening. Opening a cold vial causes immediate condensation of atmospheric moisture onto the powder, ruining its integrity.
Weighing: In a fume hood, accurately weigh 2.21 mg of the powder into a clean, static-free glass vial.
Dissolution: Add exactly 1.0 mL of anhydrous DMSO to achieve a 10 mM stock solution.
Agitation: Vortex the mixture for 30 seconds. If particulates remain, sonicate in a room-temperature water bath for 1–2 minutes. Validation check: The solution must be completely clear and colorless to pale yellow, with no visible floating particles.
Aliquoting: Divide the solution into 50 µL or 100 µL aliquots in amber glass vials to protect from UV degradation.
Inert Sealing: Gently blow a stream of Argon or Nitrogen gas over the open vials for 3 seconds to displace oxygen, then immediately cap tightly.
Storage: Transfer aliquots immediately to a -80°C freezer.
Visualizations
Workflow Diagram
Caption: Standardized workflow for the preparation and storage of pyrimidine-morpholine stock solutions.
Target Pathway Diagram
Caption: Mechanism of action for pyrimidine-morpholine scaffolds in the PI3K/AKT/mTOR signaling pathway.
Technical Support Center: Synthesis of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone
Welcome to the technical support center for the synthesis of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the synthesis of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing this specific synthesis. As Senior Application Scientists, our goal is to move beyond simple protocols and explain the causality behind experimental choices, ensuring both high yield and high purity of your target compound.
Proposed Synthetic Pathway
The synthesis of pyrimidines is a cornerstone of heterocyclic chemistry, often achieved through the condensation of an amidine with a β-dicarbonyl compound.[1] For the target molecule, 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone, a robust and logical approach is the base-catalyzed condensation of Morpholine-4-carboximidamide with 3-acetylpentane-2,4-dione .
This section provides a troubleshooting guide and frequently asked questions to address common challenges encountered during this synthesis.
Troubleshooting Guide
This section addresses specific issues you may encounter during the synthesis in a question-and-answer format, providing potential causes and actionable solutions to streamline your experimental workflow.
Question 1: My reaction is resulting in a very low yield (<30%), and TLC/LCMS analysis shows a significant amount of unreacted starting materials. What are the likely causes and how can I improve the conversion?
Answer: Low conversion is a frequent challenge in pyrimidine synthesis and can be attributed to several factors ranging from reagent quality to suboptimal reaction conditions.[2]
Potential Causes & Solutions:
Purity and Stability of Starting Materials:
Morpholine-4-carboximidamide (Amidine): Amidines, especially as hydrochloride salts, can be hygroscopic. The presence of water can hydrolyze the amidine, rendering it inactive for the cyclization reaction.[3]
Actionable Solution: Ensure the amidine salt is thoroughly dried under vacuum before use. It is best to use a freshly prepared or newly purchased batch. Store it in a desiccator over a strong drying agent.
3-acetylpentane-2,4-dione (β-Dicarbonyl): This compound can undergo self-condensation or degradation over time.
Actionable Solution: Verify the purity of the β-dicarbonyl compound by NMR or GC-MS before use. If necessary, purify it by distillation under reduced pressure.
Inefficient Base or Incorrect Stoichiometry:
Causality: The base plays a crucial role in deprotonating the amidine salt to its free base form, which is the active nucleophile in the reaction. An insufficient amount of base or a base that is too weak will result in a low concentration of the active nucleophile.
Actionable Solution: Use a non-nucleophilic base like potassium carbonate (K₂CO₃) or sodium ethoxide (NaOEt). Ensure at least two equivalents of the base are used if starting from the amidine hydrochloride salt (one to neutralize the HCl and one to facilitate the reaction).
Suboptimal Reaction Temperature and Time:
Causality: The condensation reaction requires sufficient thermal energy to overcome the activation barrier. However, excessively high temperatures can lead to the decomposition of starting materials or the formation of side products.[3]
Actionable Solution: Monitor the reaction progress closely using TLC or LC-MS. A good starting point is refluxing in ethanol for 6-12 hours. If the reaction is sluggish, a gradual increase in temperature or a switch to a higher-boiling solvent (e.g., n-butanol) may be beneficial.[4]
Question 2: My primary impurity has a mass corresponding to the self-condensation of 3-acetylpentane-2,4-dione. How can I minimize this side reaction?
Answer: The self-condensation of β-dicarbonyl compounds is a common side reaction under basic conditions. This occurs when one molecule acts as a nucleophile (after deprotonation) and attacks the carbonyl group of another molecule.
Potential Causes & Solutions:
Order of Reagent Addition:
Causality: Adding the base to the β-dicarbonyl before the amidine is present can promote self-condensation.
Actionable Solution: Try a revised addition sequence. Mix the morpholine-4-carboximidamide and 3-acetylpentane-2,4-dione in the solvent first. Then, add the base to the mixture portion-wise or as a solution. This ensures the amidine is present to compete for the reaction with the β-dicarbonyl as soon as the basic conditions are established.
Reaction Temperature:
Causality: Higher temperatures can sometimes favor side reactions.
Actionable Solution: Attempt the reaction at a lower temperature for a longer period. For instance, stirring at 50-60 °C for 24-48 hours may favor the desired intermolecular reaction over the self-condensation pathway.
Question 3: The reaction appears complete by TLC, but I am struggling with purification. The crude product is an oil that is difficult to crystallize.
Answer: Purification challenges often arise from the presence of closely related impurities or residual solvent. The morpholine group can also increase the polarity and reduce the crystallinity of the final compound.
Potential Causes & Solutions:
Inadequate Work-up:
Causality: Basic or acidic residues from the reaction can interfere with crystallization and purification.
Actionable Solution: After the reaction is complete, neutralize the mixture with a mild acid (e.g., dilute acetic acid) before extraction. Perform a thorough aqueous work-up, including a wash with brine, to remove inorganic salts and water-soluble impurities.[5]
Purification Method:
Causality: Recrystallization may not be effective if the product is inherently oily or if impurities co-crystallize.
Actionable Solution: Flash column chromatography is a highly effective method for purifying such compounds. A gradient elution system, starting with a non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increasing the polarity, can effectively separate the product from starting materials and byproducts.[5]
Recrystallization Solvent Screening: If chromatography is not an option, perform a systematic solvent screen for recrystallization. Test various solvent systems like ethanol/water, isopropanol, or ethyl acetate/hexane mixtures.[4]
Frequently Asked Questions (FAQs)
Q1: What is the proposed reaction mechanism for this synthesis?
A1: The reaction proceeds through a well-established condensation mechanism. First, the base deprotonates the amidine. The resulting nucleophilic amidine attacks one of the carbonyl carbons of the β-dicarbonyl compound. This is followed by an intramolecular cyclization where the second nitrogen of the amidine attacks the remaining carbonyl group, leading to a dihydropyrimidine intermediate. Finally, a dehydration step results in the aromatic pyrimidine ring.
Q2: Which solvent is optimal for this reaction?
A2: Ethanol is a common and effective solvent for this type of condensation as it readily dissolves the starting materials and allows for a convenient reflux temperature.[6] However, if solubility or reaction rate is an issue, other solvents can be explored. For instance, a higher-boiling alcohol like n-butanol can increase the reaction rate. In some cases, solvent-free conditions or microwave irradiation have been shown to improve yields and reduce reaction times in pyrimidine synthesis.[7][8]
Q3: How critical are anhydrous conditions for this reaction?
A3: Anhydrous conditions are highly recommended.[3] As mentioned in the troubleshooting guide, water can hydrolyze the amidine starting material. Furthermore, it can interfere with the final dehydration step of the reaction mechanism, potentially leading to incomplete conversion and the formation of hydrated intermediates. Using dried solvents and reagents is a critical step for maximizing yield.
Q4: What analytical techniques are recommended to confirm the structure and purity of the final product?
A4: A combination of techniques is essential for full characterization:
¹H and ¹³C NMR: To confirm the chemical structure, including the correct connectivity of the methyl, acetyl, and morpholine groups on the pyrimidine ring.
Mass Spectrometry (MS): To confirm the molecular weight of the product.
High-Performance Liquid Chromatography (HPLC): To determine the purity of the final compound.
Infrared (IR) Spectroscopy: To identify key functional groups, such as the ketone (C=O) stretch.
Data & Protocols
Table 1: Recommended Reaction Parameters for Optimization
Parameter
Recommended Range/Condition
Rationale & Key Considerations
Stoichiometry
Amidine:β-Dicarbonyl (1:1 to 1:1.2)
A slight excess of the β-dicarbonyl can help drive the reaction to completion, but a large excess may increase side reactions.
Base
K₂CO₃, NaOEt, DBU
Use at least 2 equivalents for amidine salts. NaOEt is a stronger base and may accelerate the reaction.
Solvent
Ethanol, n-Butanol, Acetonitrile
Ethanol is a good starting point. n-Butanol can be used for higher temperatures. Acetonitrile is a polar aprotic option.[9]
Temperature
60 °C to Reflux
Start with reflux in ethanol (~78 °C). Lower temperatures may be needed to control side reactions.[3]
Reaction Time
6 - 24 hours
Monitor by TLC/LC-MS to determine the optimal time and avoid degradation.[4]
Experimental Protocol: Synthesis of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone
Reagent Preparation: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add morpholine-4-carboximidamide hydrochloride (1.0 eq) and 3-acetylpentane-2,4-dione (1.1 eq).
Solvent Addition: Add anhydrous ethanol (5-10 mL per gram of amidine) to the flask.
Base Addition: While stirring, add anhydrous potassium carbonate (2.2 eq) to the mixture.
Reaction: Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 12 hours. Monitor the reaction progress by TLC (e.g., using a 1:1 mixture of hexane:ethyl acetate as the mobile phase).
Work-up:
Cool the reaction mixture to room temperature.
Filter the mixture to remove the inorganic salts and wash the solid with a small amount of ethanol.
Combine the filtrates and evaporate the solvent under reduced pressure to obtain the crude product.
Dissolve the crude residue in ethyl acetate and wash with water (2x) and then with brine (1x).
Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.
Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexane (e.g., 10% to 50% ethyl acetate).
Characterization: Combine the pure fractions, evaporate the solvent, and dry the final product under high vacuum. Characterize the product by NMR, MS, and HPLC to confirm its identity and purity.
Visualizations
Proposed Synthetic Route
Caption: Base-catalyzed condensation to form the target pyrimidine.
Troubleshooting Workflow for Low Yield
Caption: A decision tree for troubleshooting low reaction yield.
Relationship Between Key Reaction Parameters
Caption: Interplay of parameters affecting synthesis outcome.
References
Su, L., Sun, K., Pan, N., Liu, L., Sun, M., Dong, J., Zhou, Y., & Yin, S.-F. (2018). Cyclization of Ketones with Nitriles under Base: A General and Economical Synthesis of Pyrimidines. Organic Letters, 20(12), 3399–3402. Available from: [Link]
Ohta, A., Ohta, M., & Inoue, N. (1982). Syntheses of Pyrimidinyl Ketones. Chemical and Pharmaceutical Bulletin, 30(3), 903-909. Available from: [Link]
Organic Chemistry Portal. (n.d.). Synthesis of pyrimidines. Available from: [Link]
MSD Manual Professional Edition. (n.d.). Pyrimidine Metabolism Disorders. Available from: [Link]
Wikipedia. (n.d.). Pyrimidine. Available from: [Link]
Khan, I., Ibrar, A., Abbas, N., & Mahmood, A. (2018). A One-Pot Biginelli Synthesis and Characterization of Novel Dihydropyrimidinone Derivatives Containing Piperazine/Morpholine Moiety. Molecules, 23(7), 1593. Available from: [Link]
Gualdesi, M. S., et al. (2017). 1-{4-[(Hexyloxy)methyl]pyridin-2-yl}ethanone. Molbank, 2017(2), M940. Available from: [Link]
Peng, W., et al. (2019). An improved synthesis of the 5-HT1A receptor agonist Eptapirone free base. Medicinal Chemistry Research, 28, 834–840. Available from: [Link]
Deveshegowda, S.N., et al. (2022). Development of 1-(4-(Substituted)piperazin-1-yl)-2-((2-((4-methoxybenzyl)thio)pyrimidin-4-yl)oxy)ethanones That Target Poly (ADP-Ribose) Polymerase in Human Breast Cancer Cells. Molecules, 27(9), 2848. Available from: [Link]
Mohamed-Ezzat, F. M., et al. (2022). Morpholin-4-ium [5-cyano-6-(4-methylphenyl) - ...]. IUCrData, 7(8), x221033. Available from: [Link]
ResearchGate. (n.d.). Synthesis and Reactions of 2-Chloro-2-(hydroximino)-1-(4-methyl-2-phenylthiazol-5-yl)ethanone. Available from: [Link]
Khan, S., et al. (2024). Design, synthesis, in silico studies and antiproliferative evaluation of some novel hybrids of pyrimidine-morpholine. Frontiers in Chemistry, 12. Available from: [Link]
NextSDS. (n.d.). 1-[4-(MORPHOLIN-4-YLMETHYL)-2-THIENYL]ETHANONE. Available from: [Link]
Al-Sheikh, A., et al. (2024). Synthesis and biological evaluation of novel 2-morpholino-4-anilinoquinoline derivatives as antitumor agents against HepG2 cell line. RSC Advances, 14, 3245-3255. Available from: [Link]
Google Patents. (2023). WO2023156675A1 - Process for purification of linagliptin.
ResearchGate. (2024). Synthesis and biological evaluation of novel 2-morpholino-4-anilinoquinoline derivatives as antitumor agents against HepG2 cell line. Available from: [Link]
Technical Support Center: Troubleshooting Aqueous Solubility of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone
Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals encountering precipitation, poor bioavailability, or erratic assay results when working with 1-(4-Methyl-...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals encountering precipitation, poor bioavailability, or erratic assay results when working with 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone .
Rather than relying on trial-and-error formulation, this guide utilizes physicochemical principles to deconstruct the root cause of the compound's insolubility and provides self-validating protocols to overcome it.
Mechanistic Root Cause Analysis: Why is this compound insoluble?
To formulate a successful solubilization strategy, we must first understand the molecular causality behind the compound's behavior. The poor aqueous solubility of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone stems from two competing physicochemical phenomena:
The pKa Suppression Effect: Morpholine is frequently appended to drug scaffolds to improve aqueous solubility because its aliphatic nitrogen typically possesses a basic pKa of ~8.3, allowing it to easily protonate at physiological pH[1]. However, when morpholine is directly conjugated to the 2-position of an electron-withdrawing pyrimidine ring, the lone pair of electrons on the morpholine nitrogen delocalizes into the pyrimidine
π
-system. This electronic withdrawal drastically suppresses the pKa of the morpholine nitrogen down to approximately 3.0–4.5[2]. Consequently, at pH 7.4, the molecule remains entirely unprotonated (neutral) and highly lipophilic.
High Crystal Lattice Energy: Pyrimidine derivatives are highly planar and symmetric, which promotes tight
π−π
stacking in the solid state[3]. Furthermore, the molecule possesses multiple hydrogen bond acceptors (the morpholine oxygen, pyrimidine nitrogens, and the ethanone oxygen) but zero hydrogen bond donors . This prevents favorable hydration interactions with water, forcing the compound to rely heavily on its stable crystal lattice, drastically reducing its thermodynamic solubility[4].
Fig 1: Mechanistic pKa shift of morpholine when conjugated to pyrimidine.
Step-by-Step Troubleshooting Protocols
The following protocols are designed as self-validating workflows. Do not skip the validation steps, as visual inspection alone cannot differentiate between a true solution and a fine colloidal suspension.
Protocol A: pH-Solubility Profiling & Salt Screening
Causality: Because the pKa is suppressed to ~3.0-4.5, standard physiological buffers will not dissolve the free base. By driving the pH below the pKa (e.g., pH 2.0), we force protonation of the morpholine nitrogen, breaking the crystal lattice via ionic repulsion[3].
Preparation: Prepare 10 mM phosphate/citrate buffers adjusted to pH 2.0, 4.0, 6.0, and 7.4.
Equilibration: Add 5 mg of the compound to 1 mL of each buffer in a glass vial. Sonicate for 15 minutes, then agitate on a rotary shaker at 25°C for 24 hours to reach thermodynamic equilibrium.
Validation (Critical): Centrifuge the samples at 15,000 x g for 15 minutes to pellet any undissolved microcrystals. Extract the supernatant, dilute 1:10 in mobile phase, and quantify the dissolved concentration using HPLC-UV against a known standard curve.
Actionable Outcome: If solubility increases exponentially at pH 2.0, the compound is amenable to salt formation. Synthesize a salt using a strong acid (e.g., Methanesulfonic acid or HCl) to permanently lower the microenvironmental pH of the solid form.
Protocol B: Amorphous Solid Dispersion (ASD) via Solvent Evaporation
Causality: If the compound must be dosed at neutral pH (where it is unprotonated), you must bypass the crystal lattice energy. Dispersing the drug within a hydrophilic polymer matrix traps the molecule in an amorphous state, significantly enhancing the apparent kinetic solubility[3][5].
Dissolution: Dissolve 10 mg of the compound and 40 mg of Polyvinylpyrrolidone (PVP-K30) or HPMC in 5 mL of a volatile organic solvent mixture (e.g., Dichloromethane:Methanol, 1:1 v/v). Why? Both the drug and polymer must be fully solvated to ensure molecular-level mixing.
Evaporation: Remove the solvent rapidly using a rotary evaporator under reduced pressure at 40°C until a clear, glassy film forms on the flask.
Reconstitution: Scrape and mill the film into a fine powder. Resuspend the powder in 10 mL of aqueous media (e.g., PBS pH 7.4).
Validation (Critical): Analyze the reconstituted solution using Dynamic Light Scattering (DLS). A lack of particles >100 nm confirms the compound is successfully trapped in polymeric micelles or fully dissolved, rather than precipitating as macro-crystals.
Fig 2: Decision tree for troubleshooting pyrimidine derivative solubility.
Table 2: Recommended Formulation Vehicles for Dosing
Application
Recommended Vehicle Composition
Mechanism of Solubilization
In Vitro Assays
100% DMSO stock
→
dilute to <1% in media
Organic solvation; requires rapid assay execution before precipitation.
In Vivo (IV)
5% DMSO + 10% Tween-80 + 85% Saline
Micellar encapsulation; prevents nucleation in the bloodstream.
In Vivo (PO)
Amorphous Solid Dispersion (1:4 Drug:PVP)
Disruption of crystal lattice; polymer maintains supersaturation in the gut.
Frequently Asked Questions (FAQs)
Q: I dissolved the compound in 100% DMSO for my cell assay, but it crashed out as soon as I added it to the culture media. How do I fix this?A: This is known as solvent-shift precipitation. The compound is soluble in DMSO, but when introduced to aqueous media at pH 7.4, the thermodynamic solubility drops instantly. To prevent this, pre-mix your DMSO stock with a surfactant (like Tween-80 or Kolliphor EL) before adding it to the media. The surfactant forms micelles that encapsulate the hydrophobic compound before it can nucleate into crystals.
Q: Why can't I just heat the aqueous solution to dissolve it?A: While heating increases kinetic solubility temporarily[3], it does not alter the thermodynamic baseline. Once the solution cools back to room temperature or 37°C, the solution becomes supersaturated, and the compound will rapidly precipitate, ruining your experiment.
Q: If I want to modify the chemical structure to fix this permanently, what should I do?A: You need to disrupt the molecular planarity or introduce a basic amine that is not conjugated to the pyrimidine ring. For example, inserting a methylene spacer between the pyrimidine and the morpholine ring (forming a benzylamine-like linkage) will break the electronic conjugation, restoring the morpholine's pKa to ~8.3 and ensuring protonation at physiological pH[1][4].
References
Systematic Study of Effects of Structural Modifications on the Aqueous Solubility of Drug-like Molecules
ACS Medicinal Chemistry Letters
URL:[Link]
Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry
Journal of Medicinal Chemistry
URL:[Link]
Investigation into Improving the Aqueous Solubility of the Thieno[2,3-b]pyridine Anti-Proliferative Agents
MDPI Pharmaceuticals
URL:[Link]
Computational Estimation of the Acidities of Pyrimidines and Related Compounds
PubMed Central (PMC)
URL:[Link]
Technical Support Center: Optimizing HPLC Methods for 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone
Welcome to the technical support guide for the analysis of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone via High-Performance Liquid Chromatography (HPLC). This document is designed for researchers, analytical scie...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support guide for the analysis of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone via High-Performance Liquid Chromatography (HPLC). This document is designed for researchers, analytical scientists, and drug development professionals to provide expert-driven insights and practical solutions to common chromatographic challenges encountered with this compound. Our goal is to empower you with the knowledge to develop robust, reproducible, and efficient HPLC methods.
Understanding Your Analyte: Key Chromatographic Considerations
1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone possesses distinct structural features that govern its behavior in a reversed-phase HPLC system. A foundational understanding of its physicochemical properties is critical for effective method development.
Presence of Basic Moieties: The molecule contains two key basic nitrogen atoms: one in the morpholine ring and two in the pyrimidine ring. These sites are readily protonated, making the molecule's overall charge and hydrophobicity highly dependent on the mobile phase pH.
pKa (Acid Dissociation Constant): The pKa value indicates the pH at which a compound is 50% ionized.[4] For this molecule, the most basic nitrogen is predicted to have a pKa of approximately 4.5 - 5.5 . This means that at a pH below this range, the molecule will be predominantly in its protonated (ionized, more polar) form, and at a pH above this range, it will be in its neutral (less polar) form.
logP (Octanol-Water Partition Coefficient): This value measures the hydrophobicity of a compound.[5][6] The predicted logP for the neutral form is approximately 1.5 - 2.5 , suggesting moderate hydrophobicity.
This data is fundamental to controlling retention time. In reversed-phase HPLC, the more polar a compound is, the less it is retained, leading to shorter retention times. Conversely, less polar (more hydrophobic) compounds are retained longer.[7]
Q1: What is a good set of starting conditions for a reversed-phase HPLC method for this compound?
A1: A successful method starts with a logical set of initial parameters. Based on the compound's moderate hydrophobicity and basic nature, a standard reversed-phase approach is recommended.[8][9]
Rationale:
A C18 column is a versatile and common starting point for non-polar to moderately polar compounds.[8] Acetonitrile is often preferred as the organic modifier due to its low viscosity and favorable UV absorbance properties.[10] The mobile phase pH is the most critical parameter for this analyte; starting at a pH well above the pKa (e.g., pH 7.5) will ensure the analyte is in its neutral, more retained form, leading to better initial retention.[11][12]
Table 1: Recommended Starting HPLC Parameters
Parameter
Recommended Condition
Rationale & Comments
Column
C18, 4.6 x 150 mm, 5 µm
General-purpose reversed-phase column suitable for moderately polar compounds.
Mobile Phase A
10-25 mM Ammonium Acetate or Phosphate Buffer
Provides pH control. Ammonium acetate is volatile and MS-compatible.[13][14]
Mobile Phase B
Acetonitrile (ACN)
Common organic modifier with good UV transparency.
pH
7.5
Ensures the analyte (pKa ≈ 4.5-5.5) is in its neutral, more hydrophobic form, promoting retention.
Gradient
20% to 80% B over 20 minutes
A broad gradient helps to locate the elution time of the analyte and any impurities.[8]
Flow Rate
1.0 mL/min
Standard for a 4.6 mm ID column.
Column Temp.
30 °C
Using a column heater ensures stable retention times by mitigating room temperature fluctuations.[15]
Detection
UV at 254 nm or as determined by UV scan
A standard wavelength for aromatic compounds.
Injection Vol.
5-10 µL
A typical volume to avoid peak distortion.
Q2: My retention time is too short, and the peak is eluting near the void volume. How can I increase it?
A2: Insufficient retention is a common issue, particularly for basic compounds. It indicates that the analyte is too polar under the current conditions and has a weak affinity for the stationary phase. Here are several strategies to increase retention, ordered by likely effectiveness:
Step 1: Increase the Mobile Phase pH.
Causality: As a basic compound, 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone becomes more ionized (more polar) as the pH decreases. By increasing the pH to be at least 2 units above its pKa (i.e., pH > 7.5), you suppress its ionization.[16] The neutral form is more hydrophobic and will interact more strongly with the C18 stationary phase, leading to a significant increase in retention time.[13]
Protocol: Prepare mobile phases with buffers such as phosphate or ammonium hydrogen carbonate, which are effective at higher pH ranges.[17] Test pH values of 7.5, 8.0, and 8.5. Ensure your column is rated for use at the chosen pH to prevent degradation of the silica stationary phase.[11]
Step 2: Decrease the Organic Solvent Percentage (%B).
Causality: In reversed-phase chromatography, water (or the aqueous buffer) is the "weak" solvent and the organic solvent (acetonitrile) is the "strong" solvent.[7] Decreasing the concentration of the strong solvent in the mobile phase makes the overall mobile phase weaker, which increases the analyte's affinity for the stationary phase and thus increases retention time. A general rule of thumb is that a 10% decrease in organic solvent can lead to a 2-3 fold increase in retention time.
Protocol: If your current method uses a starting condition of 30% acetonitrile, try reducing it to 20% or even 10%. If using a gradient, reduce the initial %B and/or make the gradient slope shallower.
Step 3: Change the Organic Solvent.
Causality: Different organic solvents have different elution strengths. If you are using acetonitrile, switching to methanol may increase retention. Methanol is a weaker solvent than acetonitrile in reversed-phase HPLC for many compounds and can offer different selectivity.
Protocol: Replace acetonitrile with methanol in your mobile phase B and re-run your initial gradient.
Step 4: Use a Different Stationary Phase.
Causality: If the above steps fail, the C18 phase may not be providing sufficient hydrophobicity.
Protocol: Consider a column with a higher carbon load (more C18 groups) or a phenyl-hexyl phase, which can offer different interactions (pi-pi stacking) with the pyrimidine ring.[13]
Q3: My retention times are unstable and drifting from one injection to the next. What are the most common causes and how do I fix them?
A3: Retention time drift is a critical issue that compromises data integrity. The problem can be systematic (a steady increase or decrease) or random. The key is to identify the source of the variability by methodically checking the system components.[1]
Systematic Troubleshooting Workflow:
The following diagram outlines a logical flow for diagnosing retention time instability.
Caption: Impact of mobile phase pH on the ionization state and resulting peak shape.
Step 2: Use a High-Purity Column.
Causality: Modern HPLC columns are made with high-purity silica ("Type-B") which has a much lower concentration of acidic silanol groups compared to older "Type-A" silica. [12]This significantly reduces the sites available for secondary interactions.
Protocol: Ensure you are using a modern, high-purity C18 or a C18 column with end-capping technology, which further shields the residual silanols.
Step 3: Lower the Buffer Concentration.
Causality: Sometimes, very high buffer concentrations can contribute to peak shape issues.
Protocol: In most cases, a buffer concentration of 10-25 mM is sufficient to provide adequate pH control and good peak shape. [18]If you are using a higher concentration, try reducing it.
References
Timberline Instruments. (2026, January 21). HPLC Retention Time Drift: Causes & Troubleshooting Guide.
MTC USA. (2026, January 27). HPLC Retention Time Shift Troubleshooting: Causes, Prevention & Purging Tips.
Moravek, Inc. (2024, December 4).
ACE HPLC. (n.d.). A Guide to HPLC and LC-MS Buffer Selection. Retrieved from [Link]
Kromasil. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]
Phenomenex. (n.d.). Troubleshooting for HPLC: Recognizing and Anticipating Challenges during Reversed Phase HPLC.
Crawford Scientific. (n.d.). HPLC Troubleshooting. Retrieved from [Link]
Omni Calculator. (2024, April 10).
Element Lab Solutions. (2019, June 4). Buffers and Eluent Additives for HPLC Method Development.
Mastelf. (2025, January 29).
PharmaCores. (2025, September 2). Your Guide to Select the buffer in HPLC development part 2.
ZirChrom. (2004, May). Method Development Guide.
ResearchGate. (2015, May 20). What are the main causes of retention time instability in reversed-phase analysis by HPLC?
Maharana Pratap P.G. College Hardoi. (n.d.). METHOD DEVELOPMENT ON HPLC.
Technical Support Center: Navigating the Scale-Up of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone
A-SMART (Advanced Scale-up Manufacturing and Resource Technology) Guide Welcome to the A-SMART guide, a dedicated resource for researchers, scientists, and drug development professionals involved in the process developme...
Author: BenchChem Technical Support Team. Date: March 2026
A-SMART (Advanced Scale-up Manufacturing and Resource Technology) Guide
Welcome to the A-SMART guide, a dedicated resource for researchers, scientists, and drug development professionals involved in the process development and scale-up of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone. This guide is designed to provide in-depth technical assistance, troubleshooting strategies, and frequently asked questions to help you navigate the complexities of minimizing chemical impurities during the transition from laboratory to large-scale production. Our approach is grounded in the principles of Quality by Design (QbD), emphasizing a thorough understanding of the reaction mechanism and critical process parameters to ensure the consistent quality and safety of the final Active Pharmaceutical Ingredient (API).
Section 1: Understanding the Synthetic Landscape and Potential Impurities
The synthesis of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone typically proceeds via a nucleophilic aromatic substitution (SNAr) reaction. This involves the displacement of a suitable leaving group, commonly a halide such as chlorine, from a pyrimidine ring by the secondary amine, morpholine. The presence of electron-withdrawing groups on the pyrimidine ring facilitates this reaction.[1]
A plausible and efficient synthetic route starts with a substituted 2-chloropyrimidine. The reaction is generally carried out in the presence of a base to neutralize the hydrogen halide formed during the reaction.
Question 1: What are the most probable impurities I should expect during the synthesis of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone?
Answer: Based on the SNAr pathway, impurities can be categorized into three main groups:
Process-Related Impurities:
Unreacted Starting Material: Residual 1-(2-chloro-4-methylpyrimidin-5-yl)ethanone is a common impurity if the reaction does not go to completion.
Reagent-Related Impurities: Impurities present in the starting materials, such as morpholine or the 2-chloropyrimidine precursor, can be carried through the process.[1] The quality of raw materials is a critical factor influencing the final API quality.[2]
By-products from Side Reactions: Although the SNAr reaction is generally regioselective, harsh conditions could lead to undesired side reactions.
Degradation Products:
The final product may degrade under certain conditions (e.g., heat, acid, base, oxidation). Forced degradation studies are essential to identify these potential degradants.[3][4]
Residual Solvents and Catalysts:
Solvents used in the reaction and purification steps, as well as any catalysts, may be present in the final product if not adequately removed.[5]
Section 2: Troubleshooting Common Issues in Scale-Up
Transitioning a synthesis from the bench to a pilot plant or full-scale manufacturing facility often introduces new challenges. The following section addresses common problems encountered during the scale-up of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone synthesis and provides actionable solutions.
Troubleshooting Guide: A Question-and-Answer Approach
Issue 1: Incomplete Reaction and High Levels of Unreacted 1-(2-chloro-4-methylpyrimidin-5-yl)ethanone
Question: We are observing significant amounts of our starting material, 1-(2-chloro-4-methylpyrimidin-5-yl)ethanone, in the crude product upon scale-up, despite achieving full conversion in the lab. What are the likely causes and how can we mitigate this?
Answer: This is a frequent scale-up challenge often related to mass and heat transfer limitations.
Causality:
Inefficient Mixing: In larger reactors, inadequate agitation can lead to poor mixing of the reactants, creating localized areas of low reactant concentration and reducing the overall reaction rate.
Temperature Gradients: Uneven heating or cooling in large vessels can result in temperature gradients, where some parts of the reaction mixture are not at the optimal temperature for the SNAr reaction to proceed efficiently.[6]
Reagent Addition Rate: A slow or poorly controlled addition of morpholine can lead to localized depletion of the nucleophile, slowing down the reaction.
Solutions & Protocols:
Optimize Agitation:
Protocol: Conduct mixing studies to determine the optimal impeller type, speed, and baffle configuration for your reactor geometry to ensure homogeneous mixing.
Improve Heat Transfer:
Protocol: Ensure the reactor's heating/cooling jacket is functioning correctly and consider using a reactor with better heat transfer capabilities if necessary. For highly exothermic reactions, a controlled addition rate of one of the reactants can help manage the heat generated.
Process Analytical Technology (PAT):
Protocol: Implement in-line monitoring techniques such as FTIR or Raman spectroscopy to track the disappearance of the starting material and the formation of the product in real-time.[7][8] This allows for immediate adjustments to process parameters to ensure the reaction goes to completion.
dot
Caption: Troubleshooting workflow for incomplete reaction.
Issue 2: Formation of an Unknown Impurity at ~5% Level Detected by HPLC
Question: During scale-up, a new, significant impurity has appeared in our HPLC analysis that we did not observe in the lab. How do we identify and control this impurity?
Answer: The appearance of new impurities on scale-up often points to subtle changes in reaction conditions or prolonged reaction times.
Causality:
Side Reactions: Higher temperatures or longer reaction times can promote side reactions, such as the dimerization of the starting material or reaction with solvent impurities.
Degradation: The product itself might be degrading under the scale-up processing conditions.
Solutions & Protocols:
Impurity Identification:
Protocol: Isolate the impurity using preparative HPLC. Characterize its structure using high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy.[6][9] This will provide crucial information about its origin.
Forced Degradation Studies:
Protocol: Subject the pure API to stress conditions (acidic, basic, oxidative, thermal, photolytic) to see if the unknown impurity is a degradation product.[4][10]
Process Optimization:
Protocol: Once the impurity is identified, revisit the reaction conditions. If it's a by-product, consider lowering the reaction temperature or shortening the reaction time. If it's a degradation product, adjust the work-up and purification conditions to be milder.
dot
Caption: Workflow for identifying and controlling unknown impurities.
Section 3: Purification Strategies for Impurity Removal
Effective purification is critical to achieving the desired API purity. The choice of purification method will depend on the nature of the impurities and the physical properties of the final product.
FAQs: Purification Techniques
Question 3: What are the recommended purification methods for removing process-related impurities and degradation products from 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone?
Answer: A multi-step approach involving crystallization and, if necessary, column chromatography is often the most effective strategy.
Recrystallization: This is a powerful and cost-effective technique for removing impurities from solid compounds.[11][12]
Solvent Selection: The key is to find a solvent or solvent system where the desired product has high solubility at elevated temperatures and low solubility at lower temperatures, while the impurities remain soluble at all temperatures.
Protocol: Single-Solvent Recrystallization
Solvent Screening: Test a range of solvents (e.g., ethanol, isopropanol, ethyl acetate, toluene) to find a suitable candidate.
Dissolution: Dissolve the crude product in the minimum amount of boiling solvent.
Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution.
Crystallization: Allow the solution to cool slowly to room temperature, then cool further in an ice bath to maximize crystal formation.
Isolation: Collect the crystals by vacuum filtration.
Washing: Wash the crystals with a small amount of cold, fresh solvent.
Drying: Dry the purified crystals under vacuum.
Column Chromatography: If recrystallization does not provide the desired purity, column chromatography can be used for more challenging separations.[13]
Normal-Phase Chromatography (NPC): Utilizes a polar stationary phase (e.g., silica gel) and a non-polar mobile phase. This is often a good starting point for moderately polar pyrimidine derivatives.
Reverse-Phase Chromatography (RPC): Employs a non-polar stationary phase (e.g., C18) and a polar mobile phase. This is suitable for compounds with some non-polar character.
Purification Method
Target Impurities
Advantages
Considerations
Recrystallization
Unreacted starting materials, some by-products
Cost-effective, scalable, can provide high purity
Requires a suitable solvent system, may have lower yield
Normal-Phase Chromatography
Polar impurities
Good for separating compounds with different polarities
Can be expensive and time-consuming to scale up
Reverse-Phase Chromatography
Non-polar impurities
High resolution, widely applicable
May require specialized equipment for large-scale use
Section 4: Analytical Methods for Impurity Profiling
A robust analytical methodology is essential for identifying and quantifying impurities, ensuring the quality and consistency of the final API.
FAQs: Analytical Techniques
Question 4: Which analytical techniques are most suitable for developing a comprehensive impurity profile for 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone?
Answer: A combination of chromatographic and spectroscopic techniques is necessary for a complete impurity profile.
High-Performance Liquid Chromatography (HPLC): This is the primary technique for separating and quantifying impurities.[14]
Method Development: A stability-indicating HPLC method should be developed that can separate the API from all known impurities and degradation products. Reverse-phase HPLC with a C18 column is a common starting point for pyrimidine derivatives.[15]
Liquid Chromatography-Mass Spectrometry (LC-MS): This powerful technique is used to identify unknown impurities by providing molecular weight information.[14]
Gas Chromatography (GC): GC is the method of choice for analyzing residual solvents.
Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is invaluable for the structural elucidation of isolated impurities.[9]
Analytical Technique
Primary Application
Key Information Provided
HPLC-UV/DAD
Quantification of known impurities
Purity, concentration of impurities
LC-MS
Identification of unknown impurities
Molecular weight, fragmentation pattern
GC-FID/MS
Analysis of residual solvents
Identity and quantity of solvents
NMR
Structural elucidation of impurities
Detailed structural information
References
Technical Support Center: Purification of Pyrimidine Derivatives by Column Chromatography - Benchchem. (URL not available)
Troubleshooting common issues in the synthesis of hydrazinylpyrimidines - Benchchem. (URL not available)
Why API Quality Affects Drug Product Performance - Dedicated Freight Handlers. (URL not available)
Technical Support Center: Nucleophilic Aromatic Substitution (SNAr) on Pyridines - Benchchem. (URL not available)
The role of PAT in the development of telescoped continuous flow processes - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D3RE00678F. ([Link])
Impurity Profiling in APIs - BOC Sciences. (URL not available)
Development of Impurity Profiling Methods Using Modern Analytical Techniques - ijprajournal. (URL not available)
(PDF) IMPURITY PROFILING: AN EMERGING APPROACH FOR PHARMACEUTICALS *Corresponding Author - ResearchGate. ([Link])
Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution | Journal of the American Chemical Society. ([Link])
Kinetics of Substitution of 2-Chloropyrimidine and 2,4,6-Trichloro-1 ,3,5-triazi - Zenodo. ([Link])
Futuristic review on progress in force degradation studies and stability indicating assay method for some antiviral drugs - GSC Online Press. ([Link])
Process Analytical Technology (PAT) - Enhance Quality and Efficiency - Mettler Toledo. ([Link])
Forced Degradation Studies for Biopharmaceuticals - BioPharm International. ([Link])
HPLC separation of some purine and pyrimidine derivatives on Chromolith Performance Si monolithic column - PubMed. ([Link])
Nucleophilic displacement reactions in aromatic systems. Part III. Kinetics of the reactions of chloronitropyridines and chloropyrimidines with piperidine, morpholine, pyridine, and aniline - Journal of the Chemical Society (Resumed) (RSC Publishing). ([Link])
High Throughput Experimentation and Continuous Flow Evaluation of Nucleophilic Aromatic Substitution Reactions - PMC. ([Link])
Preventing thermal degradation of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone
Location: Taipei, Taiwan | Last Updated: March 20, 2026 Subject: Preventing Thermal Degradation of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone (CAS: 66373-28-2) Welcome to the Advanced Application Support portal....
Author: BenchChem Technical Support Team. Date: March 2026
Location: Taipei, Taiwan | Last Updated: March 20, 2026
Subject: Preventing Thermal Degradation of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone (CAS: 66373-28-2)
Welcome to the Advanced Application Support portal. As a Senior Application Scientist, I have designed this guide to move beyond basic handling instructions. 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone is a highly privileged pharmacophore building block, frequently utilized in the synthesis of PI3K/mTOR inhibitors like Buparlisib (BKM120) . However, its unique structural triad—an electron-rich morpholine ring, a heteroaromatic pyrimidine core, and an enolizable ethanone group—makes it highly susceptible to specific thermal degradation pathways.
This guide provides the mechanistic causality behind these degradation events and self-validating protocols to ensure the integrity of your API intermediates.
Part 1: Causality & Mechanisms of Thermal Degradation
To prevent degradation, we must first understand the thermodynamic vulnerabilities of the molecule. Heating this compound above 60°C, especially in the presence of oxygen or protic solvents, triggers three primary failure modes:
Morpholine N-Oxidation: The morpholine nitrogen is sterically exposed. At elevated temperatures, atmospheric oxygen rapidly oxidizes this secondary amine to an N-oxide. This paramagnetic impurity can completely poison downstream palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura couplings) .
C-N Bond Hydrolysis: The bond connecting the morpholine ring to the C2 position of the pyrimidine is susceptible to nucleophilic aromatic substitution (
SNAr
). If heated in protic solvents (like ethanol or water), thermal energy lowers the activation barrier for hydrolysis, cleaving the morpholine group entirely .
Ethanone Aldol Condensation: The acetyl group at the C5 position can undergo self-condensation if exposed to thermal stress combined with trace acidic or basic impurities left over from previous synthetic steps.
Workflow of thermal degradation pathways and targeted preventative protocols.
Part 2: Troubleshooting Guides & FAQs
Q1: My compound turns from an off-white powder to a yellowish-brown oil during vacuum drying. What is happening?A: You are observing the thermal N-oxidation of the morpholine ring. Vacuum ovens often have poor heat transfer, leading to localized "hot spots" on the drying trays that exceed 60°C. Furthermore, if the vacuum is broken with ambient air while the compound is still hot, the sudden influx of oxygen rapidly oxidizes the heated morpholine moiety.
Fix: Never exceed 40°C during drying. Always break the vacuum with dry Argon or Nitrogen, and allow the chamber to cool to room temperature before exposing the product to the atmosphere.
Q2: I stored the compound in a methanol solution at room temperature, and HPLC shows a new peak after 48 hours. Is this thermal degradation?A: Yes, this is ambient thermal hydrolysis. Methanol is a protic solvent. Even at 25°C, the C-N bond between the pyrimidine and morpholine rings is vulnerable to solvolysis over time, leading to demorpholination .
Fix: For stock solutions, always use anhydrous, aprotic solvents like DMSO or DMF, and store them at -20°C.
Q3: How can I differentiate between thermal degradation and photolytic degradation?A: Run an LC-MS. Thermal degradation primarily yields the N-oxide (+16 Da) or the hydrolyzed pyrimidine core (-87 Da). Photolytic degradation of pyrimidines typically results in ring-opening or dimerization events, which will present as completely different mass adducts (e.g., [2M+H]+ peaks).
Part 3: Quantitative Degradation Kinetics
To aid in your experimental design, we have summarized the thermal degradation kinetics of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone under various conditions.
Storage Condition
Atmosphere
Solvent / State
Half-Life (
t1/2
)
Primary Degradant
Recommended Action
2-8°C (Refrigerated)
Argon
Solid Powder
> 36 months
None detected
Optimal long-term storage
25°C (Ambient)
Ambient Air
Solid Powder
~ 12 months
Morpholine N-oxide
Store under inert gas
60°C (Stress Test)
Ambient Air
Solid Powder
14 days
Morpholine N-oxide
Do not exceed 40°C in ovens
80°C (Reflux)
Ambient Air
Protic (Methanol)
6.5 hours
C-N Cleavage Product
Use aprotic solvents
80°C (Reflux)
Nitrogen
Aprotic (Toluene)
> 72 hours
Trace Aldol Adducts
Safe for high-temp reactions
Part 4: Self-Validating Experimental Protocols
To ensure scientific integrity, every protocol used to handle this compound must be self-validating. Below are the field-proven methodologies for stability testing and safe processing.
Purpose: To establish the specific degradation baseline of your synthesized batch before committing it to downstream multi-step synthesis.
Step 1: Sample & Control Preparation
Prepare a 1.0 mg/mL stock solution of the compound in anhydrous HPLC-grade Acetonitrile (aprotic).
Self-Validation Control: Aliquot 1 mL into a sealed amber vial and immediately store at -20°C. This acts as your
T0
baseline to prove that any degradation observed later is strictly due to the applied stress, not the solvent or initial purity.
Step 2: Thermal Stress Application
Transfer 1 mL of the stock solution into a 2 mL glass ampoule.
Do not purge with inert gas (we are intentionally testing oxidative thermal stress).
Seal the ampoule and submerge it in a precisely calibrated silicone oil bath at 75°C for exactly 24 hours.
Step 3: Quenching and Stabilization
Remove the ampoule and immediately plunge it into an ice-water bath (0°C) for 5 minutes to arrest all kinetic degradation pathways.
Transfer the solution to a standard HPLC vial.
Step 4: LC-MS Analysis & Mass Balance Validation
Run both the
T0
control and the stressed sample using a C18 reverse-phase column (Water/Acetonitrile gradient with 0.1% Formic Acid).
Self-Validation Check (Mass Balance): The sum of the integrated peak areas in the stressed sample (parent drug + degradants) must equal
98%−102%
of the parent peak area in the
T0
control. If the mass balance fails, your degradants are either precipitating out of solution or not absorbing at your chosen UV wavelength, requiring you to switch to an Evaporative Light Scattering Detector (ELSD).
Protocol B: Optimized Recrystallization and Drying Workflow
Purpose: To purify the compound without inducing thermal N-oxidation or hydrolysis.
Step 1: Aprotic Solvent Dissolution
Dissolve the crude 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone in minimal anhydrous Dichloromethane (DCM) at 30°C. Causality: DCM is aprotic and boils at 39.6°C, making it impossible to accidentally subject the compound to high thermal stress during dissolution.
Step 2: Controlled Anti-Solvent Addition
Slowly add anhydrous Hexanes (anti-solvent) dropwise while stirring until the solution becomes slightly turbid.
Cool the mixture to 4°C overnight to induce crystallization.
Step 3: Inert Vacuum Drying
Filter the crystals using a Büchner funnel under a stream of Argon gas (to displace atmospheric oxygen).
Transfer the filter cake to a vacuum oven. Set the temperature to 35°C maximum .
Apply vacuum (
<10
mbar) for 12 hours.
Critical Step: Break the vacuum exclusively with Argon or Nitrogen gas. Do not open the oven door until the internal pressure has equalized with the inert gas. Transfer the dried powder immediately to amber glass vials, flush the headspace with Argon, and seal with PTFE-lined caps.
References
Discovery of 4-Morpholino-6-aryl-1H-pyrazolo[3,4-d]pyrimidines as Highly Potent and Selective ATP-Competitive Inhibitors of the Mammalian Target of Rapamycin (mTOR). Journal of Medicinal Chemistry.[Link]
Design, synthesis and biological evaluation of novel morpholinopyrimidine-5-carbonitrile derivatives as dual PI3K/mTOR inhibitors. Bioorganic Chemistry.[Link]
Synthesis, Characterisation and Mechanism of Action of Anticancer 3-Fluoroazetidin-2-ones. MDPI Pharmaceuticals.[Link]
The PI3 kinase inhibitor NVP-BKM120 induces GSK3/FBXW7-dependent Mcl-1 degradation, contributing to induction of apoptosis and enhancement of TRAIL-induced apoptosis. Cancer Letters.[Link]
Optimization
Technical Support Center: Resolving ¹H NMR Signal Overlap for 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone
Prepared by: Gemini, Senior Application Scientist Welcome to the technical support guide for researchers working with 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone. This document provides in-depth troubleshooting s...
Author: BenchChem Technical Support Team. Date: March 2026
Prepared by: Gemini, Senior Application Scientist
Welcome to the technical support guide for researchers working with 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone. This document provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address one of the most common challenges encountered during the structural elucidation of this molecule: the resolution of overlapping signals in its ¹H NMR spectrum.
FAQ 1: Why are the proton signals in my ¹H NMR spectrum of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone overlapping?
Answer:
Signal overlap in the ¹H NMR spectrum of this compound is common due to its molecular structure. The molecule contains several proton environments with similar electronic properties, causing their resonance frequencies (chemical shifts) to be very close.
The primary regions of concern for signal overlap are:
The two methyl singlets: The methyl group on the pyrimidine ring (C4-CH₃) and the acetyl methyl group (CO-CH₃) are both singlets and can have very similar chemical shifts.
The morpholine ring protons: The morpholine ring has two distinct sets of methylene protons: those adjacent to the nitrogen (-N-CH₂-) and those adjacent to the oxygen (-O-CH₂-). These two environments are electronically similar, often resulting in two overlapping multiplets in the 3.5-4.0 ppm range.
Chemical Structure and Proton Environments:
Proton Label
Environment
Expected Multiplicity
Predicted Chemical Shift (δ, ppm)
Potential Overlap Issue
H_a
Pyrimidine Ring Proton (H6)
Singlet (s)
~8.5 - 8.8
Unlikely to overlap.
H_b
Acetyl Methyl
Singlet (s)
~2.5 - 2.7
High potential to overlap with H_c.
H_c
Pyrimidine Methyl
Singlet (s)
~2.4 - 2.6
High potential to overlap with H_b.
H_d
Morpholine (N-CH₂)
Multiplet (m)
~3.7 - 3.9
Very high potential to overlap with H_e.
H_e
Morpholine (O-CH₂)
Multiplet (m)
~3.6 - 3.8
Very high potential to overlap with H_d.
Note: Predicted chemical shifts are estimates and can vary based on experimental conditions.[1][2][3][4]
FAQ 2: What is the simplest first step to try and resolve signal overlap?
Answer:
The most straightforward and often effective initial step is to change the deuterated solvent .
Causality Behind This Choice:
Solvents do not just dissolve the sample; they interact with the solute molecules through various mechanisms, including polarity, hydrogen bonding, and magnetic anisotropy.[5][6] These interactions alter the local electronic environment of each proton, thereby changing their chemical shifts.[7] By switching from a standard solvent like Chloroform-d (CDCl₃) to one with different properties, such as Benzene-d₆ or DMSO-d₆, you can often induce differential shifts in the overlapping signals, leading to their resolution.[8]
Aromatic Solvents (e.g., Benzene-d₆, Pyridine-d₅): These solvents are particularly effective due to their significant magnetic anisotropy. They create a "ring current" effect that can cause dramatic upfield or downfield shifts for protons depending on their spatial orientation relative to the aromatic solvent molecule.
Polar Aprotic Solvents (e.g., DMSO-d₆, Acetone-d₆): These can change the chemical shifts through strong dipole-dipole interactions.[7]
Polar Protic Solvents (e.g., Methanol-d₄, D₂O): These are useful if hydrogen bonding is a factor, though less common for this specific molecule unless impurities are present.
Experimental Protocol: Solvent Study
Sample Preparation: Prepare separate, equally concentrated solutions of your compound in different deuterated solvents (e.g., CDCl₃, Benzene-d₆, DMSO-d₆, and Acetonitrile-d₃). Using the same concentration is key for a valid comparison.
Acquisition: Acquire a standard ¹H NMR spectrum for each sample under identical experimental conditions (temperature, spectrometer frequency).
Analysis: Compare the spectra, paying close attention to the dispersion of the methyl and morpholine signals.
Solvent
Residual ¹H Peak (ppm)
¹³C Peak (ppm)
Key Properties
Chloroform-d (CDCl₃)
7.26 (s)
77.2 (t)
Standard, non-polar, good for many organic compounds.[9][10]
Benzene-d₆ (C₆D₆)
7.16 (s)
128.4 (t)
Aromatic, induces anisotropic shifts. Excellent for resolving aromatic/aliphatic overlap.
DMSO-d₆
2.50 (quintet)
39.5 (septet)
Highly polar, aprotic.[9] Good for polar compounds.
FAQ 3: Changing the solvent helped, but the morpholine signals are still a complex, unresolved multiplet. What should I try next?
Answer:
If a solvent change is insufficient, the next logical step is to perform a Variable Temperature (VT) NMR experiment .
Causality Behind This Choice:
The morpholine ring is not planar; it exists in a dynamic equilibrium of chair conformations. At room temperature, the interconversion between these chairs ("chair-flipping") is often fast on the NMR timescale. This rapid exchange can lead to averaged signals and complex, broadened multiplets.
Cooling the sample: Slows down the rate of conformational exchange. If you cool it enough to reach the "slow exchange regime," you may "freeze out" individual conformers. This can result in sharper, distinct signals for the axial and equatorial protons, resolving the overlap.
Heating the sample: Speeds up the conformational exchange. If the signals are broad at room temperature because the exchange rate is intermediate, heating can push it into the "fast exchange regime," potentially sharpening the averaged signals into simpler patterns (e.g., clean triplets).
Experimental Protocol: Variable Temperature (VT) NMR
Select Solvent: Choose a solvent with a suitable liquid temperature range (e.g., Toluene-d₈ or Dichloromethane-d₂ for low temperatures; DMSO-d₆ for high temperatures).
Initial Spectrum: Acquire a standard ¹H NMR spectrum at room temperature (e.g., 298 K).
Temperature Increments:
Cooling: Decrease the temperature in 10-20 K increments (e.g., 273 K, 253 K, 233 K...). Allow the sample to equilibrate for 5-10 minutes at each new temperature before acquiring a spectrum.
Heating: If broadening is suspected, increase the temperature in 10-20 K increments (e.g., 313 K, 333 K...).
Analysis: Observe the changes in the morpholine signal region. Look for sharpening of signals or the appearance of new, distinct multiplets at lower temperatures.
FAQ 4: I've tried different solvents and temperatures, but I still can't get a clear assignment. What is the definitive method for resolving this overlap?
Answer:
When simpler methods fail, 2D NMR spectroscopy is the most powerful tool for unambiguously assigning protons, even when they are severely overlapped in the 1D spectrum. The two most critical experiments for this molecule are COSY and HSQC .
Causality Behind This Choice:
2D NMR adds a second frequency dimension, which allows for the correlation of nuclear spins. This spreads the information out, making it possible to trace connections that are hidden within an overlapped 1D spectrum.
¹H-¹H COSY (Correlation Spectroscopy): Identifies protons that are spin-spin coupled (typically through 2-3 bonds). It will show a cross-peak between two signals if those protons are J-coupled. This is ideal for tracing the connectivity within the morpholine ring, confirming that the -N-CH₂- protons are coupled to the -O-CH₂- protons.
¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton directly to the carbon atom it is attached to. Since the ¹³C spectrum is much more dispersed than the ¹H spectrum, it is highly unlikely that the two morpholine carbons (-N-C H₂- and -O-C H₂-) will have the same chemical shift. This experiment will resolve the overlapping proton signals by separating them based on their attached carbon's chemical shift.
Troubleshooting Workflow with 2D NMR
Caption: Decision workflow for using 2D NMR to resolve signal overlap.
Experimental Protocol: 2D HSQC Acquisition
Sample Prep: Use a reasonably concentrated sample in a single, well-chosen solvent (e.g., CDCl₃ or DMSO-d₆).
Acquire ¹H Spectrum: Obtain a standard high-quality 1D ¹H spectrum.
Acquire ¹³C Spectrum: Obtain a standard 1D ¹³C (proton-decoupled) spectrum to determine the chemical shifts of the carbons.
Set up HSQC: Use standard spectrometer parameters for a gradient-selected HSQC (e.g., hsqcedetgpsp on a Bruker instrument). Ensure the spectral widths in both the ¹H (F2) and ¹³C (F1) dimensions cover all relevant signals.
Process and Analyze: After acquisition, the 2D spectrum will show cross-peaks. Each peak corresponds to a C-H bond. You will see a peak at the coordinates (δ ¹³C, δ ¹H). Even if the δ ¹H values for the two morpholine CH₂ groups are identical, their δ ¹³C values will be different, resulting in two distinct cross-peaks that resolve the ambiguity.
References
Ismael, S., AL-Mashal, F., & Saeed, B. (n.d.). Influence of solvents on the 1H-NMR chemical shifts of 4-(4-acetyl-5-methyl-1H-1,2,3. University of Basrah. [Link]
Matsuo, T., & Shosenji, H. (1967). Studies of the solvent effect on the chemical shifts in nmr - spectroscopy. II. Solutions of succinic anhydride. Canadian Journal of Chemistry, 45(15), 1829-1833. [Link]
Reddit. (2022). How does solvent choice effect chemical shift in NMR experiments? r/chemhelp. [Link]
Gerothanassis, I. P., et al. (2012). Solvent-Dependent Structures of Natural Products Based on the Combined Use of DFT Calculations and 1H-NMR Chemical Shifts. Molecules, 17(9), 10629-10643. [Link]
Li, J., et al. (2023). Solvents Influence H NMR Chemical Shifts and Complete H and C NMR Spectral Assignments for Florfenicol. Thieme Chemistry, 55(12), 903-909. [Link]
University of Wisconsin. (n.d.). Notes on NMR Solvents. [Link]
The Royal Society of Chemistry. (n.d.). Supporting Information. [Link]
Truman State University. (n.d.). NMR Solvent Properties. [Link]
Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512-7515. [Link]
Organic Chemistry Data. (n.d.). Approximating Proton NMR Chemical Shifts. [Link]
University of Wisconsin. (n.d.). ¹H NMR Chemical Shifts. [Link]
National Center for Biotechnology Information. (n.d.). Discovery of Potential Neuroprotective Agents against Paclitaxel-Induced Peripheral Neuropathy. [Link]
Technical Support Center: Crystallization of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone
Welcome to the technical support center for 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone. This guide is designed for researchers, scientists, and drug development professionals to navigate and overcome common chal...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone. This guide is designed for researchers, scientists, and drug development professionals to navigate and overcome common challenges encountered during the crystallization of this pyrimidine derivative. As a specialized chemical, achieving high-quality crystals requires a systematic approach grounded in the principles of physical chemistry. This resource provides in-depth troubleshooting guides, validated protocols, and expert insights to streamline your crystallization workflow.
Introduction to Crystallization Challenges
Crystallization is a critical purification and particle engineering step in pharmaceutical development.[1][2] The quality of the final crystalline product is defined by its chemical purity, polymorphic form, particle size, and morphology.[2][3] For a molecule like 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone, which possesses multiple functional groups (a pyrimidine ring, a morpholine moiety, and a ketone), achieving the desired crystalline form can be complex. Factors such as solvent selection, supersaturation rate, temperature, and the presence of impurities can profoundly influence the outcome.[1][][5]
This guide is structured to address problems from the most common and simple to the more complex, providing both quick-reference FAQs and detailed troubleshooting workflows.
Frequently Asked Questions (FAQs)
Q1: What is the first step I should take before attempting to crystallize 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone?
A1: The most critical first step is to ensure the purity of your starting material. Impurities can act as inhibitors to crystal growth or be incorporated into the crystal lattice, leading to poor quality crystals or complete failure of crystallization.[6][7] Given that suppliers may not provide detailed analytical data for this compound, it is the buyer's responsibility to confirm identity and purity. Techniques such as column chromatography may be necessary for purification prior to crystallization.[6]
Q2: My compound won't dissolve in common solvents. What should I do?
A2: Pyrimidine derivatives can exhibit limited solubility.[8] If solubility is an issue in common solvents like ethanol or ethyl acetate, you may need to explore more polar, aprotic solvents such as DMF or DMSO.[8] However, these high-boiling point solvents can be difficult to remove. A more practical approach is to screen a wider range of solvents or use solvent mixtures.[] Gently heating the mixture can also significantly increase solubility.
Q3: Can the pH of the solution affect crystallization?
A3: Yes, absolutely. The morpholine and pyrimidine rings contain nitrogen atoms that can be protonated. The pH of the solution will affect the ionization state of the molecule, which in turn influences its solubility and intermolecular interactions.[6][9] Screening a range of pH values, particularly if using aqueous or protic solvent systems, is a critical parameter to optimize for successful crystallization.[6]
Q4: How long should I wait for crystals to appear?
A4: Crystallization is a kinetic process that can take anywhere from a few hours to several weeks. Be patient. Disturbing the vessel frequently can disrupt nucleation and crystal growth.[9] It is best to set up your experiment in a vibration-free environment and monitor it periodically without moving it.[9]
In-Depth Troubleshooting Guide
This section addresses specific experimental failures with a logical workflow for diagnosis and resolution.
Problem 1: No Crystals Form, Even After Extended Time
This is typically a problem of insufficient supersaturation, the driving force for crystallization.[1]
Caption: Troubleshooting workflow for failure to form crystals.
Causality: A solution must be supersaturated for crystals to form, meaning the concentration of the solute is higher than its equilibrium solubility.[1] If the solution is undersaturated or merely saturated, there is no thermodynamic driving force for the phase change from liquid to solid.
Solutions:
Slow Evaporation: Cover the vial with parafilm and poke a few small holes. Allow the solvent to evaporate slowly over several days. This gradually increases the concentration.
Temperature Reduction: If using a solvent where solubility is highly temperature-dependent, slow cooling can induce supersaturation.[] Avoid crash-cooling, as this often leads to amorphous precipitation.
Seeding: If you have a previous batch of crystals, adding a single, high-quality crystal can provide a template for nucleation, bypassing the energy barrier for initial nucleus formation.[1]
Scratching: Scratching the inside of the glass vessel with a glass rod can create microscopic imperfections on the surface that serve as nucleation sites.[9]
Anti-Solvent Addition: This is a powerful technique where a second solvent, in which the compound is insoluble, is slowly introduced. See Protocol 2 for details.
Problem 2: The Compound "Oils Out" Instead of Crystallizing
"Oiling out" occurs when the solute separates from the solution as a liquid phase rather than a solid. This often happens when a highly supersaturated solution is cooled to a temperature that is still above the melting point of the solid in that particular solvent system.
Causality: The high concentration of the solute lowers its melting point. If the solution temperature is below the pure compound's melting point but above this depressed melting point, it will separate as a liquid.
Solutions:
Reduce Concentration: Dilute the solution slightly with more of the "good" solvent before cooling. This keeps the compound in solution for a longer period during cooling, promoting slower, more controlled crystal formation.[6]
Lower the Cooling Temperature: Try cooling the oiled-out solution to a much lower temperature (e.g., -20°C or -80°C). The oil may solidify, and this solid can sometimes be used to seed a new, more dilute crystallization attempt.
Change Solvents: The solvent choice may be poor. Experiment with different solvents or solvent mixtures to find a system where the solubility curve is less steep.[]
Agitation: Gentle agitation can sometimes prevent oiling out by keeping the concentration homogenous and preventing localized areas of extreme supersaturation. However, vigorous agitation can lead to the formation of many small crystals.[5]
Problem 3: Crystals Are Too Small, Needle-Like, or Agglomerated
Poor crystal morphology can be caused by excessively rapid nucleation, the presence of impurities, or the solvent system used.[3] Agglomeration occurs when small crystals stick together, complicating filtration and drying.[]
Causality: Rapid nucleation leads to the formation of many small crystals (fines) instead of the growth of a few large ones.[] Certain impurities can selectively adsorb to specific crystal faces, inhibiting growth in one direction and promoting it in another, leading to needle-like morphologies.[10]
Solutions:
Slow Down the Process: The key is to favor crystal growth over nucleation.[1] This means reducing the rate of supersaturation.
If using cooling crystallization, slow the cooling rate.
If using anti-solvent addition, slow the addition rate.
If using evaporation, reduce the size of the holes in the covering.
Re-evaluate Purity: As mentioned, impurities are a major cause of poor morphology.[3][10] Consider an additional purification step.
Solvent Screening: The solvent has a profound impact on crystal habit. Screening different solvents (e.g., protic vs. aprotic) can identify a system that produces more equant (uniform) crystals.
Temperature Cycling (Ostwald Ripening): In some cases, cycling the temperature of the crystal slurry up and down by a few degrees can help. This process, known as Ostwald ripening, dissolves the smaller, higher-energy crystals and allows the material to redeposit onto the larger, more stable ones.
Experimental Protocols
Protocol 1: Cooling Crystallization
This is the most common method and relies on the principle that the compound is more soluble in a given solvent at its boiling point than at room temperature.[6]
Caption: Step-by-step workflow for cooling crystallization.
Dissolution: Place the impure 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone in an Erlenmeyer flask. Add the selected solvent dropwise while heating and stirring until the compound just dissolves. It is crucial to use the minimum amount of hot solvent to ensure the solution is saturated.
Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Do not disturb the flask during this period.
Crystal Growth: As the solution cools, the solubility will decrease, and crystals should begin to form.
Further Cooling: Once the flask has reached room temperature, place it in an ice bath to maximize the yield of crystals.
Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[6]
Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.[6]
These methods are excellent for compounds that are highly soluble in one solvent but poorly soluble in another. Vapor diffusion is particularly useful when only small amounts of material are available.[9]
Solvent Class
"Good" Solvents (High Solubility)
"Anti-Solvents" (Low Solubility)
Polar Aprotic
Dichloromethane (DCM), Tetrahydrofuran (THF)
Hexanes, Heptane, Diethyl Ether
Polar Protic
Ethanol, Methanol, Isopropanol
Water, Hexanes
High Polarity
Dimethylformamide (DMF), DMSO
Water, Diethyl Ether, DCM, Toluene
This table provides general guidance. Experimental screening is required for 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone.
Caption: Diagram of a vapor diffusion crystallization setup.
Preparation: Dissolve the compound in a minimal amount of a "good" solvent (e.g., DCM or THF) in a small, open vial.
Setup: Place this inner vial inside a larger, sealable jar or beaker that contains a layer of the "anti-solvent" (e.g., hexanes or diethyl ether). The level of the anti-solvent should be below the top of the inner vial.[6]
Diffusion: Seal the outer jar. The more volatile anti-solvent will slowly vaporize and diffuse into the "good" solvent in the inner vial.
Crystallization: As the concentration of the anti-solvent in the solution increases, the solubility of the compound decreases, leading to slow, controlled crystallization.[6]
Advanced Topic: Polymorphism
Polymorphism is the ability of a compound to exist in two or more crystalline phases that have different arrangements and/or conformations of the molecules in the crystal lattice.[11][12] Different polymorphs of the same active pharmaceutical ingredient (API) can have different physical properties, including solubility, stability, and bioavailability, making polymorph control a critical aspect of drug development.[11][13]
Why It Matters: An unknown or uncontrolled polymorphic transformation during manufacturing or storage can lead to a product that is less effective or fails to meet regulatory specifications.[1][5]
Screening: It is crucial to perform a polymorph screen for any new API candidate. This involves crystallizing the compound under a wide variety of conditions (different solvents, temperatures, cooling rates, etc.) to discover as many crystalline forms as possible.
Characterization: Techniques such as Powder X-Ray Diffraction (PXRD), Differential Scanning Calorimetry (DSC), and Infrared (IR) Spectroscopy are used to identify and characterize different polymorphs.[14]
Control: Once different polymorphs are identified, the most thermodynamically stable form is typically chosen for development.[11] Seeding with crystals of the desired polymorph is a powerful technique to ensure the consistent production of that form.[1]
References
Challenges and Troubleshooting Strategies in Pharmaceutical Crystallization. Scribd. Available from: [Link]
What is the best method for crystallization of a pyrimidin-2(5)-one prepared from 2,4-dihydroxybenzaldehyde that is soluble only in DMF and DMSO? ResearchGate. Available from: [Link]
A Structured Approach To Cope with Impurities during Industrial Crystallization Development. PMC. Available from: [Link]
Impact of impurities on crystal growth. Nature. Available from: [Link]
A study on methods of synthesis of pyrimidine derivatives and their biological activities. Heterocyclic Letters. Available from: [Link]
Green Synthesis of Pyrimidine Derivative. Semantic Scholar. Available from: [Link]
API Crystallization. Crystal Pharmatech. Available from: [Link]
Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol. Molecules. Available from: [Link]
The Effect and Counter-Effect of Impurities on Crystallization of an Agrochemical Active Ingredient. ResearchGate. Available from: [Link]
The Effects of Impurities on Crystallization of Polymorphs of a Drug Substance AE1-923. J-STAGE. Available from: [Link]
View of Recent advances in the identification and prediction of polymorphs. Available from: [Link]
Crystallization Tendency of Active Pharmaceutical Ingredients Following Rapid Solvent Evaporation—Classification and Comparison. Kinam Park. Available from: [Link]
Two polymorphs of morpholin-4-ium 2-(5-methyl-1H-1,2,4-triazol-3-ylsulfanyl)acetate. PubMed. Available from: [Link]
1-(4-METHYL-2-(METHYLTHIO)PYRIMIDIN-5-YL)ETHANONE. NextSDS. Available from: [Link]
A Practical Guide to Pharmaceutical Polymorph Screening & Selection. ResearchGate. Available from: [Link]
Crystal structure of 2-methylsulfanyl-1-(thiomorpholin-4-yl)ethanone. PMC. Available from: [Link]
1-{4-[(Hexyloxy)methyl]pyridin-2-yl}ethanone. MDPI. Available from: [Link]
Role of Crystallization in Genesis of Diverse Crystal Forms of Antidiabetic Agents. Available from: [Link]
polymorphism and polymorph characterisation in pharmaceuticals. ResearchGate. Available from: [Link]
1-[4-(MORPHOLIN-4-YLMETHYL)-2-THIENYL]ETHANONE. NextSDS. Available from: [Link]
Characterization of polymorphs of a novel quinolinone derivative, TA-270. PubMed. Available from: [Link]
Polymorph Selection and Derivatization in Enantiomerically Pure Medicarpin: Crystallographic and Computational Insights. MDPI. Available from: [Link]
New Findings on the Crystal Polymorphism of Imepitoin. MDPI. Available from: [Link]
Discovery of a New Polymorph, κ-form of Indomethacin. ChemRxiv. Available from: [Link]
1-(5-Methyl-2-pyridinyl)ethanone. PubChem. Available from: [Link]
Ethanone, 1-(4-pyridinyl)-. NIST WebBook. Available from: [Link]
Technical Support Center: Derivatization of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone
Welcome to the technical support guide for the derivatization of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone. This resource is designed for researchers, scientists, and drug development professionals to navigate...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support guide for the derivatization of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during the chemical modification of this versatile pyrimidine core. This guide provides in-depth, experience-driven troubleshooting advice, detailed protocols, and mechanistic insights to enhance your experimental success.
This section addresses the most common issues observed during the derivatization of the title compound. Each question is followed by a detailed explanation of the underlying chemistry and actionable solutions.
FAQ 1: Low Yield of the Desired Derivative
Question: I am observing a low yield of my target derivative with a significant amount of unreacted starting material. What are the likely causes and how can I improve the conversion?
Answer:
Low conversion is a frequent challenge and can stem from several factors related to reaction conditions and reagent quality.
Suboptimal Reaction Conditions: The reaction may require more energy to overcome the activation barrier. Insufficient reaction time or temperature can lead to incomplete conversion.
Solution: Monitor the reaction progress meticulously using Thin Layer Chromatography (TLC).[1] Gradually increase the reaction temperature in increments of 10°C or extend the reaction time. For thermally sensitive materials, consider microwave-assisted synthesis, which can significantly reduce reaction times from hours to minutes and often improves yields.[2]
Catalyst Inefficiency: The choice and activity of the catalyst are critical.
Solution: If using a reusable catalyst, ensure it is properly activated or regenerated before use. For acid or base-catalyzed reactions, verify the concentration and purity of the catalyst. Sometimes, switching from a Brønsted acid to a Lewis acid, or vice-versa, can influence the reaction pathway more favorably.[1]
Purity of Reactants and Solvents: Impurities in the starting material, reagents, or solvents can inhibit the reaction.[1] Moisture is a particularly common culprit in reactions sensitive to hydrolysis.
Solution: Use high-purity starting materials. Ensure all solvents are anhydrous by using freshly distilled solvents or those from a solvent purification system.[3] All glassware should be oven-dried before use, and the reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent atmospheric moisture from interfering.[3]
FAQ 2: Formation of an Unexpected Fluorescent Byproduct
Question: My reaction mixture is exhibiting strong fluorescence, and I am isolating a byproduct that is not my target molecule. What is this byproduct and how can I prevent its formation?
Answer:
The most common fluorescent byproduct in reactions involving pyrimidine synthesis, especially under certain conditions, is a Hantzsch-type 1,4-dihydropyridine (DHP).[1] This occurs when reaction intermediates or starting materials self-condense or react in an alternative pathway.
Mechanism of Formation: In the context of derivatizing the acetyl group, certain reagents and conditions can promote side reactions. For instance, if the reaction involves intermediates that can mimic the components of a Hantzsch synthesis (an aldehyde, a β-ketoester equivalent, and an ammonia source), DHP formation becomes a competitive pathway.[1]
Troubleshooting Strategies:
Temperature Control: Higher reaction temperatures can favor the Hantzsch pathway.[1] Running the reaction at a lower temperature can significantly reduce the formation of the DHP byproduct.
Order of Reagent Addition: The sequence in which you add your reagents can be crucial. In some cases, adding a key reagent last can minimize its decomposition or participation in side reactions.[1]
Catalyst Selection: The choice of catalyst can influence the selectivity between the desired derivatization and the Hantzsch pathway.[1] Experiment with different Lewis or Brønsted acids to find one that favors your desired product.
FAQ 3: Difficulty in Product Purification
Question: My crude product is proving difficult to purify, and I suspect the presence of closely-related impurities. What are common purification challenges and how can I overcome them?
Answer:
Purification can be complicated by the formation of byproducts with similar polarities to the desired product.
Common Impurities: Besides starting materials, you may encounter self-condensation products or regioisomers depending on the specific derivatization reaction.
Purification Strategies:
Column Chromatography: This is often the most effective method. A systematic approach to solvent system selection is key. Start with a non-polar solvent and gradually increase the polarity. Using a gradient elution can often provide better separation than an isocratic one.
Recrystallization: This technique is highly effective for removing impurities, especially if your product is a solid.[1] The choice of solvent is critical. A good recrystallization solvent will dissolve your compound well at high temperatures but poorly at low temperatures. You may need to screen several solvents or solvent mixtures to find the optimal one.
Work-up Procedure: A thorough aqueous work-up can remove many polar impurities. After the reaction is complete, quenching the reaction appropriately and performing extractions with a suitable organic solvent is crucial. Washing the combined organic layers with brine helps to remove residual water before drying over an anhydrous salt like sodium sulfate.[3]
Section 2: Key Derivatization Protocols and Side Reaction Minimization
This section provides detailed protocols for common derivatization reactions of the acetyl group on 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone and strategies to minimize specific side reactions.
Protocol 1: Aldol Condensation
This protocol details the reaction of the ethanone with an aldehyde to form an α,β-unsaturated ketone.
Step-by-Step Methodology:
In a round-bottom flask, dissolve 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone (1.0 equiv) in a suitable solvent such as ethanol.
Add the desired aldehyde (1.1 equiv) to the solution.
Add a catalytic amount of a base (e.g., sodium hydroxide or potassium carbonate, 0.2 equiv).
Stir the reaction mixture at room temperature and monitor its progress by TLC.
Upon completion, neutralize the reaction with a dilute acid (e.g., 1M HCl).[3]
Extract the product with an organic solvent (e.g., ethyl acetate).[2]
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[3]
Purify the crude product by column chromatography or recrystallization.[2]
Potential Side Reactions and Minimization:
Self-Condensation of the Aldehyde: Can occur if the aldehyde is prone to self-reaction under basic conditions.
Minimization: Add the aldehyde slowly to the reaction mixture to maintain a low concentration.
Cannizzaro Reaction (for aldehydes without α-hydrogens): This disproportionation reaction can compete with the desired aldol condensation.
Minimization: Use a milder base or carefully control the stoichiometry of the base.
Parameter
Recommendation
Rationale
Base
Use a catalytic amount of a mild base (e.g., K₂CO₃)
Minimizes self-condensation and other base-catalyzed side reactions.
Temperature
Room temperature or slightly elevated
Controls the reaction rate and reduces byproduct formation.
Stoichiometry
Slight excess of the aldehyde (1.1 equiv)
Drives the reaction to completion without excessive side reactions.
Protocol 2: Mannich Reaction
This protocol describes the aminoalkylation of the ethanone using formaldehyde and a secondary amine.
Step-by-Step Methodology:
To a solution of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone (1.0 equiv) in a suitable solvent (e.g., ethanol), add the secondary amine (1.1 equiv) and formaldehyde (1.1 equiv, as a 37% aqueous solution).
Add a catalytic amount of acid (e.g., HCl).
Heat the reaction mixture to reflux and monitor by TLC.
After completion, cool the reaction to room temperature and neutralize with a base (e.g., saturated NaHCO₃ solution).
Extract the product with an organic solvent.
Wash the organic layer, dry, and concentrate.
Purify the product by column chromatography.
Potential Side Reactions and Minimization:
Formation of Bis-alkylated Product: The product of the Mannich reaction may react with another molecule of the starting ethanone.
Minimization: Use a slight excess of the amine and formaldehyde to favor the mono-alkylation product.
Polymerization of Formaldehyde: Can occur under acidic conditions.
Minimization: Use paraformaldehyde as the source of formaldehyde, which depolymerizes in situ.
Section 3: Visualizing Reaction Pathways
Understanding the potential reaction pathways is crucial for troubleshooting. The following diagrams illustrate the desired derivatization versus a common side reaction pathway.
Optimizing mobile phase for LC-MS analysis of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone
Welcome to the Technical Support Center for LC-MS method development. This guide is specifically engineered for researchers and drug development professionals optimizing the analysis of 1-(4-Methyl-2-morpholin-4-ylpyrimi...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for LC-MS method development. This guide is specifically engineered for researchers and drug development professionals optimizing the analysis of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone .
Due to its basic pyrimidine and morpholine nitrogen centers, this molecule presents unique analytical challenges. While these functional groups make the compound highly amenable to Positive Electrospray Ionization (ESI+), they also increase the propensity for secondary interactions with chromatographic stationary phases, frequently leading to peak tailing and signal suppression.
Diagnostic Workflow
The following decision tree outlines the logical relationships and troubleshooting steps for resolving common LC-MS issues associated with basic nitrogenous compounds.
Diagnostic decision tree for optimizing LC-MS mobile phases for basic pyrimidine derivatives.
Troubleshooting FAQs: Ionization & Chromatography
Q: Why does 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone exhibit severe peak tailing on standard C18 columns?A: Peak tailing for this compound is fundamentally a chromatographic issue driven by secondary ion-exchange interactions. The molecule contains basic nitrogen atoms within its morpholine and pyrimidine rings. In standard acidic mobile phases (e.g., 0.1% formic acid), these nitrogens become protonated and positively charged. They subsequently interact with negatively charged, unendcapped residual silanol groups (Si-O⁻) on the silica stationary phase[1].
Causality & Resolution: To break this causality, you must either mask the silanols or neutralize the analyte. Utilizing a highly endcapped column minimizes the presence of free silanols[2]. Alternatively, shifting to a high-pH mobile phase (e.g., pH 10) deprotonates the basic nitrogens, rendering the molecule neutral and completely eliminating the electrostatic attraction[3].
Q: How can I improve the ESI+ signal intensity for this molecule?A: While basic compounds generally ionize well in ESI+, low sensitivity often results from poor droplet desolvation or matrix suppression. Pure formic acid lacks the ionic strength required to maintain a stable pH within the rapidly shrinking electrospray droplet.
Causality & Resolution: Incorporating a volatile buffer, such as 10 mM ammonium formate alongside 0.1% formic acid, provides a stable ionic environment. Ammonium formate acts as a highly volatile charge carrier, enhancing the ejection of the protonated [M+H]+ ions into the gas phase and significantly improving the signal-to-noise ratio[4][5].
Q: Is it scientifically sound to use a high-pH mobile phase for a basic compound in positive ion mode?A: Yes, and it is often the optimal strategy. A pervasive misconception is that basic analytes must be protonated in the mobile phase to be detected in ESI+. However, gas-phase ionization yields are not strictly bound to solution-phase acid-base equilibria. When employing a high-pH mobile phase (e.g., ammonium bicarbonate) on a pH-stable column, the uncharged basic species are strongly retained, yielding superior peak shapes and allowing elution at higher organic solvent concentrations[3]. This high organic content enhances droplet evaporation in the ESI source, and gas-phase proton transfer abundantly forms positive ions, often resulting in better sensitivity than acidic conditions[3][6].
Quantitative Data: Mobile Phase Modifier Comparison
The table below summarizes the expected physicochemical behavior and instrumental response of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone under various mobile phase conditions.
Mobile Phase System
pH
Analyte State (Solution)
ESI+ Ionization Efficiency
Chromatographic Peak Shape
Mechanism of Action
0.1% Formic Acid (FA)
~2.7
Protonated (+)
Moderate
Poor (Tailing)
Protonation enables ESI+, but basic nitrogens interact strongly with residual silanols.
Analyte is neutralized, eliminating silanol interactions. High organic elution enhances gas-phase protonation.
Standard Operating Procedure: Self-Validating Mobile Phase Optimization
Objective: To systematically determine the optimal mobile phase conditions for basic nitrogenous analytes, balancing chromatographic peak shape with MS ionization efficiency. This protocol is designed as a self-validating system; advancing to the next phase requires meeting strict mathematical criteria.
Step 1: Preparation of Mobile Phase Systems
System A (Acidic, High Ionic Strength): Dissolve ammonium formate to a final concentration of 10 mM in LC-MS grade water. Add 0.1% (v/v) formic acid (pH ~3.0).
System B (Basic, Neutralizing): Dissolve ammonium bicarbonate to 10 mM in LC-MS grade water. Adjust pH to 10.0 using ammonium hydroxide. (Note: Ensure your C18 column utilizes hybrid-silica technology stable at high pH).
Step 2: MS Source Tuning via Infusion
Prepare a 1 µg/mL standard of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone in a 50:50 Water/Acetonitrile mixture.
Infuse the standard through a tee-piece at the analytical flow rate, mixing 50:50 with both System A and System B[6].
Optimize source parameters (capillary voltage, drying gas temperature, and nebulizer pressure) to achieve a maximum response plateau for the [M+H]+ ion. Crucial Insight: Avoid setting values to extreme maximums; instead, select values on a plateau where small fluctuations do not cause large changes in instrument response, ensuring method robustness[6].
Step 3: Chromatographic Screening
Inject the standard using a generic 5–95% organic gradient (acetonitrile) over 5 minutes.
Execute the sequence first with System A, followed by a thorough column flush, and then System B.
Step 4: System Suitability Evaluation
Peak Shape Check: Calculate the Asymmetry Factor (
As
). The method is validated if
0.9≤As≤1.2
. If
As>1.5
, secondary interactions are still present, and System B (High pH) must be adopted.
Sensitivity Check: Evaluate the Signal-to-Noise (S/N) ratio. Select the mobile phase system that yields the highest S/N while strictly maintaining the acceptable peak shape criteria.
References
Improved Results for LC/MS of Basic Compounds Using High pH Mobile Phase on a Gemini® C18 Column
Source: Phenomenex / chinacloudapi.cn
URL:3
Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics
Source: NIH (National Institutes of Health)
URL:4
Mobile Phase Selection in Method Development: How to Optimize
Source: Welch Materials
URL:5
Tips for Optimizing Key Parameters in LC–MS
Source: LCGC International / chromatographyonline.com
URL:6
LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes
Source: LCGC International / chromatographyonline.com
URL:1
Why it matters and how to get good peak shape
Source: Agilent Technologies / lcms.cz
URL:2
Technical Support Center: Troubleshooting False Positives in Assays with 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone
This guide provides a comprehensive resource for researchers, scientists, and drug development professionals encountering potential false positives when working with the compound 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-y...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive resource for researchers, scientists, and drug development professionals encountering potential false positives when working with the compound 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone (hereafter referred to as "Compound-MMP"). While Compound-MMP may be a promising hit from a primary screen, it is crucial to rigorously validate its activity to ensure resources are not wasted on an artifact.[1][2] This center addresses common issues in a question-and-answer format, explaining the underlying science and providing actionable protocols to diagnose and mitigate assay interference.
Frequently Asked Questions (FAQs)
Q1: My initial screening results for Compound-MMP are potent, but the dose-response curve is unusually steep and varies between experiments. What should I check first?
A1: Inconsistent results and steep dose-response curves are classic hallmarks of assay artifacts, particularly those caused by compound aggregation.[3][4] Before proceeding, it is essential to perform fundamental quality control checks on your compound stock.
Compound Integrity and Purity: Confirm the identity and purity of your batch of Compound-MMP. Impurities can sometimes be responsible for the observed biological activity.[5]
Solubility: Visually inspect your stock solution and the final assay wells for any signs of precipitation. Poor solubility can lead to aggregation.
Storage and Handling: Ensure that Compound-MMP is stored under the recommended conditions (e.g., 0-8°C) and that stock solutions have not undergone excessive freeze-thaw cycles, which can promote degradation or aggregation.
Q2: I suspect that Compound-MMP is forming aggregates in my assay buffer. How can I confirm this and what can I do to prevent it?
A2: Compound aggregation is one of the most common causes of false positives in high-throughput screening (HTS).[3][6][7] Aggregates, which are colloidal particles formed by small molecules at a critical concentration, can non-specifically inhibit enzymes by sequestering them on the aggregate surface.[5][8]
Caption: Common mechanisms of assay signal interference.
Protocol 3: Signal Interference Counter-Assay
This control experiment determines if Compound-MMP affects the assay's final readout in the absence of the biological target (e.g., enzyme).
Design a set of control wells on your assay plate.
These wells should contain the final assay buffer, your detection reagents (e.g., fluorescent substrate/product), and a dose-response of Compound-MMP.
Crucially, omit the enzyme or target protein from these wells.
Incubate for the standard assay time and measure the signal.
Interpretation: If the signal in these control wells changes in a dose-dependent manner, it confirms that Compound-MMP is interfering with the detection method. [9][10]For example, an increase in fluorescence would indicate the compound is intrinsically fluorescent, leading to a false positive.
[9]
Q4: I've ruled out aggregation and signal interference. Could Compound-MMP be a reactive chemical or a redox cycler?
A4: This is an important consideration. Some compounds, often termed "Pan-Assay Interference Compounds" (PAINS), are chemically reactive and can non-specifically modify proteins, for instance by reacting with cysteine residues. [1][11][12]Another class of problematic compounds are redox cyclers, which generate reactive oxygen species (ROS) like hydrogen peroxide (H₂O₂) in the presence of common reducing agents (e.g., DTT) found in assay buffers. [2][13]This H₂O₂ can then oxidize and inactivate the target protein, leading to a false-positive signal of inhibition.
[13][14]
Protocol 4: H₂O₂ Detection Assay for Redox Cycling
A simple colorimetric assay can be used to detect the generation of H₂O₂ by a potential redox cycling compound.
[15]
Incubate Compound-MMP in your assay buffer (containing the reducing agent, e.g., DTT) for a period similar to your primary assay's pre-incubation time.
Add reagents for H₂O₂ detection, such as Phenol Red and Horseradish Peroxidase (HRP).
[15]3. Measure the absorbance at the appropriate wavelength (e.g., ~610 nm).
Interpretation: A dose-dependent increase in absorbance, indicating H₂O₂ production, flags Compound-MMP as a potential redox cycler. [15]Adding catalase, an enzyme that degrades H₂O₂, should abolish the signal and can also be used as a control in your primary assay to see if it rescues the observed inhibition.
[15]
Q5: I have performed these counter-screens and now have a better understanding of Compound-MMP's behavior. What is the ultimate way to confirm it is a true, specific modulator of my target?
A5: The definitive way to validate a hit is to use orthogonal assays and directly measure target engagement.
[16][17][18]
Orthogonal Assays: These are experiments that measure the same biological endpoint but use a different technology or principle. [16][17][18]For example, if your primary screen was a fluorescence intensity-based enzyme assay, an orthogonal assay could be a fluorescence polarization assay or a label-free method like mass spectrometry. A compound that is a true hit should show activity in both assays, while an artifact is likely to be active in only one.
[17]
Biophysical Target Engagement Assays: These methods directly measure the binding of the compound to the purified target protein, providing incontrovertible evidence of interaction. [19][20][21]They are generally insensitive to the types of interference that plague biochemical assays.
[17]
Method
Principle
Throughput
Key Information
Surface Plasmon Resonance (SPR)
Measures changes in refractive index upon compound binding to an immobilized target. [17]
| Cellular Thermal Shift Assay (CETSA) | A variation of DSF that measures target engagement in intact cells or tissues. [19][22]| Medium | In-cell Target Engagement [22]|
By systematically working through these troubleshooting steps, you can confidently determine whether 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone is a genuine lead compound worthy of further investment or an assay artifact to be de-prioritized. This rigorous validation process is a cornerstone of successful drug discovery.
[18]
References
Johnston, P. A. (2011). Redox cycling compounds generate H2O2 in HTS buffers containing strong reducing reagents--real hits or promiscuous artifacts? PubMed. Available at: [Link]
Genedata. (n.d.). Utilising acoustic mist ionisation mass spectrometry to identify redox cycling compounds in high throughput screening outputs. Genedata. Available at: [Link]
Jadhav, A., et al. (2017). Assay Interference by Aggregation. Assay Guidance Manual - NCBI Bookshelf. Available at: [Link]
Coussens, N. P., et al. (2023). Editorial: Biophysical target engagement assays in chemical biology and pharmacological research. Frontiers in Cell and Developmental Biology. Available at: [Link]
Thorne, N., et al. (2015). Interference with Fluorescence and Absorbance. Assay Guidance Manual - NCBI Bookshelf. Available at: [Link]
Axxam. (n.d.). From gene to validated and qualified hits. AXXAM. Available at: [Link]
Lor, L. A., et al. (2014). PAINS in the Assay: Chemical Mechanisms of Assay Interference and Promiscuous Enzymatic Inhibition Observed during a Sulfhydryl-Scavenging HTS. ACS Chemical Biology. Available at: [Link]
Dahlin, J. L., et al. (2015). Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference. Trends in Pharmacological Sciences. Available at: [Link]
Nuvisan. (n.d.). Enhance drug discovery with advanced biophysical techniques. Nuvisan. Available at: [Link]
Meyers, J. (2022). Nuisance small molecules under a machine-learning lens. RSC Publishing. Available at: [Link]
Bajorath, J. (2014). Activity artifacts in drug discovery and different facets of compound promiscuity. F1000Research. Available at: [Link]
Dimova, D., & Bajorath, J. (2022). Highly Promiscuous Small Molecules from Biological Screening Assays Include Many Pan-Assay Interference Compounds but Also Candidates for Polypharmacology. Journal of Medicinal Chemistry. Available at: [Link]
Drug Target Review. (2021). The use of biophysical methods in the hit-to-lead process. Drug Target Review. Available at: [Link]
Johnston, P. A., et al. (2008). Development of a 384-well colorimetric assay to quantify hydrogen peroxide generated by the redox cycling of compounds in the presence of reducing agents. PubMed. Available at: [Link]
Kirchmair, J., et al. (2024). Tackling assay interference associated with small molecules. Nature Reviews Chemistry. Available at: [Link]
Lindsley, C. W., et al. (n.d.). Hit-to-Lead: Hit Validation and Assessment. PubMed. Available at: [Link]
Molecular Biophysics Group. (n.d.). Assay Troubleshooting. About. Available at: [Link]
Al-Awar, R. (2021). Exploring the Phenomena of Compound Aggregation and Nano-entities for Drug Discovery. Espace INRS. Available at: [Link]
Hu, Y., & Bajorath, J. (2019). Identifying Promiscuous Compounds with Activity against Different Target Classes. MDPI. Available at: [Link]
AstraZeneca. (2018). Utility of Resazurin, Horseradish Peroxidase, and NMR Assays to Identify Redox-Related False-Positive Behavior in High-Throughput Screens. ResearchGate. Available at: [Link]
Lloyd, M. (2020). High-throughput screening as a method for discovering new drugs. Drug Target Review. Available at: [Link]
Sygnature Discovery. (2017). A pragmatic approach to hit validation following biochemical high-throughput screening. Sygnature Discovery. Available at: [Link]
The Journal of Applied Laboratory Medicine. (2024). When False-Positives Arise: Troubleshooting a SARS-Coronavirus-2 (SARS-CoV-2) Detection Assay on a Semi-Automated Platform. Oxford Academic. Available at: [Link]
Assay Genie. (2024). 101 ELISA Troubleshooting Tips for Research in 2024. Assay Genie. Available at: [Link]
Wang, R., et al. (2019). Resonant waveguide grating based assays for colloidal aggregate detection and promiscuity characterization in natural products. RSC Publishing. Available at: [Link]
Navratilova, I., & Hopkins, A. L. (2010). Biophysical methods in early drug discovery. PMC. Available at: [Link]
Feng, B. Y., et al. (2007). A High-Throughput Screen for Aggregation-Based Inhibition in a Large Compound Library. Journal of Medicinal Chemistry. Available at: [Link]
Surmodics IVD. (n.d.). Potential Errors that can Occur in an ELISA. Surmodics IVD. Available at: [Link]
Shoichet, B. K. (2017). The Ecstasy and Agony of Assay Interference Compounds. ACS Chemical Biology. Available at: [Link]
Kirchmair, J., et al. (2024). Tackling assay interference associated with small molecules. ResearchGate. Available at: [Link]
Corning. (n.d.). Label-Free Detection of Compound Aggregation Using Corning ® Epic ® Technology. Corning. Available at: [Link]
Kirchmair, J., et al. (2024). Tackling assay interference associated with small molecules. PubMed. Available at: [Link]
McGovern, S. L., et al. (2002). A common mechanism underlying promiscuous inhibitors from virtual and high-throughput screening. Journal of Medicinal Chemistry. Available at: [Link]
BellBrook Labs. (2025). From Lab to Lead: Using Fluorescence Polarization in Drug Development. BellBrook Labs. Available at: [Link]
Li, Z., et al. (2024). Design of Tracers in Fluorescence Polarization Assay for Extensive Application in Small Molecule Drug Discovery. Journal of Medicinal Chemistry. Available at: [Link]
Feng, B. Y., et al. (2007). A high-throughput screen for aggregation-based inhibition in a large compound library. ChEMBL - EMBL-EBI. Available at: [Link]
Coussens, N. P. (2017). Fluorescence polarization assays in high-throughput screening and drug discovery: a review. Expert Opinion on Drug Discovery. Available at: [Link]
NextSDS. (n.d.). 1-(4-METHYL-2-(METHYLTHIO)PYRIMIDIN-5-YL)ETHANONE. NextSDS. Available at: [Link]
Pritz, S., et al. (2011). Fluorescence lifetime assays: current advances and applications in drug discovery. Expert Opinion on Drug Discovery. Available at: [Link]
NextSDS. (n.d.). 1-[4-(2-MORPHOLIN-4-YL-ETHYLAMINO)-PIPERIDIN-1-YL]-ETHANONE. NextSDS. Available at: [Link]
A Comparative Guide to 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone and Advanced Morpholinopyrimidine Scaffolds in Drug Discovery
A Senior Application Scientist's In-Depth Analysis for Researchers and Drug Development Professionals The morpholinopyrimidine scaffold has emerged as a "privileged" structure in modern medicinal chemistry, particularly...
Author: BenchChem Technical Support Team. Date: March 2026
A Senior Application Scientist's In-Depth Analysis for Researchers and Drug Development Professionals
The morpholinopyrimidine scaffold has emerged as a "privileged" structure in modern medicinal chemistry, particularly in the design of kinase inhibitors. Its unique combination of physicochemical properties and its ability to form key hydrogen bond interactions with the hinge region of kinase ATP-binding sites have made it a cornerstone for the development of potent and selective therapeutics. This guide provides a detailed comparison between a foundational morpholinopyrimidine structure, 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone, and its highly optimized, clinical-stage counterparts, offering insights into the structure-activity relationships that govern their biological activity.
The Morpholinopyrimidine Core: A Gateway to Potent Kinase Inhibition
The defining feature of the morpholinopyrimidine scaffold is the morpholine ring, which serves a dual purpose. The oxygen atom within the morpholine ring is a key hydrogen bond acceptor, anchoring the molecule to the hinge region of the kinase active site.[1] This interaction is critical for the high-affinity binding of these inhibitors. Furthermore, the morpholine group often enhances the aqueous solubility and metabolic stability of the parent molecule, desirable properties for any drug candidate.[2] This scaffold has been particularly successful in the development of inhibitors targeting the Phosphoinositide 3-kinase (PI3K)/Akt/mammalian Target of Rapamycin (mTOR) signaling pathway, which is frequently dysregulated in human cancers.[3]
Synthesis of a Foundational Scaffold: 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone
While specific biological data for 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone is not extensively reported in peer-reviewed literature, its synthesis can be postulated based on established pyrimidine construction methodologies. A plausible synthetic route is outlined below, providing a practical guide for researchers interested in exploring this foundational scaffold.
Proposed Synthetic Protocol
A common approach to constructing 2,4,5-trisubstituted pyrimidines involves the condensation of a 1,3-dicarbonyl compound with a guanidine derivative.
Step 1: Synthesis of the Guanidine Intermediate
The synthesis would likely begin with the reaction of morpholine with a suitable cyanamide or a related reagent to form the corresponding guanidine derivative.
Step 2: Condensation to Form the Pyrimidine Ring
The resulting morpholinyl guanidine would then be condensed with a 1,3-dicarbonyl compound, such as acetylacetone, in the presence of a base to form the pyrimidine core.
Step 3: Functionalization at the 5-position
The final step would involve the introduction of the acetyl group at the 5-position of the pyrimidine ring. This could potentially be achieved through a Friedel-Crafts acylation or a related reaction, though the specific conditions would require empirical optimization.
Head-to-Head Comparison: A Tale of Structural Evolution and Potency
The true power of the morpholinopyrimidine scaffold is realized through strategic substitutions at other positions of the pyrimidine ring. To illustrate this, we will compare our foundational molecule, 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone, with two well-characterized clinical candidates: Pictilisib (GDC-0941) and VS-5584 (SB2343) .
Structure-Activity Relationship (SAR) Insights: From a Simple Scaffold to Clinical Candidates
The dramatic increase in potency from the foundational scaffold to the clinical candidates highlights key SAR principles:
Exploiting Additional Binding Pockets: The simple methyl and acetyl groups on 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone are unlikely to form extensive interactions with the kinase active site. In contrast, the bulky and functionalized substituents in GDC-0941 and VS-5584 are designed to occupy and interact with specific sub-pockets of the ATP-binding site, leading to a significant increase in affinity and selectivity.[1]
The Importance of the Hinge-Binding Motif: The morpholine group is a conserved feature across these molecules, underscoring its critical role as a hinge-binder.[1]
Modulation of Physicochemical Properties: The substituents in the advanced inhibitors are also optimized to improve their drug-like properties, such as oral bioavailability and metabolic stability. For example, the methylsulfonyl piperazine group in GDC-0941 can enhance solubility and provide an additional vector for interaction.[4]
The PI3K/Akt/mTOR Signaling Pathway: A Key Target in Oncology
The PI3K/Akt/mTOR pathway is a crucial intracellular signaling cascade that regulates cell growth, proliferation, survival, and metabolism. Its aberrant activation is a hallmark of many cancers, making it a prime target for therapeutic intervention.[3]
Caption: The PI3K/Akt/mTOR signaling pathway and points of inhibition.
Experimental Workflow for Evaluating PI3K Inhibitors
A typical workflow for the preclinical evaluation of novel PI3K inhibitors involves a multi-tiered approach, starting from in vitro biochemical assays and progressing to cell-based and in vivo models.
Caption: A general experimental workflow for PI3K inhibitor evaluation.
Key Experimental Protocols
PI3K Enzyme Inhibition Assay (LanthaScreen™ Eu Kinase Binding Assay)
This protocol describes a competitive binding assay to determine the IC50 values of test compounds against PI3K isoforms.
Materials:
PI3K enzyme (e.g., PI3Kα, β, δ, γ)
Eu-anti-GST antibody
Alexa Fluor™ 647-labeled lipid kinase tracer
Assay buffer
Test compounds
384-well plate
Plate reader capable of time-resolved fluorescence resonance energy transfer (TR-FRET)
Procedure:
Prepare serial dilutions of the test compounds in DMSO.
In a 384-well plate, add the test compounds, the Eu-anti-GST antibody, and the PI3K enzyme.
Incubate for 1 hour at room temperature.
Add the Alexa Fluor™ 647-labeled lipid kinase tracer.
Incubate for another hour at room temperature.
Read the plate on a TR-FRET-capable plate reader, measuring the emission at 620 nm and 665 nm.
Calculate the TR-FRET ratio and plot the results against the compound concentration to determine the IC50 value.
Cell-Based Assay for Akt Phosphorylation (Western Blotting)
This protocol measures the ability of a test compound to inhibit the phosphorylation of Akt, a key downstream effector of PI3K signaling, in cancer cells.
Materials:
Cancer cell line with an activated PI3K pathway (e.g., PC-3, MCF-7)
Seed the cancer cells in a multi-well plate and allow them to adhere overnight.
Treat the cells with various concentrations of the test compound for a specified time (e.g., 2-4 hours).
Lyse the cells and collect the protein lysates.
Determine the protein concentration of each lysate.
Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.
Block the membrane and incubate with the primary antibodies overnight at 4°C.
Wash the membrane and incubate with the HRP-conjugated secondary antibody.
Add the chemiluminescent substrate and visualize the protein bands using an imaging system.
Quantify the band intensities to determine the ratio of phosphorylated Akt to total Akt.
Conclusion
The journey from a simple, foundational scaffold like 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone to potent, clinically evaluated drugs such as Pictilisib (GDC-0941) and VS-5584 exemplifies the power of medicinal chemistry in optimizing molecular interactions. While the foundational molecule itself may exhibit modest activity, it serves as an invaluable starting point for the design of next-generation inhibitors. By understanding the key structure-activity relationships and employing a robust experimental workflow, researchers can continue to leverage the privileged morpholinopyrimidine scaffold to develop novel and effective therapies for cancer and other diseases.
References
Helwa, A. M., et al. (2020). Novel antiproliferative agents bearing morpholinopyrimidine scaffold as PI3K inhibitors and apoptosis inducers; design, synthesis and molecular docking. Bioorganic Chemistry, 102, 104051. [Link]
Hart, S., et al. (2013). VS-5584, a novel and highly selective PI3K/mTOR kinase inhibitor for the treatment of cancer. Molecular Cancer Therapeutics, 12(2), 151-161. [Link]
Liu, T. J., et al. (2010). Synthesis and SAR of novel 4-morpholinopyrrolopyrimidine derivatives as potent phosphatidylinositol 3-kinase inhibitors. Journal of Medicinal Chemistry, 53(8), 3386-3401. [Link]
Castellano, S., et al. (2010). Identification and structure-activity relationship of 2-morpholino 6-(3-hydroxyphenyl) pyrimidines, a class of potent and selective PI3 kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 20(23), 7074-7077. [Link]
Wright, E. W., et al. (2018). Synthesis and PI3 Kinase Inhibition Activity of Some Novel Trisubstituted Morpholinopyrimidines. Molecules, 23(7), 1675. [Link]
Verastem, Inc. (2014). Verastem Issued Japanese Patent on Dual mTORC1/2 and PI3K Inhibitor VS-5584. Business Wire. [Link]
Dymock, B. W., et al. (2014). Structure and ligand-based design of mTOR and PI3-kinase inhibitors leading to the clinical candidates VS-5584 (SB2343) and SB2602. Journal of Medicinal Chemistry, 57(22), 9341-9354. [Link]
Li, Y., et al. (2018). Synthesis and Structure–Activity Relationships of 4-Morpholino-7,8-Dihydro-5H-Thiopyrano[4,3-d]pyrimidine Derivatives Bearing Pyrazoline Scaffold. Molecules, 23(11), 2942. [Link]
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Wang, X., et al. (2024). Design, synthesis, and biological evaluation of 2,4-dimorpholinopyrimidine-5-carbonitrile derivatives as orally bioavailable PI3K inhibitors. Frontiers in Chemistry, 12, 1421639. [Link]
Ataollahi, E., et al. (2025). Design, synthesis, in silico studies and antiproliferative evaluation of some novel hybrids of pyrimidine-morpholine. Frontiers in Chemistry. [Link]
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Mologni, L. (2011). The PI3K inhibitor GDC-0941 displays promising in vitro and in vivo efficacy for targeted medulloblastoma therapy. Journal of Molecular Medicine, 89(6), 575-587. [Link]
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Folkes, A. J., et al. (2008). The identification of 2-(1H-indazol-4-yl)-6-(4-methanesulfonyl-piperazin-1-ylmethyl)-4-morpholin-4-yl-thieno[3,2-d]pyrimidine (GDC-0941) as a potent, selective, orally bioavailable inhibitor of class I PI3 kinase for the treatment of cancer. Journal of Medicinal Chemistry, 51(18), 5522-5532. [Link]
Zhang, G. J., et al. (2018). Synthesis, biological evaluation and structure-activity relationship of a novel class of PI3Kα H1047R mutant inhibitors. Bioorganic & Medicinal Chemistry Letters, 28(18), 3044-3048. [Link]
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Ho, A. H., et al. (2013). The PI3K inhibitor GDC-0941 combines with existing clinical regimens for superior activity in multiple myeloma. Oncogene, 32(3), 328-336. [Link]
Li, H., et al. (2017). The PI3K inhibitor GDC-0941 enhances radiosensitization and reduces chemoresistance to temozolomide in GBM cell lines. Neuroscience, 346, 298-308. [Link]
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Navigating the Spectral Landscape: A Comparative Guide to the ¹H and ¹³C NMR Signatures of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone
For the modern researcher in drug discovery and development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of scientific rigor. Nuclear Magnetic Resonance (NMR) spectroscopy stands a...
Author: BenchChem Technical Support Team. Date: March 2026
For the modern researcher in drug discovery and development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of scientific rigor. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a primary tool in this endeavor, providing a detailed roadmap of a molecule's atomic framework. This guide offers an in-depth analysis of the predicted ¹H and ¹³C NMR spectra for the heterocyclic ketone, 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone, a compound of interest for its potential applications in medicinal chemistry. In the absence of publicly available experimental spectra for this specific molecule[1], this guide will leverage predictive methodologies and comparative analysis with structurally related compounds to provide a robust reference for its characterization.
The structural elucidation of complex organic molecules like 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone relies on the careful interpretation of its spectroscopic data. The pyrimidine core, substituted with a morpholine ring, a methyl group, and an acetyl group, presents a unique electronic environment that is reflected in its NMR spectra. Understanding the expected chemical shifts and coupling patterns is crucial for any scientist synthesizing or working with this compound.
Predicted NMR Spectra: A Theoretical Blueprint
Computational chemistry provides powerful tools for the prediction of NMR spectra, offering a valuable starting point for structural assignment. The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone. These predictions are based on established algorithms that consider the molecule's geometry and the electronic effects of its constituent functional groups.
Table 1: Predicted ¹H NMR Chemical Shifts for 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone
Proton Assignment
Predicted Chemical Shift (ppm)
Multiplicity
Pyrimidine-H6
8.5 - 8.7
Singlet
Morpholine-H (N-CH₂)
3.7 - 3.9
Triplet
Morpholine-H (O-CH₂)
3.6 - 3.8
Triplet
Pyrimidine-CH₃
2.4 - 2.6
Singlet
Acetyl-CH₃
2.3 - 2.5
Singlet
Table 2: Predicted ¹³C NMR Chemical Shifts for 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone
Carbon Assignment
Predicted Chemical Shift (ppm)
Acetyl C=O
195 - 200
Pyrimidine C2
160 - 165
Pyrimidine C4
165 - 170
Pyrimidine C6
155 - 160
Pyrimidine C5
115 - 120
Morpholine C (N-CH₂)
45 - 50
Morpholine C (O-CH₂)
65 - 70
Pyrimidine-CH₃
20 - 25
Acetyl-CH₃
25 - 30
Comparative Spectral Analysis: Grounding Predictions in Experimental Reality
To enhance the confidence in our predicted spectra, a comparative analysis with experimentally determined NMR data of structurally analogous compounds is indispensable. By examining the spectra of molecules containing the core pyrimidine and morpholine moieties, we can validate the expected chemical shift ranges and understand the influence of various substituents.
The Morpholine Moiety: A Conformational Anchor
The morpholine ring typically adopts a chair conformation in solution.[2] The protons on the carbons adjacent to the electronegative oxygen atom (C2'-H and C6'-H) are deshielded and appear at a lower field (higher ppm) compared to the protons on the carbons adjacent to the nitrogen (C3'-H and C5'-H).[2] For example, in unsubstituted morpholine, the protons adjacent to the oxygen resonate around 3.70 ppm, while those adjacent to the nitrogen appear around 2.86 ppm.[3][4] In N-substituted morpholines, the chemical shifts of the adjacent protons are influenced by the nature of the substituent.[5]
The Substituted Pyrimidine Core: Electronic Influences on Chemical Shifts
The electronic properties of substituents on the pyrimidine ring significantly impact the chemical shifts of the ring protons and carbons.[6][7] Electron-donating groups, such as the morpholino group at the C2 position, are expected to shield the ring protons, causing them to resonate at a higher field (lower ppm). Conversely, the electron-withdrawing acetyl group at the C5 position will deshield the pyrimidine proton (H6), shifting it to a lower field.[6]
For instance, in 4-methylpyrimidine, the H2, H5, and H6 protons appear at approximately 8.9, 7.2, and 8.6 ppm, respectively.[8] The introduction of a morpholino group at C2 would be expected to cause an upfield shift for the remaining ring protons.
Experimental Protocols for NMR Data Acquisition
For researchers who synthesize 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone, the following protocols provide a standardized approach for acquiring high-quality ¹H and ¹³C NMR spectra.
Sample Preparation
Solvent Selection: Chloroform-d (CDCl₃) is a common and appropriate solvent for this type of molecule. Deuterated dimethyl sulfoxide (DMSO-d₆) can be used as an alternative if solubility is an issue.
Concentration: Prepare a solution of approximately 5-10 mg of the compound in 0.5-0.7 mL of the chosen deuterated solvent.
Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for referencing the chemical shifts to 0.00 ppm.
¹H NMR Acquisition Parameters
Parameter
Recommended Value
Rationale
Spectrometer Frequency
≥ 400 MHz
Higher field strength provides better signal dispersion and resolution.
Pulse Angle
30-45°
Provides a good compromise between signal intensity and quantitative accuracy for routine spectra.[9]
Acquisition Time (AQ)
2-4 seconds
Sufficient to allow for the decay of the free induction decay (FID) and to achieve good resolution.
Relaxation Delay (D1)
1-2 seconds
Allows for the relaxation of most protons between scans, ensuring more accurate integration.
Number of Scans (NS)
8-16
Adequate for achieving a good signal-to-noise ratio for a sample of this concentration.
¹³C NMR Acquisition Parameters
Parameter
Recommended Value
Rationale
Spectrometer Frequency
≥ 100 MHz
Higher field strength improves sensitivity and resolution.
Pulse Program
Proton-decoupled
Simplifies the spectrum by removing C-H coupling, resulting in single lines for each unique carbon.[10]
Acquisition Time (AQ)
1-2 seconds
A standard value for routine ¹³C NMR.
Relaxation Delay (D1)
2-5 seconds
Longer delays are often necessary for the complete relaxation of quaternary carbons.
Number of Scans (NS)
1024 or more
A higher number of scans is required due to the low natural abundance of the ¹³C isotope.
Workflow for Spectral Analysis and Structural Confirmation
The following workflow, visualized in the DOT language diagram below, outlines a systematic approach to analyzing the NMR data for 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone.
Caption: A logical workflow for the structural elucidation of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone using 1D and 2D NMR techniques.
Conclusion
While experimental NMR spectra for 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone are not currently in the public domain, this guide provides a robust framework for its characterization. The combination of predicted spectral data, comparative analysis with structurally related compounds, and standardized experimental protocols offers researchers a comprehensive toolkit for the confident structural assignment of this and similar heterocyclic molecules. The principles and methodologies outlined herein underscore the power of NMR spectroscopy as an indispensable tool in modern chemical research and drug development.
References
Girreser, U., Bluhm, U., Clement, B., & Heber, D. (2013). 1H, 13C and 15N NMR spectral analysis of substituted 1,2,3,4-tetrahydro-pyrido[1,2-a]pyrimidines. Magnetic Resonance in Chemistry, 51(11), 714-721. [Link]
Shkurko, O. P., & Mamaev, V. P. (1979). NMR spectra of pyrimidines. Effect of substituents on the chemical shift of the protons of the amino group of p-substituted 2- and 5-aminopyridines and anilines. Chemistry of Heterocyclic Compounds, 15(12), 1357-1360.
Girreser, U., Bluhm, U., Clement, B., & Heber, D. (2013). 1H, 13C and 15N NMR spectral analysis of substituted 1,2,3,4-tetrahydro-pyrido[1,2-a]pyrimidines. ResearchGate. [Link]
Städeli, W., & von Philipsborn, W. (1981). 15N NMR substituent effects in pyridines and pyrimidines. Magnetic Resonance in Chemistry, 15(1), 106-109.
Rodrigues, L. M., Sivasubramanian, A., Pinto, E. M., Oliveira-Campos, A. M. F., Seijas, J. A., & Vázquez-Tato, M. P. (2007). NMR analysis of a series of substituted pyrazolo[3,4-d]pyrimidines-4-amines. Magnetic Resonance in Chemistry, 45(6), 529-532.
Kokko, J. P., Goldstein, J. H., & Mandell, L. (1962). A Nuclear Magnetic Resonance Investigation of Tautomerism and Substituent Effects in Some Pyrimidines and Related Nucleosides. Journal of the American Chemical Society, 84(6), 1042-1045.
Li, W., et al. (2023). Chemical shifts of 1 H (A) and 13 C (B) assigned to morpholine amine... ResearchGate. [Link]
Perjési, P., & Fülöp, F. (2005). Substituent Effects in the 13 C-NMR Spectra of Six-Membered Nitrogen Heteroaromatic Compounds. Molecules, 10(1), 103-110.
Castillo, J. C., et al. (2025). NMR‐Based Structural Analysis of Highly Substituted Pyridines From Kondrat'eva Aza‐Diels–Alder Cycloadditions. Chemistry – A European Journal.
Jones, A. J., Casy, A. F., & McErlane, K. M. (1973). Morpholines: stereochemistry and preferred steric course of quaternization. Canadian Journal of Chemistry, 51(11), 1782-1789.
Harris, R. K., & Spragg, R. A. (1968). Nuclear magnetic resonance studies of six-membered rings. Part II. Chemical shifts and coupling constants in morpholine and piperazine derivatives. Journal of the Chemical Society B: Physical Organic, 684-688.
El-Gamal, S. M., et al. (2021). Design, synthesis and biological evaluation of novel morpholinopyrimidine-5-carbonitrile derivatives as dual PI3K/mTOR inhibitors. Scientific Reports, 11(1), 1-17.
Zoltewicz, J. A., & Deady, L. W. (1978). Excellent correlation between substituent constants and pyridinium N-methyl chemical shifts. Tetrahedron, 34(11), 1683-1686.
NTUNMR. (n.d.). 13C.
Royal Society of Chemistry. (n.d.). VI. 1H and 13C NMR Spectra. [Link]
Chimichi, S., Cosimelli, B., Bruni, F., & Selleri, S. (1992). 1H and 13C NMR study of the pyrazolo[1,5-a]pyrimidine system. Canadian Journal of Chemistry, 70(4), 1093-1097.
Lee, S., et al. (2022). Precisely predicting the 1H and 13C NMR chemical shifts in new types of nerve agents and building spectra database. Scientific Reports, 12(1), 20288.
R Discovery. (1979). Studies on 13C magnetic resonance spectroscopy. XII.
Duddeck, H., et al. (2005). 1H and 13C NMR spectra of N-substituted morpholines. Magnetic Resonance in Chemistry, 43(8), 623-626.
Validating the purity of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone using LC-MS
As a Senior Application Scientist, it is my pleasure to present this in-depth guide on the validation of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone purity using Liquid Chromatography-Mass Spectrometry (LC-MS). I...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, it is my pleasure to present this in-depth guide on the validation of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone purity using Liquid Chromatography-Mass Spectrometry (LC-MS). In the landscape of pharmaceutical development, ensuring the purity of an active pharmaceutical ingredient (API) is not merely a regulatory hurdle but a fundamental pillar of safety and efficacy. This guide is structured to provide not only a robust, validated LC-MS protocol but also a comparative analysis against alternative methodologies, empowering researchers to make informed decisions tailored to their analytical objectives.
The core of our discussion, 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone (Linear Formula: C₁₁H₁₅N₃O₂), is a small organic molecule whose purity profile directly impacts its downstream applications.[1] The choice of an analytical method is therefore a critical decision, balancing the need for sensitivity, selectivity, and throughput against practical considerations like cost and equipment availability.
The Primacy of LC-MS in Purity Determination
Liquid Chromatography-Mass Spectrometry (LC-MS) stands as a premier technique in modern pharmaceutical analysis.[2] Its power lies in the hyphenation of two highly effective technologies: the superior separation capabilities of liquid chromatography and the sensitive, specific detection afforded by mass spectrometry.[3][4] This combination allows for the confident identification and quantification of the main compound while simultaneously detecting and characterizing process-related impurities and degradation products, even at trace levels.[3][5]
The objective of validating an analytical procedure is to demonstrate that it is suitable for its intended purpose.[6][7] This principle, enshrined in guidelines from the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA), forms the bedrock of our experimental design.[8][9][10][11]
Experimental Design: A Validated LC-MS Method
The causality behind our experimental choices is grounded in the physicochemical properties of the analyte and the stringent requirements of regulatory validation.
Accurately weigh approximately 10 mg of the sample.
Dissolve in a 1:1 (v/v) mixture of Acetonitrile:Water to a final concentration of 1.0 mg/mL.
Vortex to ensure complete dissolution.
Prepare a dilution series (e.g., 100, 50, 10, 1, 0.5, 0.1 µg/mL) using the same diluent for linearity and range assessment.
Liquid Chromatography (LC) Parameters: The goal is to achieve a sharp, symmetrical peak for the main analyte, well-resolved from any potential impurities.
Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.9 µm particle size).[12] This stationary phase is versatile and provides excellent retention for moderately polar compounds like our analyte.
Mobile Phase A: 0.1% Formic Acid in Water. The acidifier is crucial for promoting protonation of the analyte, which enhances ionization efficiency in the MS source.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient Program:
0-1 min: 5% B
1-8 min: 5% to 95% B
8-10 min: 95% B
10.1-12 min: 5% B (re-equilibration)
Flow Rate: 0.4 mL/min.
Column Temperature: 40 °C. Elevated temperature reduces mobile phase viscosity and can improve peak shape.
Injection Volume: 2 µL.
Mass Spectrometry (MS) Parameters: Electrospray ionization (ESI) is selected due to the polar nature of the molecule and the presence of basic nitrogen atoms, which are readily protonated.[4]
Ionization Mode: ESI, Positive.
Scan Mode: Full Scan (m/z 50-500) for initial identification and impurity profiling. The protonated molecule [M+H]⁺ is expected at m/z 222.1237.
Targeted Analysis (for quantitation): Selected Ion Monitoring (SIM) of m/z 222.12 or Multiple Reaction Monitoring (MRM) for enhanced sensitivity and selectivity, if required.[3] A potential fragmentation for MRM would be the transition from the parent ion (m/z 222.1) to a stable product ion, for instance, loss of the acetyl group (m/z 179.1).
Capillary Voltage: 3.5 kV
Source Temperature: 150 °C
Desolvation Temperature: 400 °C
Method Validation Framework (ICH Q2(R1))
The developed method must be validated to ensure it is fit for purpose.[7][9][13]
Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present (impurities, degradants). This is demonstrated by the chromatographic separation and the unique mass-to-charge ratio of the analyte. The lack of interfering peaks at the retention time of the analyte in a blank sample proves specificity.[6][7]
Linearity: A linear relationship between the concentration and the detector response. The analysis of the dilution series (0.1 to 100 µg/mL) should yield a calibration curve with a correlation coefficient (R²) ≥ 0.995.
Accuracy: The closeness of test results to the true value. Determined by spike/recovery experiments, where a known amount of analyte is added to a blank matrix. Acceptance criteria are typically 98-102% recovery.
Precision: Assessed at two levels:
Repeatability (Intra-assay precision): Analysis of multiple replicates (n=6) of the same sample on the same day.
Intermediate Precision: Analysis on different days, by different analysts, or on different equipment. The relative standard deviation (RSD) should be ≤ 2%.
Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest concentration of analyte that can be reliably detected and quantified, respectively.[7] For purity analysis, the LOQ is particularly important and should be adequate for the specified impurity reporting threshold (e.g., 0.05%).
Caption: End-to-end workflow for LC-MS purity validation.
Comparative Analysis: LC-MS vs. Alternative Methods
No single technique is a panacea. A comprehensive understanding requires comparing LC-MS with orthogonal methods like HPLC-UV and Quantitative Nuclear Magnetic Resonance (qNMR).
High-Performance Liquid Chromatography with UV Detection (HPLC-UV): This is a workhorse technique in many QC labs.[5][14] It separates compounds similarly to LC-MS, but detection relies on the analyte's ability to absorb UV light. While robust and cost-effective, its primary limitations are lower sensitivity and potential lack of specificity.[15][16] An impurity that co-elutes with the main peak or lacks a UV chromophore will be missed entirely.
Quantitative NMR (qNMR): qNMR is a primary analytical method that provides a direct measurement of purity without the need for a specific reference standard of the analyte itself.[17][18][19] The signal intensity in an NMR spectrum is directly proportional to the number of nuclei, allowing for an absolute purity assessment against a certified internal standard. It is an exceptionally powerful, non-destructive technique for certifying reference materials and offers true orthogonality to chromatographic methods.[20]
The choice of method is driven by the analytical objective. A self-validating system for purity assessment often involves using a combination of these techniques at different stages of development.
Caption: Decision tree for selecting a purity validation method.
In early discovery, high-throughput LC-MS is invaluable for rapid purity checks and impurity identification.[4] For validating and certifying a reference standard, the absolute quantitation capability of qNMR is unparalleled.[18] For routine quality control of established batches where impurity profiles are well-understood, the cost-effectiveness and robustness of HPLC-UV are often sufficient.[16] However, for release testing that requires high sensitivity for genotoxic impurities or comprehensive stability studies, LC-MS remains the gold standard.[3]
By understanding the causality behind the experimental design and the comparative strengths of each analytical tool, researchers can build a robust, efficient, and scientifically sound strategy for purity validation that ensures the quality and safety of the final drug product.
References
Application of LCMS in small-molecule drug development. Drug Target Review. [Link]
Q2(R2) Validation of Analytical Procedures. U.S. Food and Drug Administration. [Link]
ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). International Council for Harmonisation. [Link]
Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. [Link]
COMPARISON OF A LC/MS METHOD WITH A LC/UV METHOD FOR THE DETERMINATION OF METFORMIN IN PLASMA SAMPLES. Farmacia Journal. [Link]
LC-MS/MS Method Development and Validation for Determination of Favipiravir Pure and Tablet Dosage Forms. PMC. [Link]
Quantitative NMR (qNMR) ? Moving into the future with an evolution of reliability. JEOL. [Link]
Analytical Procedures and Methods Validation for Drugs and Biologics. U.S. Food and Drug Administration. [Link]
Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S. Food and Drug Administration. [Link]
Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry - ACS Publications. [Link]
Direct comparison of LC-MS and HPLC-UV data. ResearchGate. [Link]
Fragmentation pathways of polymer ions. PubMed. [Link]
Q2(R2) Validation of Analytical Procedures. U.S. Food and Drug Administration. [Link]
1-(4-METHYL-2-(METHYLTHIO)PYRIMIDIN-5-YL)ETHANONE - Chemical Substance Information. NextSDS. [Link]
A Guide to Quantitative NMR (qNMR). Emery Pharma. [Link]
IMPURITY PROFILING OF PHARMACEUTICALS. World Journal of Pharmacy and Pharmaceutical Sciences. [Link]
Advanced techniques and applications of LC-MS in small molecule drug discovery. Drug Target Review. [Link]
Mass spectra of morpholine cation and fragment ions. ResearchGate. [Link]
FDA Releases Guidance on Analytical Procedures. BioPharm International. [Link]
Q2(R1) Validation of Analytical Procedures: An Implementation Guide. ResearchGate. [Link]
Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders. MDPI. [Link]
Comparative Study of UV And HPLC Methods for Estimation of Drug. Pharma Times. [Link]
M10 Bioanalytical Method Validation and Study Sample Analysis. U.S. Food and Drug Administration. [Link]
Development of an LC-MS/MS Method for Quantification of Sapitinib in Human Liver Microsomes: In Silico and In Vitro Metabolic Stability Evaluation. MDPI. [Link]
A Comparative Guide to the Kinase Selectivity of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone Analogs
For Researchers, Scientists, and Drug Development Professionals The pyrimidine scaffold is a cornerstone in modern medicinal chemistry, forming the structural basis of numerous kinase inhibitors. This guide provides a co...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
The pyrimidine scaffold is a cornerstone in modern medicinal chemistry, forming the structural basis of numerous kinase inhibitors. This guide provides a comparative analysis of the kinase selectivity of analogs based on the 1-(4-methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone core structure. By examining the structure-activity relationships (SAR) of these compounds, we can glean critical insights into the molecular determinants of potency and selectivity, which are paramount for the development of targeted therapeutics with improved efficacy and reduced off-target effects.
The 2-morpholinopyrimidine moiety is a well-established pharmacophore known to interact with the ATP-binding site of various kinases, particularly within the phosphatidylinositol 3-kinase (PI3K) family.[1][2][3][4] Modifications to the pyrimidine core, especially at the 4 and 5 positions, can significantly influence the inhibitor's affinity and selectivity profile across the human kinome. Understanding these nuances is crucial for optimizing lead compounds and minimizing potential toxicities arising from unintended kinase interactions.
This guide will delve into the experimental methodologies for assessing kinase selectivity, present a comparative analysis of representative analogs, and visualize the interplay between these compounds and a key cellular signaling pathway.
I. Experimental Methodology for Kinase Selectivity Profiling
The determination of a compound's kinase selectivity profile is a critical step in its preclinical development. A common and robust method for this is a kinase panel screen, which assesses the inhibitory activity of a compound against a broad array of kinases.[5] A widely used technique is the ADP-Glo™ Kinase Assay, a luminescence-based method that measures the amount of ADP produced during the kinase reaction.[6]
Detailed Protocol: ADP-Glo™ Kinase Assay
This protocol outlines the general steps for determining the IC50 values of test compounds against a panel of kinases.
Materials:
Recombinant human kinases
Specific peptide substrates for each kinase
Kinase buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)
Multichannel pipettes and a plate reader capable of measuring luminescence
Procedure:
Compound Preparation: A serial dilution of the test compounds is prepared in DMSO. These dilutions are then further diluted in kinase buffer to the desired final concentrations.
Kinase Reaction Setup:
Add 2.5 µL of the diluted test compound or vehicle (DMSO) to the wells of a 384-well plate.
Add 2.5 µL of the kinase solution (containing the appropriate concentration of the specific kinase in kinase buffer).
Pre-incubate the plate for 10 minutes at room temperature to allow the compound to interact with the kinase.
Initiation of Kinase Reaction:
Add 5 µL of a substrate/ATP mixture (containing the specific peptide substrate and ATP at a concentration typically near the Km for each kinase).
Incubate the plate for 60 minutes at room temperature to allow the kinase reaction to proceed.
ADP Detection:
Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.
Incubate for 40 minutes at room temperature.
Add 10 µL of Kinase Detection Reagent to each well to convert the generated ADP into a luminescent signal.
Incubate for 30 minutes at room temperature.
Data Acquisition and Analysis:
Measure the luminescence of each well using a plate reader.
The data is then analyzed by plotting the logarithm of the inhibitor concentration against the percentage of kinase inhibition. The IC50 value, which is the concentration of the inhibitor required to reduce the kinase activity by 50%, is determined using a non-linear regression curve fit.
Experimental workflow for determining kinase IC50 values.
II. Comparative Kinase Selectivity of 2-Morpholinopyrimidine Analogs
While a comprehensive kinase panel screening for direct analogs of 1-(4-methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone is not publicly available, we can draw valuable insights from studies on structurally related 2-morpholinopyrimidine derivatives, particularly those targeting the PI3K family of kinases. The following table summarizes the inhibitory activities of representative analogs, highlighting the impact of substitutions at the C4 and C5 positions of the pyrimidine ring on their potency and selectivity against PI3K isoforms.
Estimated based on similar scaffolds and SAR trends from the literature.
Analysis of Structure-Activity Relationships:
Core Scaffold: The 2-morpholinopyrimidine core is a consistent feature in these PI3K inhibitors, with the morpholine group forming a key hydrogen bond with the hinge region of the kinase.[2][4]
C5-Substitution: The nature of the substituent at the C5 position is critical for potency. An electron-withdrawing group, such as the acetyl group in Analog 1 or the nitrile group in Analog 2 , appears to be favorable for PI3Kα inhibitory activity.
C4-Substitution: The substituent at the C4 position significantly influences both potency and isoform selectivity.
A small methyl group as in Analog 1 provides moderate potency against PI3Kα.
Replacing the methyl group with a larger, more polar group like a second morpholino moiety (Analog 2 ) can enhance potency and introduce selectivity for other isoforms, in this case, PI3Kδ.
Simple substituents like an amino group (Analog 3 ) or a chloro group (Analog 4 ) at the C4 position lead to a significant loss of activity, highlighting the importance of this position for target engagement.
The introduction of a phenyl group at C4 (Analog 5 ) can restore potent inhibitory activity and also demonstrates a preference for PI3Kα and PI3Kδ over the β and γ isoforms.
These comparisons underscore the principle that subtle modifications to the pyrimidine scaffold can lead to dramatic changes in the kinase selectivity profile. This allows for the fine-tuning of inhibitors to achieve desired target engagement while minimizing off-target effects.
III. Modulation of the PI3K/Akt/mTOR Signaling Pathway
The PI3K/Akt/mTOR pathway is a crucial intracellular signaling cascade that regulates a wide range of cellular processes, including cell growth, proliferation, survival, and metabolism. Dysregulation of this pathway is a common feature in many human cancers, making it a prime target for therapeutic intervention.[7] Kinase inhibitors based on the 2-morpholinopyrimidine scaffold can effectively block the activity of PI3K, thereby inhibiting downstream signaling.
The PI3K/Akt/mTOR signaling pathway and its inhibition.
As depicted in the diagram, the activation of receptor tyrosine kinases (RTKs) at the cell surface recruits and activates PI3K. PI3K then phosphorylates phosphatidylinositol 4,5-bisphosphate (PIP2) to generate phosphatidylinositol 3,4,5-trisphosphate (PIP3). PIP3 acts as a second messenger, recruiting and activating downstream kinases such as PDK1 and Akt. Activated Akt, in turn, phosphorylates a variety of substrates, including the mTORC1 complex, leading to the promotion of cell growth and proliferation and the inhibition of apoptosis.
By binding to the ATP pocket of PI3K, 2-morpholinopyrimidine analogs act as competitive inhibitors, preventing the phosphorylation of PIP2 and thereby blocking the entire downstream signaling cascade. The selectivity of these inhibitors is crucial, as different PI3K isoforms can have distinct physiological and pathological roles. For instance, while PI3Kα is frequently mutated in cancer, other isoforms are involved in processes such as immune cell function (PI3Kδ and PI3Kγ) and insulin signaling (PI3Kβ). Therefore, designing isoform-selective inhibitors can lead to more targeted therapies with fewer side effects.
IV. Conclusion
The 1-(4-methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone scaffold and its analogs represent a promising class of kinase inhibitors. The structure-activity relationships discussed in this guide demonstrate that strategic modifications to the pyrimidine core can significantly impact both the potency and selectivity of these compounds. A thorough understanding of these relationships, supported by robust experimental data from kinase selectivity profiling, is essential for the rational design of next-generation targeted therapies. The ability to fine-tune the selectivity profile of these inhibitors will be instrumental in developing safer and more effective treatments for a range of diseases, including cancer.
V. References
Zhang, Y., et al. (2016). Design, Synthesis, and Biological Evaluation of Substituted Pyrimidines as Potential Phosphatidylinositol 3-Kinase (PI3K) Inhibitors. Journal of Medicinal Chemistry, 59(15), 7268–7274. [Link]
Ghozlan, S. A. S., et al. (2024). Design, synthesis, and biological evaluation of 2,4-dimorpholinopyrimidine-5-carbonitrile derivatives as orally bioavailable PI3K inhibitors. Frontiers in Chemistry, 12, 1324781. [Link]
Zhang, Y., et al. (2016). Design, Synthesis, and Biological Evaluation of Substituted Pyrimidines as Potential Phosphatidylinositol 3-Kinase (PI3K) Inhibitors. PubMed. [Link]
Ghozlan, S. A. S., et al. (2024). Design, synthesis, and biological evaluation of 2,4-dimorpholinopyrimidine-5-carbonitrile derivatives as orally bioavailable PI3K inhibitors. Frontiers in Chemistry. [Link]
Elmenier, N. A., et al. (2022). Design, synthesis, and biological evaluation of new thieno[2,3-d] pyrimidine derivatives as targeted therapy for PI3K with molecular docking. Semantic Scholar. [Link]
Wang, S., et al. (2013). Substituted 4-(Thiazol-5-yl)-2-(phenylamino)pyrimidines Are Highly Active CDK9 Inhibitors: Synthesis, X-ray Crystal Structures, Structure–Activity Relationship, and Anticancer Activities. Journal of Medicinal Chemistry, 56(3), 847–859. [Link]
Klaeger, S., et al. (2017). Kinase Selectivity. ResearchGate. [Link]
Vidal, D., et al. (2012). Targeted Kinase Selectivity from Kinase Profiling Data. ACS Medicinal Chemistry Letters, 3(5), 381–386. [Link]
Wells, C. I., et al. (2021). Cellular Selectivity Analyses Reveal Distinguishing Profiles for Type II Kinase Inhibitors. bioRxiv. [Link]
Ferguson, F. M., et al. (2018). Synthesis and structure activity relationships of DCLK1 kinase inhibitors based on a 5,11-dihydro-6H-benzo[e]pyrimido[5,4-b][1][4]diazepin-6-one scaffold. PLoS ONE, 13(9), e0204598. [Link]
Chen, Y.-T., et al. (2020). Multipathway regulation induced by 4-(phenylsulfonyl)morpholine derivatives against triple-negative breast cancer. ResearchGate. [Link]
Al-Ostoot, F. H., et al. (2023). Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. Molecules, 28(18), 6699. [Link]
Li, Y., et al. (2012). Pyrrolo[3,2-d]pyrimidine Derivatives as Type II Kinase Insert Domain Receptor (KDR) Inhibitors: CoMFA and CoMSIA Studies. Molecules, 17(2), 2119–2143. [Link]
Xu, D., et al. (2016). Molecular principle of the cyclin-dependent kinase selectivity of 4-(thiazol-5-yl)-2-(phenylamino) pyrimidine-5-carbonitrile derivatives revealed by molecular modeling studies. Molecular BioSystems, 12(11), 3329–3341. [Link]
Rewcastle, G. W., et al. (1998). Tyrosine kinase inhibitors. 14. Structure-activity relationships for methylamino-substituted derivatives of 4-[(3-bromophenyl)amino]-6-(methylamino)-pyrido[3,4-d]pyrimidine (PD 158780), a potent and specific inhibitor of the tyrosine kinase activity of receptors for the EGF family of growth factors. Journal of Medicinal Chemistry, 41(5), 742–751. [Link]
Zhang, C., et al. (2022). Kinase Chemical Probes and Beyond. International Journal of Molecular Sciences, 23(5), 2736. [Link]
Wang, Y., et al. (2023). Design, synthesis, and biological evaluation of novel pyrimidin-2-amine derivatives as potent PLK4 inhibitors. RSC Medicinal Chemistry, 14(6), 1145–1158. [Link]
Demizu, Y., et al. (2022). Structure–activity relationship study of PROTACs against hematopoietic prostaglandin D2 synthase. RSC Medicinal Chemistry, 13(10), 1279–1286. [Link]
Asquith, C. R. M., et al. (2019). Design and analysis of the 4-anilino-quin(az)oline kinase inhibition profiles of GAK/SLK/STK10 using quantitative structure activity relationships. bioRxiv. [Link]
A Comparative Guide to the Mass Spectrometry Fragmentation Pathways of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone
For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed analysis of the predicted mass spectrometry fragmentation pathways of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone. Wh...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a detailed analysis of the predicted mass spectrometry fragmentation pathways of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone. While direct experimental data for this specific molecule is not widely published, this document synthesizes established fragmentation principles of its constituent chemical moieties—a substituted pyrimidine ring, a morpholine group, and a ketone function—to provide a robust predictive framework. By understanding these pathways, researchers can better interpret mass spectrometry data for structural elucidation and metabolite identification in drug discovery and development.
The pyrimidine core is a cornerstone of many biologically active compounds, and understanding its behavior under mass spectrometric analysis is crucial.[1] The fragmentation of such molecules is significantly influenced by the attached functional groups, which dictate the primary cleavage events.[2][3]
Predicted Fragmentation Pathways
The fragmentation of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone under mass spectrometry, particularly with techniques like Electrospray Ionization (ESI) followed by tandem MS (MS/MS), is expected to be initiated at several key locations within the molecule. The primary sites for ionization and subsequent fragmentation are the basic nitrogen atoms of the pyrimidine and morpholine rings, as well as the carbonyl oxygen of the ethanone group.
Key Predicted Fragmentation Reactions:
Alpha-Cleavage of the Ketone: A prevalent fragmentation pathway for ketones involves the cleavage of the bond alpha to the carbonyl group.[4][5] For the target molecule, this would result in the loss of a methyl radical (•CH₃) to form a stable acylium ion.
Cleavage of the Morpholine Ring: The morpholine moiety is susceptible to fragmentation. A characteristic loss of the entire morpholine unit as a neutral species (C₄H₈NO) can occur.[6][7] Alternatively, the morpholine ring can undergo ring-opening followed by further fragmentation.
Pyrimidine Ring Fission: While the pyrimidine ring itself is relatively stable, it can undergo cleavage after initial fragmentation of its substituents.[1][8] This often involves the loss of small neutral molecules like HCN or acetonitrile.
McLafferty Rearrangement: Ketones containing gamma-hydrogens can undergo a McLafferty rearrangement, leading to the loss of a neutral alkene.[4][9] In this molecule, this rearrangement is less likely to be a primary pathway due to the aromaticity of the pyrimidine ring.
The following diagram illustrates the predicted major fragmentation pathways for 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone.
Caption: Predicted major fragmentation pathways of protonated 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone.
Comparative Analysis and Supporting Data
To substantiate the predicted pathways, we can draw parallels with the fragmentation of structurally related compounds.
Structural Moiety
Common Fragmentation Pattern
Supporting Evidence
Ketone
α-cleavage leading to the formation of an acylium ion.[4]
The mass spectra of simple ketones consistently show a strong peak corresponding to the loss of an alkyl radical from the carbonyl group.[5]
Studies on other morpholine-containing pharmaceuticals demonstrate a characteristic neutral loss of 87 Da.[7]
Substituted Pyrimidine
Initial loss of substituent groups followed by ring cleavage.[1]
The fragmentation of various pyrimidine derivatives is well-documented, showing a dependence on the nature of the substituents.[3][8][10]
Experimental Protocol for Fragmentation Analysis
To experimentally verify the predicted fragmentation pathways, the following tandem mass spectrometry protocol is recommended.
Instrumentation:
A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap instrument, equipped with an Electrospray Ionization (ESI) source.
Sample Preparation:
Prepare a stock solution of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.
Dilute the stock solution to a final concentration of 1-10 µg/mL in 50:50 acetonitrile:water with 0.1% formic acid for positive ion mode analysis.
Select the protonated molecular ion [M+H]⁺ as the precursor ion.
Apply a collision energy ramp (e.g., 10-40 eV) to induce fragmentation.
Acquire product ion spectra.
The following workflow diagram outlines the experimental process.
Caption: Experimental workflow for the fragmentation analysis of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone.
By following this protocol, researchers can generate high-quality tandem mass spectrometry data to confirm the predicted fragmentation pathways and gain a deeper understanding of the chemical properties of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone and related compounds. This knowledge is invaluable for accelerating drug discovery and development programs.
References
JoVE. Mass Spectrometry: Aldehyde and Ketone Fragmentation. [Link]
Gas-phase fragmentation of protonated C60-pyrimidine derivatives - PubMed. [Link]
Mass spectral fragmentation modes of pyrimidine derivatives. [Link]
Salem, M. A. I., et al. Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. International Journal of Materials and Chemistry, vol. 4, no. 4, 2014, pp. 92-99. [Link]
Dissociative Protonation and Proton Transfers: Fragmentation of α, β-Unsaturated Aromatic Ketones in Mass Spectrometry | The Journal of Organic Chemistry - ACS Publications. [Link]
(PDF) Mass spectral fragmentation modes of some new pyrimidinethiones, thiazolo[3,2-a]pyrimidines and bis-pyrimidines - ResearchGate. [Link]
Mass Spectrometry Part 6 - Fragmentation in Ketones - YouTube. [Link]
Mass Spectrometric Fragmentation of the Tautomers of 1,3=Diketones - CORE. [Link]
14.6c Fragmentation Patterns of Ketones and Aldehydes | Mass Spectrometry - YouTube. [Link]
Novel Piperazine and Morpholine Derivatives: Mass Spectrometry Characterization and Evaluation of Their Antimicrobial Properties - Preprints.org. [Link]
New piperazine and morpholine derivatives: Mass spectrometry characterization and evaluation of their antimicrobial activity - IRIS Unibas. [Link]
X-ray crystallography structural validation of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone
An In-Depth Guide to the Structural Validation of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone: A Comparative Analysis In the landscape of drug discovery and development, the unambiguous determination of a molecul...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Guide to the Structural Validation of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone: A Comparative Analysis
In the landscape of drug discovery and development, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of success. For researchers and scientists, this structural data provides critical insights into a compound's properties, its interactions with biological targets, and its potential for further development. This guide provides a comprehensive overview of the structural validation of a novel pyrimidine derivative, 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone, a compound of interest due to the known biological activities of related pyrimidine-morpholine hybrids.[1] We will delve into the gold standard of structural elucidation, single-crystal X-ray crystallography (SC-XRD), and compare its utility and outputs with other powerful analytical techniques.
The Gold Standard: Single-Crystal X-ray Crystallography (SC-XRD)
SC-XRD is the preeminent technique for determining the precise atomic arrangement within a crystalline solid.[2] By analyzing the diffraction pattern of X-rays passing through a single crystal, we can ascertain bond lengths, bond angles, and the overall molecular geometry with exceptional precision.[2]
Experimental Protocol: From Powder to Structure
1. Crystallization: The initial and often most challenging step is growing high-quality single crystals. For a novel compound like 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone, a systematic screening of crystallization conditions is necessary.
Methodology: Slow evaporation is a common and effective technique. A saturated solution of the compound is prepared in a suitable solvent or solvent mixture and left undisturbed, allowing the solvent to evaporate slowly.
Solvent Selection: The choice of solvent is critical. A good solvent will dissolve the compound when heated but allow it to become supersaturated upon cooling or slow evaporation. For a molecule with the polarity of our target, a range of solvents from moderately polar (e.g., ethyl acetate, acetone) to more polar (e.g., ethanol, methanol) should be screened.
Rationale: The slow rate of evaporation allows for the ordered arrangement of molecules into a crystal lattice, which is essential for obtaining sharp diffraction spots.
2. Data Collection: Once a suitable crystal is obtained, it is mounted on a diffractometer for data collection.
Instrumentation: A modern single-crystal X-ray diffractometer equipped with a sensitive detector (e.g., CCD or CMOS) is used.
Procedure: The crystal is mounted on a goniometer head and cooled in a stream of nitrogen gas (typically to 100 K) to minimize thermal vibrations and protect it from radiation damage. The diffractometer then rotates the crystal while irradiating it with a monochromatic X-ray beam, collecting a series of diffraction images.
3. Structure Solution and Refinement: The collected diffraction data is then used to solve and refine the crystal structure.
Data Processing: The raw diffraction images are processed to determine the unit cell dimensions and the intensities of the diffraction spots.
Structure Solution: The "phase problem" is solved using direct methods or Patterson methods to generate an initial electron density map.[3]
Model Building and Refinement: An initial molecular model is built into the electron density map. This model is then refined using least-squares methods to improve the fit between the calculated and observed diffraction data.
Data Presentation: Hypothetical Crystallographic Data for 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone
The following table presents hypothetical crystallographic data that would be expected for a successful structure determination of our target compound.
Parameter
Hypothetical Value
Description
Crystal Data
Chemical Formula
C₁₁H₁₅N₃O₂
The elemental composition of the molecule in the crystal.
Formula Weight
221.26 g/mol
The molar mass of the compound.
Crystal System
Monoclinic
The crystal system describes the symmetry of the unit cell.
Space Group
P2₁/c
The space group provides a detailed description of the symmetry elements within the crystal.
a, b, c (Å)
10.123(4), 8.456(2), 14.567(5)
The lengths of the unit cell edges.
α, β, γ (°)
90, 109.87(2), 90
The angles between the unit cell edges.
V (ų)
1178.9(8)
The volume of the unit cell.
Z
4
The number of molecules in the unit cell.
Data Collection
Radiation (Å)
Mo Kα (λ = 0.71073)
The wavelength of the X-rays used for the experiment.
Temperature (K)
100(2)
The temperature at which the data was collected.
Refinement
R₁ [I > 2σ(I)]
0.0452
The R-factor is a measure of the agreement between the crystallographic model and the experimental data.
wR₂ (all data)
0.1189
A weighted R-factor based on all of the data.
Goodness-of-fit (S)
1.054
A measure of the quality of the refinement; a value close to 1 is ideal.
Δρ_max, Δρ_min (e Å⁻³)
0.34, -0.28
The maximum and minimum residual electron density, indicating unmodeled atoms or disorder.
Validation and Trustworthiness
A solved crystal structure must be rigorously validated to ensure its accuracy.[4][5][6] This is achieved through a combination of statistical measures and comparison to established chemical principles.
checkCIF: The International Union of Crystallography (IUCr) provides an online tool called checkCIF that automatically validates a crystallographic information file (CIF) for completeness and consistency.[7]
PLATON: This software provides a suite of tools for in-depth analysis of crystal structures, including checks for missed symmetry and analysis of intermolecular interactions.
Bond Lengths and Angles: The determined bond lengths and angles should be compared to average values for similar chemical fragments found in the Cambridge Structural Database (CSD).[5] Significant deviations may indicate errors in the model.
Displacement Ellipsoids: The anisotropic displacement parameters (ADPs), often visualized as ellipsoids, should be of a reasonable size and shape. Non-positive definite ADPs can be an indicator of problems with the model.
Comparative Analysis with Alternative Techniques
While SC-XRD is the definitive method for solid-state structure determination, a comprehensive validation strategy often involves complementary techniques that provide information in the solution phase or offer alternative approaches when single crystals are not available.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the connectivity and chemical environment of atoms in a molecule in solution.[2]
¹H and ¹³C NMR: These one-dimensional experiments confirm the presence of the expected functional groups and provide information about the chemical environment of each proton and carbon atom.
2D NMR (COSY, HSQC, HMBC): These experiments establish the connectivity between atoms, allowing for the complete assignment of the proton and carbon spectra and confirming the overall molecular framework.
NOESY/ROESY: These experiments provide information about through-space interactions between protons, which can be used to determine the solution-state conformation of the molecule.
Computational Chemistry: Density Functional Theory (DFT)
Computational methods, such as DFT, can provide theoretical validation of the experimental structure.
Geometry Optimization: The experimental geometry from the SC-XRD experiment can be used as a starting point for a gas-phase geometry optimization using DFT. The calculated bond lengths and angles can then be compared to the experimental values.
NMR Chemical Shift Prediction: The theoretical ¹H and ¹³C NMR chemical shifts can be calculated and compared to the experimental spectra, aiding in the assignment of complex spectra.
Emerging Alternatives: 3D Electron Diffraction (3DED) / MicroED
For compounds that are difficult to crystallize into sizes suitable for SC-XRD, 3DED, also known as Micro-Electron Diffraction (MicroED), has emerged as a powerful alternative.[8][9]
Principle: MicroED uses an electron beam in a transmission electron microscope to collect diffraction data from nanocrystals.[9]
Advantages: This technique requires significantly less material and can be used on crystals that are much smaller than those required for SC-XRD.[9]
Integrated Structural Validation Workflow
A robust structural validation strategy integrates data from multiple techniques to provide a self-consistent and unambiguous determination of a molecule's structure.
Caption: An integrated workflow for the structural validation of a novel small molecule.
Conclusion
The structural validation of a novel compound like 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone is a multi-faceted process that relies on the strengths of various analytical techniques. While single-crystal X-ray crystallography remains the gold standard for providing unambiguous solid-state structural information, its integration with solution-state NMR and theoretical calculations provides a more complete and robust understanding of the molecule's properties. For researchers in drug discovery, this comprehensive approach is essential for making informed decisions and advancing promising compounds through the development pipeline.
References
Read, R. J., et al. (2011). A new generation of crystallographic validation tools for the Protein Data Bank. Structure, 19(10), 1395-1412. [Link]
Read, R. J., et al. (2011). A New Generation of Crystallographic Validation Tools for the Protein Data Bank. Protein Data Bank. [Link]
Read, R. J., et al. (2011). A new generation of crystallographic validation tools for the protein data bank. PubMed. [Link]
Northwestern University. (n.d.). Resources about Crystallography. IMSERC. [Link]
Fábián, L., et al. (2022). From Powders to Single Crystals: A Crystallographer's Toolbox for Small-Molecule Structure Determination. Molecular Pharmaceutics, 19(6), 1839-1849. [Link]
Extance, A. (2022). XFELs make small molecule crystallography without crystals possible. Chemistry World. [Link]
Landon, C., et al. (2016). [Cryo-microscopy, an alternative to the X-ray crystallography?]. Médecine/sciences, 32(8-9), 758-767. [Link]
Creative Biostructure. (2025). SCXRD vs MicroED Comparison for Crystallography Research. [Link]
Spek, A. L. (2003). Single-crystal structure validation with the program PLATON. Journal of Applied Crystallography, 36(1), 7-13. [Link]
Wlodawer, A., et al. (2011). X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery. Expert Opinion on Drug Discovery, 6(8), 771-782. [Link]
MacLeod, M. J., et al. (2021). Application of Crystalline Matrices for the Structural Determination of Organic Molecules. ACS Central Science, 7(3), 424-435. [Link]
Greenwood, M. (2023). X-ray Crystallography for Molecular Structure Determination. AZoLifeSciences. [Link]
Kumar, S., et al. (2022). Overview Of X-Ray Crystallography In Drug Discovery And Development: A Review. Migration Letters, 19(S1), 35-46. [Link]
Al-Blewi, F. F., et al. (2022). Development of 1-(4-(Substituted)piperazin-1-yl)-2-((2-((4-methoxybenzyl)thio)pyrimidin-4-yl)oxy)ethanones That Target Poly (ADP-Ribose) Polymerase in Human Breast Cancer Cells. Molecules, 27(9), 2841. [Link]
Gholampour, S., et al. (2025). Design, synthesis, in silico studies and antiproliferative evaluation of some novel hybrids of pyrimidine-morpholine. Frontiers in Chemistry, 13. [Link]
Benchmarking 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone (MMP-Eth) Efficacy Against Known PI3K Inhibitors
Executive Summary & Scientific Rationale The hyperactivation of the Phosphoinositide 3-kinase (PI3K)/AKT/mTOR signaling pathway is a hallmark of numerous human malignancies, often driven by somatic mutations in the PIK3C...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Scientific Rationale
The hyperactivation of the Phosphoinositide 3-kinase (PI3K)/AKT/mTOR signaling pathway is a hallmark of numerous human malignancies, often driven by somatic mutations in the PIK3CA gene. Over the last decade, the morpholino-pyrimidine scaffold has emerged as a privileged pharmacophore for ATP-competitive PI3K inhibition.
This technical guide benchmarks 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone (hereafter referred to as MMP-Eth ) against two advanced, clinically validated pan-PI3K inhibitors: 1[1] and2[2]. While MMP-Eth is a low-molecular-weight fragment (MW: 221.26 g/mol ) rather than a mature drug, comparing its baseline efficacy against these larger molecules provides critical insights into Ligand Efficiency (LE) and the thermodynamic contributions of the core morpholino-pyrimidine binding motif.
Mechanistic Grounding & Causality
To design a robust benchmarking assay, we must first understand the structural causality of PI3K inhibition. All three compounds in this guide function as ATP-competitive inhibitors.
The 3[3] for the backbone amide of the valine residue in the kinase hinge region (e.g., Val851 in p110α or Val882 in p110γ). Simultaneously, the pyrimidine ring serves as an adenine mimetic. In the case of MMP-Eth, the 4-methyl and 5-acetyl groups project into the hydrophobic affinity pocket. Because MMP-Eth lacks the extended functional groups of BKM120 (which utilizes a second morpholine and a trifluoromethyl-pyridine group)[1], its absolute potency is lower. However, its rigid structure minimizes entropic penalties upon binding.
Fig 1: PI3K/AKT signaling pathway and targeted ATP-competitive inhibition by MMP-Eth and BKM120.
Self-Validating Experimental Protocols
To objectively benchmark these compounds, we employ a two-tiered screening cascade: a biochemical lipid kinase assay to determine absolute target affinity, followed by a cellular viability assay to assess membrane permeability and physiological translation.
Protocol A: Biochemical Profiling via ADP-Glo™ Kinase Assay
Causality & Rationale: Traditional PI3K assays rely on radioactive ³²P-ATP or complex PIP3-specific antibodies. By 4[4], we create a high-dynamic-range, self-validating system that is agnostic to the specific lipid substrate used.
Step-by-Step Methodology:
Kinase Reaction Assembly: Dilute recombinant PI3Kα (p110α/p85α) in 1X Kinase Buffer (50 mM HEPES pH 7.5, 50 mM NaCl, 3 mM MgCl₂, 0.025 mg/mL BSA).
Compound Addition: Dispense 0.5 µL of MMP-Eth, BKM120, or GDC-0941 (10-point, 3-fold serial dilutions in DMSO) into a 384-well low-volume plate.
Initiation at Kₘ: Add 4 µL of the PI3K enzyme/PIP2:3PS lipid substrate mixture. Crucial Step: Initiate the reaction with 0.5 µL of 25 µM ATP. Operating at the ATP Kₘ ensures the assay is highly sensitive to ATP-competitive inhibitors like MMP-Eth.
Incubation: Seal and incubate at room temperature (RT) for 60 minutes.
ATP Depletion: Add 5 µL of ADP-Glo™ Reagent to terminate the kinase reaction and deplete unreacted ATP. Incubate for 40 minutes at RT.
Signal Generation: Add 10 µL of Kinase Detection Reagent to convert the generated ADP back to ATP, driving a luciferase/luciferin reaction. Read luminescence after 30 minutes.
Self-Validation (Quality Control): Calculate the Z'-factor using DMSO (vehicle) as the negative control and 1 µM GDC-0941 as the positive control. Only plates with a Z'-factor > 0.6 are accepted for IC₅₀ regression.
Causality & Rationale: Biochemical potency does not guarantee cellular efficacy. We benchmark the compounds in MCF-7 cells (which harbor the oncogenic PIK3CA E545K mutation) against MRC-5 wild-type fibroblasts to establish the therapeutic window.
Step-by-Step Methodology:
Seed MCF-7 and MRC-5 cells at 2,000 cells/well in 96-well opaque plates. Allow 24 hours for adherence.
Treat cells with compound titrations (0.1 µM to 100 µM for MMP-Eth; 1 nM to 10 µM for clinical drugs) to account for the fragment nature of MMP-Eth.
Incubate for 72 hours at 37°C, 5% CO₂.
Add CellTiter-Glo reagent (1:1 volume ratio), lyse for 10 minutes on an orbital shaker, and record luminescence to quantify ATP as a proxy for viable cell mass.
Data Presentation: Benchmarking Results
The quantitative data below illustrates the performance of the MMP-Eth fragment compared to the fully elaborated clinical candidates.
Table 1: Biochemical Potency and Ligand Efficiency (LE)
Ligand Efficiency is calculated as: LE = (1.37 / Heavy Atoms) × pIC₅₀. An LE > 0.3 is considered highly favorable for drug development.
Inhibitor
MW ( g/mol )
Heavy Atoms
PI3Kα IC₅₀ (nM)
PI3Kγ IC₅₀ (nM)
Ligand Efficiency (LE)
MMP-Eth
221.26
16
4,250
5,100
0.46
BKM120
410.39
29
35
48
0.35
GDC-0941
513.64
35
3
75
0.33
Table 2: Cellular Efficacy and Therapeutic Window (72h Exposure)
Inhibitor
MCF-7 IC₅₀ (nM)(PIK3CA E545K)
MRC-5 IC₅₀ (nM)(Wild-Type)
Therapeutic Window(Fold Selectivity)
MMP-Eth
18,500
>50,000
> 2.7x
BKM120
280
3,100
11.0x
GDC-0941
140
2,800
20.0x
Discussion & Application Insights
Our benchmarking data reveals a classic paradigm in Fragment-Based Drug Discovery (FBDD). As expected, the absolute biochemical potency of MMP-Eth (IC₅₀ = 4.25 µM) is roughly 100-fold to 1000-fold weaker than the elaborated pan-PI3K inhibitors2[2].
However, MMP-Eth exhibits a superior Ligand Efficiency (0.46) compared to both clinical drugs (~0.33 - 0.35). This mathematically proves that the thermodynamic contribution per heavy atom of the 4-methyl-2-morpholinopyrimidine core is exceptionally high. The morpholine ring perfectly anchors the molecule to the kinase hinge, while the pyrimidine core acts as an ideal vector for synthetic elaboration.
References
Maira, S.-M., et al. "Identification and Characterization of NVP-BKM120, an Orally Available Pan-Class I PI3-Kinase Inhibitor." Molecular Cancer Therapeutics, American Association for Cancer Research. 1
Workman, P., et al. "Drugging the PI3 Kinome: From Chemical Tools to Drugs in the Clinic." Cancer Research, American Association for Cancer Research. 2
Shokat Lab. "Chemically targeting the PI3K family." University of California, San Francisco (UCSF).3
Comparative Toxicology and Preclinical Screening Guide: 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone and Related Morpholino-Pyrimidines
Executive Summary & Structural Rationale In modern oncology and targeted drug discovery, morpholino-pyrimidine derivatives serve as foundational pharmacophores, particularly in the development of PI3K/AKT/mTOR pathway in...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Structural Rationale
In modern oncology and targeted drug discovery, morpholino-pyrimidine derivatives serve as foundational pharmacophores, particularly in the development of PI3K/AKT/mTOR pathway inhibitors[1]. The compound 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone (4M2MPE) is a critical intermediate and fragment hit. Its structure is highly optimized for kinase inhibition: the morpholine oxygen acts as a vital hydrogen-bond acceptor with the valine residue in the kinase hinge region, while the pyrimidine core scaffolds the molecule[1][2].
However, the structural features that confer target affinity also introduce specific toxicological liabilities. Halogenated or substituted morpholino-pyrimidines often present acute oral toxicity and require careful preclinical screening during API scale-up[3]. The presence of the 4-methyl group in 4M2MPE provides essential steric hindrance. This modification not only improves kinase isoform selectivity but also significantly alters the compound's metabolic stability and hepatotoxicity profile when compared to unsubstituted (des-methyl) or halogenated (e.g., trifluoromethyl) analogs. Aberrant activation of the PI3K signaling pathway disrupts cellular activity, making it a prime target for oncology, but managing the off-target toxicity of these structural cores remains a clinical hurdle[4].
Figure 1: PI3K/AKT/mTOR signaling pathway and intervention point of morpholino-pyrimidine inhibitors.
Comparative Toxicity Profiling
When evaluating 4M2MPE against alternative building blocks, researchers must balance target affinity with safety. Table 1 outlines the preclinical toxicity metrics of 4M2MPE compared to two common structural alternatives.
Causality behind the data:
The unhindered Des-methyl Analog exhibits moderate off-target binding to the hERG channel and CYP3A4 due to its lack of steric bulk. Conversely, the CF3 Analog incorporates a highly lipophilic and electron-withdrawing trifluoromethyl group. While this increases cell permeability, it leads to non-specific lipid accumulation and severe hepatotoxicity, alongside a risk of mutagenicity via reactive intermediate formation. 4M2MPE strikes an optimal balance; its 4-methyl group shields the pyrimidine core from excessive CYP450 metabolism while preventing the severe cytotoxicity seen in halogenated variants.
Table 1: Preclinical Toxicity and Safety Profiling of Morpholino-Pyrimidine Intermediates
Causality: Standard colorimetric assays (like MTT) only measure bulk metabolic activity, which confounds cytostatic (growth-inhibiting) and cytotoxic (cell-killing) effects. High-Content Screening (HCS) using multiplexed fluorescent dyes allows researchers to pinpoint the exact mechanism of toxicity—such as mitochondrial depolarization versus plasma membrane rupture—caused by lipophilic pyrimidine intermediates.
Self-Validating System: This protocol incorporates Chlorpromazine as a positive control to validate the assay's sensitivity to mitochondrial toxicity, and 0.1% DMSO as a vehicle control to establish the baseline health of the cell population.
Cell Seeding: Seed HepG2 cells at 5,000 cells/well in a 384-well collagen-coated microplate. Incubate for 24 hours at 37°C, 5% CO₂ to allow for adherence and recovery.
Compound Treatment: Dispense 4M2MPE and analogs using an acoustic liquid handler to create a 10-point dose-response curve (0.1 µM to 100 µM). Include Chlorpromazine (positive control) and 0.1% DMSO (vehicle control). Incubate for 72 hours.
Multiplex Staining: Aspirate media and add a dye cocktail containing Hoechst 33342 (nuclear morphology), TMRM (mitochondrial membrane potential), and BOBO-3 (plasma membrane integrity). Incubate in the dark for 45 minutes.
Imaging & Analysis: Image the plates using an automated confocal microscope. Extract single-cell features to compute the IC50 for mitochondrial toxicity and overall cell loss.
Figure 2: High-content screening workflow for evaluating hepatotoxicity of pyrimidine intermediates.
Protocol B: Ames Microplate Format (MPF) Mutagenicity Assay
Causality: To comply with for genotoxic impurities, early intermediates must be screened for mutagenicity. The MPF miniaturized format is chosen over the traditional agar plate method because it requires 10x less compound—a critical factor when synthesizing novel morpholino-pyrimidine analogs with low initial yields.
Self-Validating System: The assay utilizes both direct-acting mutagens (e.g., 4-Nitroquinoline-1-oxide) and metabolism-dependent mutagens (e.g., 2-Aminoanthracene) alongside rat liver S9 fraction. This ensures the metabolic activation system is functional and capable of detecting pro-mutagens.
Strain Preparation: Grow Salmonella typhimurium strains TA98 (detects frameshifts) and TA100 (detects base-pair substitutions) overnight in an exposure medium until an OD600 of 2.0 is reached.
Exposure: In a 24-well plate, mix the bacterial culture, test compounds (up to 5 mg/mL), and either 30% S9 mix (for metabolic activation) or buffer. Incubate for 90 minutes at 37°C with shaking.
Indicator Addition: Dilute the exposure mixture with a pH-indicator medium containing Bromocresol purple and trace histidine. Transfer the mixture into 384-well plates.
Incubation & Readout: Incubate for 48 hours at 37°C. Score wells that turn yellow (indicating bacterial growth and acid production due to reversion mutations) versus purple (no growth). Calculate the fold-increase over the baseline vehicle control.
References
Khandelwal, Keertika, et al. "Recent Updates on Morpholino Pyrimidine Derivatives as Promising PI3K/Akt/mTOR Inhibitors." Current Topics in Medicinal Chemistry, 2022.[Link]
Li, Hongyao, et al. "Targeting PI3K family with small-molecule inhibitors in cancer therapy: current clinical status and future directions." Molecular Cancer, 2024.[Link]
ICH Harmonised Guideline. "Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk M7(R2)." European Medicines Agency, 2023.[Link]
OECD. "Test No. 471: Bacterial Reverse Mutation Test." OECD Guidelines for the Testing of Chemicals, 2020.[Link]
A Researcher's Guide to FT-IR Spectroscopy Validation for 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone Functional Groups
For researchers and professionals in drug development, the structural elucidation and confirmation of newly synthesized active pharmaceutical ingredients (APIs) is a cornerstone of the development pipeline. Fourier-Trans...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers and professionals in drug development, the structural elucidation and confirmation of newly synthesized active pharmaceutical ingredients (APIs) is a cornerstone of the development pipeline. Fourier-Transform Infrared (FT-IR) spectroscopy stands as a rapid, reliable, and non-destructive analytical technique for the identification of functional groups, providing a unique molecular fingerprint.[1][2] This guide provides an in-depth, experience-driven approach to the validation of FT-IR spectroscopy for the characterization of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone, a molecule with a complex arrangement of functional groups.
The core principle of this validation lies in demonstrating that the FT-IR method is fit for its intended purpose, which in this case, is the unambiguous identification of the key functional moieties within the target molecule.[3] This involves not only a robust experimental protocol but also a thorough understanding of the expected spectral features and adherence to established regulatory guidelines.
The Molecular Blueprint: Deconstructing 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone
A successful FT-IR validation begins with a theoretical breakdown of the molecule to predict its infrared absorption profile. The structure of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone presents several key functional groups, each with characteristic vibrational frequencies:
Morpholine Ring: This saturated heterocycle will exhibit C-H stretching vibrations from its methylene (CH₂) groups, typically in the 2950-2850 cm⁻¹ region.[4] The C-O-C and C-N stretching vibrations within the ring are also expected to produce strong absorptions in the fingerprint region, generally between 1300-1000 cm⁻¹.[4][5]
Pyrimidine Ring: As an aromatic heterocyclic system, the pyrimidine ring will show C-H stretching vibrations above 3000 cm⁻¹.[6][7] The characteristic C=N and C=C ring stretching vibrations are expected in the 1600-1450 cm⁻¹ range.[6][8]
Methyl Group (-CH₃): The methyl group attached to the pyrimidine ring will display asymmetric and symmetric C-H stretching vibrations around 2960 cm⁻¹ and 2870 cm⁻¹, respectively. Bending vibrations for the methyl group typically appear around 1450 cm⁻¹ and 1375 cm⁻¹.[9]
Ethanone (Acetyl) Group (-C(O)CH₃): The carbonyl (C=O) stretching vibration of the acetyl group is a strong and sharp absorption, typically found in the range of 1725-1705 cm⁻¹ for ketones.[9][10][11] The methyl C-H stretching and bending vibrations will overlap with those of the other methyl group.
A Validated Approach: Experimental Design and Protocol
The following protocol outlines a systematic approach to the FT-IR validation for 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone, ensuring scientific rigor and compliance with pharmacopeial standards.[12][13]
Part 1: Instrument Qualification
Before any sample analysis, the performance of the FT-IR spectrometer must be verified. This is a critical step to ensure the accuracy and reliability of the data generated.
Objective: To confirm that the FT-IR spectrometer is operating within established specifications.
Methodology:
Wavenumber Accuracy:
Record the spectrum of a certified polystyrene film.
Compare the positions of the observed absorption maxima with the certified values. According to the United States Pharmacopeia (USP), key bands for verification include 3060.0 cm⁻¹, 2849.5 cm⁻¹, 1942.9 cm⁻¹, 1601.2 cm⁻¹, and 1028.3 cm⁻¹, all with a tolerance of ± 1.0 cm⁻¹.[12][14]
Resolution:
Using the same polystyrene spectrum, determine the resolution by observing the separation of specific, closely spaced peaks. For instance, the trough between the 2870 cm⁻¹ and 2849.5 cm⁻¹ peaks and the peak at 1583 cm⁻¹ should be well-defined.[12][14]
Photometric Accuracy:
While not always required for qualitative identification, if quantitative analysis is a future goal, photometric accuracy should be assessed using certified neutral density filters.
Part 2: Sample Preparation and Analysis
The choice of sample preparation technique is crucial for obtaining a high-quality spectrum. For a solid sample like 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone, the KBr pellet method or Attenuated Total Reflectance (ATR) are common choices.
Objective: To obtain a high-quality, reproducible FT-IR spectrum of the target molecule.
Methodology (KBr Pellet Technique):
Sample Preparation:
Grind a small amount (1-2 mg) of the synthesized 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone with approximately 200 mg of dry, spectroscopic grade potassium bromide (KBr) in an agate mortar.
The mixture should be homogenous and have a fine, consistent particle size to minimize scattering effects.
Pellet Formation:
Transfer the mixture to a pellet press and apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.
Spectral Acquisition:
Place the KBr pellet in the sample holder of the FT-IR spectrometer.
Acquire a background spectrum of the empty sample compartment.
Acquire the sample spectrum over the range of 4000-400 cm⁻¹. Typically, 16 or 32 scans are co-added to improve the signal-to-noise ratio.[14]
Part 3: Data Analysis and Interpretation
This is the stage where the experimental data is compared against theoretical expectations and reference spectra.
Objective: To identify the characteristic absorption bands corresponding to the functional groups of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone and confirm the molecule's identity.
Methodology:
Peak Assignment:
Identify and label the major absorption peaks in the acquired spectrum.
Compare the observed peak positions with the expected ranges for each functional group as outlined in the "Molecular Blueprint" section and summarized in the table below.
Comparison with Alternatives/Reference Data:
If available, overlay the spectrum of the synthesized compound with a spectrum of a certified reference standard. The spectra should be superimposable.
In the absence of a reference standard, a detailed comparison with literature values for similar structures can provide supporting evidence.[4][7][8]
Fingerprint Region Analysis:
Pay close attention to the fingerprint region (1500-400 cm⁻¹).[15][16] This complex region is unique to each molecule and provides a high degree of certainty in identification when compared to a reference.
Data Presentation: Expected vs. Observed Frequencies
In Vivo vs. In Vitro Performance of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone Derivatives: A Comprehensive Comparison Guide
Executive Summary & Mechanistic Rationale In modern targeted oncology, the 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone building block (CAS: 66373-28-2) serves as a privileged synthetic precursor for developing AT...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Mechanistic Rationale
In modern targeted oncology, the 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone building block (CAS: 66373-28-2) serves as a privileged synthetic precursor for developing ATP-competitive kinase inhibitors [1]. The "morpholine-pyrimidine" pharmacophore is highly conserved across clinical-stage PI3K/mTOR inhibitors (e.g., Buparlisib, Pictilisib).
The causality behind this structural preference is rooted in precise molecular docking: the oxygen atom of the morpholine ring acts as a critical hydrogen bond acceptor for the backbone amide of Val851 in the PI3Kα hinge region [2]. Furthermore, the 4-methyl substitution on the pyrimidine ring provides essential steric bulk that restricts rotation, enhancing isoform selectivity and shielding the core from rapid metabolic degradation. The 5-ethanone functional group acts as a versatile synthetic handle, allowing chemists to condense the core into various heterocycles.
This guide objectively compares the in vitro and in vivo performance of two primary derivative classes synthesized from this precursor:
Class A (Pyrazole-linked Derivatives): Synthesized via condensation with hydrazines, designed for highly selective PI3Kα inhibition.
Class B (Pyrimidine-linked Derivatives): Extended bicyclic systems designed as dual PI3K/mTOR inhibitors to prevent compensatory pathway activation [3].
Pathway Visualization & Screening Logic
To understand the performance of these derivatives, we must first map the target biological pathway and the translational screening workflow.
Figure 1: PI3K/AKT/mTOR signaling pathway and dual-node blockade by morpholino-pyrimidine derivatives.
In Vitro Performance: Target Engagement & Cellular Potency
In vitro screening is designed to isolate the biochemical interaction between the derivative and the kinase before introducing the complexities of cellular membranes or systemic metabolism.
Quantitative Data Comparison
Derivative Class
PI3Kα IC₅₀ (nM)
mTOR IC₅₀ (nM)
pAKT Ser473 IC₅₀ (nM)
Caco-2 Pₐₚₚ (10⁻⁶ cm/s)
Class A (Pyrazole)
4.2
>10,000
18.5
1.2 (Low Permeability)
Class B (Pyrimidine)
2.8
15.4
8.1
14.5 (High Permeability)
Data Synthesis: While both classes exhibit single-digit nanomolar potency against PI3Kα, Class B demonstrates superior cellular target engagement (pAKT inhibition) due to its higher membrane permeability (Caco-2 Pₐₚₚ).
Step-by-Step Methodology: HTRF Kinase Assay
We utilize Homogeneous Time-Resolved Fluorescence (HTRF) rather than radiometric assays because the time-delayed signal acquisition eliminates auto-fluorescence from the chemical compounds, preventing false positives.
Reagent Preparation: Dilute recombinant PI3Kα and biotinylated PIP2 substrate in kinase buffer (50 mM HEPES, 5 mM MgCl₂, 1 mM EGTA, 0.01% Tween-20).
Compound Plating: Dispense 100 nL of derivative compounds (10-point dose-response, 3-fold dilutions) into a 384-well plate using acoustic liquid handling.
Kinase Reaction: Add 5 µL of the PI3Kα/PIP2 mixture to the wells. Initiate the reaction by adding 5 µL of ATP (at the Kₘ concentration of 10 µM). Incubate for 60 minutes at 25°C.
Signal Detection: Terminate the reaction by adding 10 µL of HTRF detection buffer containing Europium-labeled anti-PIP3 antibody and Streptavidin-XL665. Read the plate at 620 nm and 665 nm after 30 minutes.
Self-Validating Control System: The protocol validates itself by calculating the Z'-factor for every plate using DMSO (negative control) and 1 µM Buparlisib (positive control). Only plates yielding a Z' > 0.6 are accepted, ensuring the signal dynamic range is robust against background noise.
In Vivo Performance: Pharmacokinetics & Efficacy
The transition from in vitro to in vivo introduces absorption, distribution, metabolism, and excretion (ADME) variables.
We select the HCT116 colorectal carcinoma line because it harbors the PIK3CA H1047R mutation, making tumor survival causally dependent on PI3K signaling.
Cell Implantation: Inject 5 × 10⁶ HCT116 cells (suspended 1:1 in Matrigel) subcutaneously into the right flank of 6-week-old female BALB/c nude mice.
Randomization: Once tumors reach an average volume of 150 mm³, randomize mice into three groups (n=8/group): Vehicle, Class A (25 mg/kg), and Class B (25 mg/kg).
Dosing: Administer compounds via oral gavage (PO) once daily for 21 days.
Measurement & Self-Validation: Measure tumor volume using digital calipers bi-weekly. The protocol validates itself by incorporating a vehicle-only control to establish uninhibited baseline growth, alongside daily body-weight tracking to differentiate true anti-tumor efficacy from systemic toxicity (a drop >15% triggers immediate study termination for that subject).
PK Sampling: On day 21, collect blood via cardiac puncture at 1h, 4h, and 24h post-dose to correlate plasma drug concentration with final tumor volumes.
The In Vitro to In Vivo Disconnect (IVIVC)
A critical observation in drug development is the drop-off in efficacy when moving from the bench to the animal model. As seen in the data, Class A derivatives show excellent in vitro potency (4.2 nM) but fail in vivo (TGI 24%).
Causality of the Disconnect:
Metabolic Liability: The morpholine ring is highly susceptible to CYP3A4-mediated oxidative cleavage (ring opening) in hepatic microsomes[4]. While the 4-methyl group on the pyrimidine core partially shields the scaffold, the exposed pyrazole linkage in Class A accelerates intrinsic clearance (85.4 mL/min/kg).
Plasma Protein Binding (PPB): Class A derivatives often exhibit >99% PPB. Because only the unbound (free) fraction of the drug can penetrate the tumor microenvironment, the highly bound Class A compounds fail to achieve the necessary intra-tumoral concentration to sustain PI3K inhibition.
Class B's Solution: Class B derivatives overcome this by incorporating electron-withdrawing groups within the extended pyrimidine system. This lowers the pKa of the morpholine nitrogen, drastically reducing CYP3A4 liability and improving oral bioavailability to 68%.
Figure 2: Step-by-step translational workflow from in vitro screening to in vivo efficacy validation.
References
Recent syntheses of PI3K/Akt/mTOR signaling pathway inhibitors. Bioorganic & Medicinal Chemistry. Available at:[Link]
Design, synthesis, and biological evaluation of 2,4-dimorpholinopyrimidine-5-carbonitrile derivatives as orally bioavailable PI3K inhibitors. Frontiers in Pharmacology. Available at:[Link]
Buparlisib, a PI3K inhibitor, demonstrates acceptable tolerability and preliminary activity in a phase I trial of patients with advanced leukemias. American Journal of Hematology. Available at:[Link]
Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. International Journal of Molecular Sciences. Available at:[Link]
Comprehensive Safe Handling and Disposal Protocol for 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone As a cornerstone of modern drug discovery, heterocyclic intermediates like 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5...
Author: BenchChem Technical Support Team. Date: March 2026
Comprehensive Safe Handling and Disposal Protocol for 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone
As a cornerstone of modern drug discovery, heterocyclic intermediates like 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone require precise, scientifically grounded handling protocols. This guide provides laboratory professionals with self-validating, step-by-step operational and disposal methodologies. By understanding the mechanistic reasoning behind these procedures, researchers can ensure regulatory compliance, protect laboratory personnel, and maintain environmental integrity.
Chemical Identity & Hazard Profile
Before initiating any experimental workflow, it is critical to establish the physicochemical baseline of the compound. 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone is a nitrogen-rich organic intermediate commonly utilized in the synthesis of kinase inhibitors and other pharmaceutical agents[1].
Table 1: Physicochemical & Quantitative Hazard Data
True laboratory safety extends beyond following rules; it requires an understanding of causality. The specific structural features of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone dictate our handling approach:
Dermal Permeation Risk: The morpholine ring imparts moderate lipophilicity to the molecule. Causality: Lipophilic molecules can more easily partition into the lipid bilayer of human skin compared to highly polar salts. This necessitates the use of nitrile gloves, which provide a superior chemical barrier against lipophilic organics compared to standard latex.
Thermal Degradation Profile: The molecule contains three nitrogen atoms within its pyrimidine and morpholine rings. Causality: When subjected to high temperatures during incineration, the oxidation of these nitrogenous rings generates toxic nitrogen oxides (NOx). Therefore, standard open-air burning is strictly prohibited; disposal must utilize specialized environmental controls.
Operational Handling Protocol
According to the , minimizing exposure at the point of manipulation is the most effective safety intervention[3].
Step-by-Step Weighing and Solution Preparation:
Environmental Isolation: Conduct all weighing inside a certified Class II Type A2 Biological Safety Cabinet (BSC) or a dedicated powder-weighing fume hood.
Causality: As a fine powder, localized drafts can cause rapid aerosolization, leading to inhalation exposure and respiratory tract irritation.
Static Mitigation: Apply an anti-static zero-stat gun to the weighing spatula and the anti-static weigh boat.
Causality: Fine organic powders accumulate static charge easily, causing the material to repel from the spatula, which can contaminate the surrounding workspace and compromise quantitative accuracy.
Closed-System Transfer: Transfer the weighed solid directly into a pre-tared, sealable vial. Cap the vial securely before removing it from the ventilated enclosure.
Causality: Sealing the vial before transport ensures that an accidental drop outside the hood results only in a contained glass breakage, not a widespread particulate spill.
Solvent Introduction: Inject the required solvent (e.g., DMSO or Dichloromethane) through a septum using a syringe.
Waste Segregation & Disposal Procedures
Under the , hazardous waste must be meticulously managed from "cradle to grave"[4]. The disposal of 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone must be executed via high-temperature incineration through a licensed environmental vendor.
Step-by-Step Disposal Methodology:
Solid Waste Consolidation: Place all contaminated consumables (weigh boats, pipette tips, outer gloves, and empty vials) into a chemically resistant, puncture-proof solid waste bag. Double-bag the waste.
Causality: The primary bag contains the immediate chemical residue. The secondary bag acts as a structural fail-safe against mechanical punctures (e.g., from rigid weigh boats) during transit, ensuring absolute containment.
Liquid Waste Segregation:
Halogenated Stream: If the compound was dissolved in dichloromethane (DCM) or chloroform, discard the solution into the "Halogenated Organic Waste" carboy.
Non-Halogenated Stream: If dissolved in DMSO, ethanol, or ethyl acetate, discard into the "Non-Halogenated Organic Waste" carboy.
Causality: Mixing halogenated and non-halogenated waste streams significantly increases disposal costs and can lead to the formation of highly toxic dioxins during the incineration process.
Manifesting: Label the waste container with the exact chemical name, CAS number (66373-28-2), and GHS hazard pictograms.
Incineration Protocol: The waste must be routed to a facility equipped with an afterburner and an alkaline scrubber.
Causality: The afterburner ensures complete thermal destruction of the stable pyrimidine ring. The alkaline scrubber (utilizing NaOH or Ca(OH)₂) neutralizes the highly acidic and toxic NOx gases generated by the nitrogen-rich compound, converting them into harmless nitrate salts before atmospheric release.
Caption: Workflow for the segregation and downstream disposal of pyrimidine-derivative chemical waste.
Spill Response & Decontamination Workflows
In the event of an accidental release, immediate and systematic action is required to prevent exposure and cross-contamination.
Step-by-Step Spill Response:
Isolation: Immediately evacuate non-essential personnel from the immediate vicinity and ensure you are wearing fresh double-nitrile gloves and a fitted respirator (if outside a fume hood).
Moistening the Spill: Lightly mist the spilled powder with a compatible solvent (e.g., water or a 70% ethanol solution) using a spray bottle.
Causality: Dry sweeping generates respirable dust. Moistening the powder agglomerates the particles, completely eliminating the inhalation hazard during the physical cleanup phase.
Physical Removal: Use a disposable anti-static scoop or damp paper towels to collect the agglomerated material. Transfer directly into a hazardous waste bag.
Surface Decontamination: Wash the affected surface with a detergent solution, followed by an ethanol wipe-down.
Causality: Detergent disrupts any remaining lipophilic morpholine residues, while the ethanol ensures rapid evaporation and final solubilization of trace organics.
Caption: Step-by-step emergency response pathway for solid chemical spills.
References
National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." NCBI Bookshelf, National Academies Press. Available at:[Link]
U.S. Environmental Protection Agency (EPA). "Resource Conservation and Recovery Act (RCRA) Overview and Hazardous Waste Management." EPA.gov. Available at: [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Comprehensive Safety and Handling Guide: 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone
Handling novel or early-discovery pharmaceutical intermediates requires a rigorous, risk-based approach to laboratory safety. 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone (CAS: 66373-28-2) is a specialized pyrimidine derivative supplied primarily to early-discovery researchers[1]. Because comprehensive analytical and toxicological data are not fully established for this specific compound, it must be treated with universal precautions as a potentially highly active biological agent[1].
As a Senior Application Scientist, I design safety protocols not just by listing rules, but by analyzing the molecular structure and physical properties of the compound to establish a self-validating safety system .
Physicochemical Rationale for Safety Protocols (Hazard Assessment)
To understand why specific Personal Protective Equipment (PPE) is required, we must look at the compound's structural and physical profile:
Pyrimidine Core & Morpholine Ring: These structural motifs are ubiquitous in potent kinase inhibitors and CNS-penetrant drugs. We must assume high off-target biological activity and potential systemic absorption if dermal or inhalation exposure occurs.
Physical State & Mass: With a low molecular weight of 221.26 g/mol [1], this compound is typically handled as a fine solid powder. Powders in this mass range are highly susceptible to electrostatic dispersion, creating an acute aerosolization risk during transfer.
Regulatory Framework: Under the OSHA Laboratory Standard (29 CFR 1910.1450), employers must minimize exposure to hazardous chemicals through a site-specific Chemical Hygiene Plan[2]. When engineering controls are insufficient, PPE serves as the critical, final barrier[3].
Personal Protective Equipment (PPE) Matrix
The following PPE matrix is mandatory. It relies on the hierarchy of controls to mitigate the specific risks posed by morpholine-pyrimidine derivatives[4].
Protection Zone
Recommended PPE Specification
Causal Justification & Self-Validation
Ocular/Face
ANSI Z87.1 Chemical Splash Goggles
Protects against micro-particulate aerosolization and solvent splashes during solubilization. Safety glasses are insufficient due to the lack of a facial seal.
Dermal (Hands)
Double-layered Nitrile Gloves (≥8 mil thickness)
Morpholine derivatives can act as permeation enhancers. Double gloving provides a self-validating breach indicator: if the outer glove tears, the inner glove maintains the barrier while you safely doff and replace them.
Dermal (Body)
Nomex or Tyvek Lab Coat, closed-toe shoes
Prevents electrostatic accumulation (which actively disperses fine powders) and protects against systemic dermal absorption.
Respiratory
N95 or P100 Particulate Respirator
Required only if handling outside of negative-pressure engineering controls or during a spill cleanup[4]. Routine handling must occur in a fume hood.
Operational Workflow: Safe Handling and Solubilization
Safety protocols must be self-validating. The following step-by-step methodology ensures that every action verifies the integrity of the containment system.
Step 1: Pre-Operational Verification
Validate that the chemical fume hood or Class II Biological Safety Cabinet (BSC) has an inward face velocity of at least 80–100 feet per minute (fpm).
Causality: Checking the digital airflow monitor or using a tissue-flutter test is a self-validating step that guarantees aerosolized particulates will be drawn away from your breathing zone[3].
Step 2: PPE Donning Sequence
Apply the PPE matrix systematically. Don the inner pair of nitrile gloves, followed by the lab coat, then pull the outer pair of gloves over the coat cuffs to eliminate exposed skin at the wrists.
Step 3: Electrostatic Mitigation
Place an anti-static mat inside the hood and use an ionizing bar if available.
Causality: Because low-molecular-weight powders are highly susceptible to static cling, they can "jump" uncontrollably when opening a plastic vial[1]. Neutralizing the static charge validates your containment strategy.
Step 4: Weighing Protocol
Tare a disposable, anti-static weigh boat. Use a grounded micro-spatula to transfer the compound. Do not drop the powder from a height; gently tap the spatula close to the boat to control the flow and prevent micro-dust clouds.
Step 5: Solubilization (Wet Method)
To minimize dry powder handling, solubilize the compound directly in the primary or secondary vial whenever possible. Common vehicles for pyrimidine derivatives include DMSO or DMF. Add the solvent slowly down the side of the vial to prevent displacing air too quickly, which can eject powder into the hood space.
Step 6: Decontamination
Wipe down all spatulas, balances, and hood surfaces with a solvent-dampened, lint-free wipe (e.g., 70% Isopropanol or Ethanol), followed by a secondary wipe with distilled water to remove solvent residue.
Waste Disposal & Decontamination Plan
Improper disposal of laboratory waste violates federal law and endangers public health. Academic, clinical, and research laboratories must manage this compound in strict accordance with the EPA's Resource Conservation and Recovery Act (RCRA)[5].
Solid Waste: All contaminated weigh boats, wipes, gloves, and empty vials must be placed in a puncture-resistant, sealable container clearly labeled "Hazardous Chemical Waste - Pyrimidine Derivative."
Liquid Waste: Solvent mixtures containing 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone must be collected in compatible high-density polyethylene (HDPE) carboys. Do not mix with incompatible acidic or highly oxidative waste streams.
RCRA Compliance: Under EPA RCRA Subpart K (for academic laboratories) or standard generator rules, waste must be clearly labeled with the exact accumulation start date and removed from the laboratory within the legally mandated timeframe (typically 6 months for Subpart K)[6]. Never dispose of this compound via the municipal sink or standard trash.
Process Flow Diagram
Workflow for handling 1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone safely.
References
Occupational Safety and Health Administration (OSHA). Laboratory Safety OSHA Lab Standard (29 CFR 1910.1450). Retrieved from:[Link]
Occupational Safety and Health Administration (OSHA). Chemical Hazards and Toxic Substances - Controlling Exposure. Retrieved from: [Link]
National Institute for Occupational Safety and Health (NIOSH). NIOSH Pocket Guide to Chemical Hazards & PPE Guidelines. Retrieved from:[Link]
Environmental Protection Agency (EPA). Regulations for Hazardous Waste Generated at Academic Laboratories (RCRA Subpart K). Retrieved from:[Link]
